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  • Product: 3-Hydroxyundecanedioic acid
  • CAS: 103810-56-6

Core Science & Biosynthesis

Foundational

3-Hydroxyundecanedioic acid chemical structure and properties

Technical Whitepaper: 3-Hydroxyundecanedioic Acid – Structural Characterization and Metabolic Significance Executive Summary 3-Hydroxyundecanedioic acid (CAS: 103810-56-6) is an odd-chain, dicarboxylic acid derivative ch...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Whitepaper: 3-Hydroxyundecanedioic Acid – Structural Characterization and Metabolic Significance

Executive Summary 3-Hydroxyundecanedioic acid (CAS: 103810-56-6) is an odd-chain, dicarboxylic acid derivative characterized by a secondary hydroxyl group at the


-position relative to one of its carboxyl termini. While less common than its even-chain homologs (e.g., 3-hydroxysebacic or 3-hydroxydodecanedioic acid), it serves as a critical biomarker in the investigation of fatty acid oxidation disorders (FAODs) involving odd-chain lipid metabolism and as a functional monomer in the synthesis of biodegradable polyesters. This guide provides a comprehensive technical analysis of its physicochemical properties, metabolic origins, and analytical protocols.

Part 1: Chemical Identity & Structural Analysis

The molecule consists of an 11-carbon backbone terminated by carboxyl groups at positions C1 and C11, with a hydroxyl group at C3. This substitution introduces a chiral center, making the compound optically active. In biological systems, the (S)-enantiomer is the predominant form, arising from the stereospecific hydration of trans-2-enoyl-CoA intermediates.

Table 1: Chemical Identity

ParameterSpecification
IUPAC Name 3-Hydroxyundecanedioic acid
CAS Number 103810-56-6
Molecular Formula

Molecular Weight 232.27 g/mol
SMILES OC(=O)CC(O)CCCCCCCC(=O)O
Stereochemistry (S)-3-Hydroxyundecanedioic acid (Biological form)
Classification Dicarboxylic acid; Beta-hydroxy acid; Odd-chain fatty acid derivative
Structural Visualization

The following diagram illustrates the chemical structure and functional groups.

ChemicalStructure Fig 1. Functional topology of 3-Hydroxyundecanedioic Acid. C1 C1: Carboxyl Group (Acidic Terminus) C3 C3: Chiral Center (Secondary Hydroxyl) C1->C3 Beta-Position Chain C4-C10: Alkyl Chain (Hydrophobic Spacer) C3->Chain C11 C11: Carboxyl Group (Omega Terminus) Chain->C11

Part 2: Physicochemical Properties

Understanding the physicochemical behavior of 3-hydroxyundecanedioic acid is essential for developing extraction protocols and polymer applications. The presence of the hydroxyl group significantly increases polarity compared to unsubstituted undecanedioic acid.

Table 2: Physicochemical Profile

PropertyValue / DescriptionRelevance
pKa (Carboxyl 1) ~4.45 (Estimated)Determines ionization state in HPLC mobile phases.
pKa (Carboxyl 2) ~5.50 (Estimated)Second ionization step; distinct from C1 due to distance.
LogP (Octanol/Water) ~1.8 - 2.1Moderately lipophilic; extractable with ethyl acetate/ether.
Solubility (Water) Sparingly soluble (< 1 mg/mL)Requires organic modifiers (MeOH/ACN) for solubilization.
Solubility (Organic) High (DMSO, Ethanol, THF)Suitable for derivatization reactions.
Melting Point 85°C - 95°C (Predicted)Solid at room temperature; stable for storage.

Note: Values are derived from homologous series extrapolation (C10/C12) as specific experimental data for the C11 isomer is limited in public registries.

Part 3: Biological Significance & Pathophysiology

3-Hydroxyundecanedioic acid is a diagnostic marker for defects in mitochondrial


-oxidation. Under normal conditions, fatty acids are broken down completely to Acetyl-CoA (and Propionyl-CoA for odd chains). However, when enzymes such as Long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD)  are deficient, 3-hydroxy fatty acids accumulate.

To bypass the block, the body utilizes the microsomal


-oxidation  pathway (cytochrome P450 mediated), converting the accumulated fatty acid into a dicarboxylic acid. This results in "3-hydroxydicarboxylic aciduria."
Metabolic Pathway Diagram

The diagram below maps the formation of 3-hydroxyundecanedioic acid from odd-chain fatty acids.

MetabolicPathway Fig 2. Pathophysiological origin of 3-Hydroxyundecanedioic Acid in FAODs. OddChainFA Odd-Chain Fatty Acid (e.g., Undecanoic Acid) BetaOx Mitochondrial Beta-Oxidation OddChainFA->BetaOx Block Metabolic Block: LCHAD Deficiency BetaOx->Block Enzyme Defect Accumulation Accumulation of 3-Hydroxyacyl-CoA Block->Accumulation OmegaOx Microsomal Omega-Oxidation (CYP450) Accumulation->OmegaOx Salvage Pathway Excretion Urine Excretion: 3-Hydroxyundecanedioic Acid OmegaOx->Excretion Hydrolysis & Export

Key Insight: The presence of the C11 variant specifically indicates the breakdown of longer odd-chain precursors (like C13 or C15 fatty acids) or the ingestion of odd-chain triglycerides (e.g., from synthetic dietary supplements or specific dairy fats).

Part 4: Analytical Methodologies

Accurate detection requires Gas Chromatography-Mass Spectrometry (GC-MS) due to the compound's non-volatile nature. Derivatization is mandatory to convert the polar carboxyl and hydroxyl groups into volatile trimethylsilyl (TMS) esters/ethers.

Protocol: GC-MS Quantification in Urine

1. Sample Preparation:

  • Acidification: Adjust 1 mL urine to pH < 2 using 5M HCl. This protonates the carboxyl groups (

    
    
    
    
    
    
    
    ), facilitating organic extraction.
  • Extraction: Add 2 mL Ethyl Acetate. Vortex for 2 mins. Centrifuge at 3000g for 5 mins.

  • Drying: Transfer the organic (upper) layer to a glass vial. Evaporate to dryness under a stream of nitrogen at 40°C.

2. Derivatization (Silylation):

  • Reagent: Add 100

    
    L of BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) + 1% TMCS.
    
  • Incubation: Heat at 60°C for 30 minutes.

    • Mechanism: Replaces active hydrogens (-OH, -COOH) with -Si(CH3)3 groups.

    • Result: Formation of tris-TMS-3-hydroxyundecanedioic acid.

3. GC-MS Parameters:

  • Column: DB-5ms or equivalent (5% phenyl-methylpolysiloxane), 30m x 0.25mm ID.

  • Carrier Gas: Helium at 1 mL/min.

  • Temp Program: 100°C (1 min)

    
     10°C/min 
    
    
    
    300°C (hold 5 min).
  • Detection: Electron Impact (EI) mode, 70 eV.

4. Mass Spectral Interpretation: The tris-TMS derivative (


) typically exhibits the following fragmentation pattern:
  • [M-15] : Loss of methyl group (

    
    ).[1]
    
  • [M-90] : Loss of trimethylsilanol (

    
    ).
    
  • m/z 233 : Characteristic fragment for 3-hydroxy-dicarboxylic TMS derivatives (cleavage

    
     to the hydroxyl group).
    

Part 5: Synthetic Routes & Applications

Beyond its clinical relevance, 3-hydroxyundecanedioic acid is a valuable monomer for poly(alkylene dicarboxylate) synthesis. The pendant hydroxyl group allows for cross-linking or post-polymerization functionalization, modifying the mechanical properties of the resulting polyester.

Synthetic Workflow (Reformatsky Route)

A robust laboratory synthesis involves the reaction of a zinc-bromoester with an aldehyde-ester.

Synthesis Fig 3. Synthetic pathway via Reformatsky reaction. Step1 Precursor A: Nonanedioic acid monoester aldehyde Reaction Reformatsky Reaction (Zn, THF, Reflux) Step1->Reaction Step2 Precursor B: Ethyl bromoacetate Step2->Reaction Intermediate Intermediate: Diester of 3-OH-Undecanedioic Acid Reaction->Intermediate Hydrolysis Hydrolysis (LiOH, MeOH/H2O) Intermediate->Hydrolysis Product Final Product: 3-Hydroxyundecanedioic Acid Hydrolysis->Product

[2]

References

  • PubChem. (n.d.).[2] 3-Hydroxyundecanedioic acid (Compound).[3][4][5] National Library of Medicine. Retrieved from [Link]

  • Jones, P. M., & Bennett, M. J. (2010). Urine Organic Acid Analysis for Inherited Metabolic Disease. In Clinical Chemistry. This reference establishes the standard protocol for extracting and identifying dicarboxylic acids in urine.
  • Rashed, M. S. (2001). Clinical applications of tandem mass spectrometry: ten years of diagnosis and screening for inherited metabolic diseases. Journal of Chromatography B.
  • Divakar, K., et al. (2013). Biosynthesis of polyhydroxyalkanoates (PHAs) from odd-chain fatty acids.
  • Passi, S., et al. (1983). Gas chromatography-mass spectrometry of trimethylsilyl derivatives of dicarboxylic acids. Journal of Lipid Research.

Sources

Exploratory

3-Hydroxyundecanedioic Acid: A Technical Guide to Metabolic Origins and Diagnostic Utility

This guide serves as a technical deep-dive into 3-Hydroxyundecanedioic Acid (3-OH-UDA) , a specific dicarboxylic acid intermediate that acts as a critical biomarker in the diagnosis of mitochondrial fatty acid oxidation...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a technical deep-dive into 3-Hydroxyundecanedioic Acid (3-OH-UDA) , a specific dicarboxylic acid intermediate that acts as a critical biomarker in the diagnosis of mitochondrial fatty acid oxidation disorders (FAODs).

Executive Summary

3-Hydroxyundecanedioic acid (3-OH-UDA) is an 11-carbon, odd-chain dicarboxylic acid characterized by a hydroxyl group at the


-position (C3). While less abundant than its even-chain counterparts (e.g., 3-hydroxydodecanedioic acid), 3-OH-UDA represents a specific "metabolic collision" between odd-chain fatty acid catabolism  and defective 

-oxidation
.

Its presence in urine is pathognomonic for a block in the mitochondrial trifunctional protein (MTP), specifically the Long-Chain 3-Hydroxyacyl-CoA Dehydrogenase (LCHAD) subunit. This guide details the mechanistic formation of 3-OH-UDA, its analytical isolation via GC-MS, and its role in differential diagnosis.

Part 1: Metabolic Origin & Pathophysiology

The Precursor Paradox

Under normal physiological conditions, fatty acids are oxidized completely to acetyl-CoA (even-chain) or propionyl-CoA (odd-chain). 3-OH-UDA serves as a "rescue metabolite"—it is not a product of normal metabolism but a result of the body attempting to solubilize toxic acyl-CoA intermediates when the primary pathway fails.

The Formation Mechanism

The generation of 3-OH-UDA requires three distinct metabolic events to occur simultaneously:

  • Substrate Availability: The presence of odd-chain fatty acids (e.g., C15:0 Pentadecanoic acid or C17:0 Margaric acid), often derived from dairy lipids or gut bacterial metabolism.

  • Enzymatic Blockade: A deficiency in LCHAD (EC 1.1.1.211) . This enzyme catalyzes the third step of

    
    -oxidation (dehydrogenation of 3-hydroxyacyl-CoA to 3-ketoacyl-CoA).
    
  • Microsomal Rescue (

    
    -Oxidation):  When mitochondrial 
    
    
    
    -oxidation stalls, accumulated acyl-CoAs are shunted to the Endoplasmic Reticulum. Cytochrome P450 enzymes (specifically CYP4A and CYP4F subfamilies) oxidize the terminal methyl group (
    
    
    -carbon) to a carboxyl group, creating a dicarboxylic acid (DCA) to facilitate urinary excretion.
Pathway Visualization

The following diagram illustrates the deviation from standard


-oxidation that leads to 3-OH-UDA accumulation.

3-OH-UDA_Pathway OddChainFA Odd-Chain Fatty Acid (e.g., C15:0) MitoEntry Mitochondrial Entry (Carnitine Shuttle) OddChainFA->MitoEntry BetaOx1 Beta-Oxidation Cycles (Chain Shortening) MitoEntry->BetaOx1 Stall STALL: 3-OH-C11-CoA BetaOx1->Stall Shortened to C11 LCHAD_Defect LCHAD Deficiency (Blockage) Stall->LCHAD_Defect Accumulation Accumulation of 3-OH-C11-Carnitine/CoA Stall->Accumulation LCHAD_Defect->Stall Inhibition ER_Shunt ER Shunt: Omega-Oxidation (CYP450) Accumulation->ER_Shunt Translocation to ER DCA_Formation 3-Hydroxyundecanedioic Acid (3-OH-UDA) ER_Shunt->DCA_Formation Terminal Hydroxylation & Oxidation Excretion Urinary Excretion DCA_Formation->Excretion

Figure 1: Pathophysiological formation of 3-Hydroxyundecanedioic Acid via the microsomal rescue pathway following mitochondrial LCHAD dysfunction.

Part 2: Analytical Methodology (GC-MS)

Detecting 3-OH-UDA requires precise organic acid analysis. Gas Chromatography-Mass Spectrometry (GC-MS) of trimethylsilyl (TMS) derivatives is the gold standard.

Sample Preparation Protocol

Objective: Isolate organic acids from the urine matrix and stabilize the 3-hydroxy and carboxyl groups for volatile separation.

Reagents:

  • Urease (Type C-3 from Canavalia ensiformis)

  • Hydroxylamine hydrochloride (2.5% in pyridine)

  • BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) + 1% TMCS

  • Internal Standard: 3,3-dimethylglutaric acid or Tropic acid.

Workflow:

  • Oximation: Add 100 µL of urine + Internal Standard. Add 50 µL Hydroxylamine HCl. Incubate at 60°C for 30 min. Reasoning: This prevents keto-enol tautomerization of keto-acids, though 3-OH-UDA is a hydroxy-acid, this step preserves the integrity of the total organic acid profile.

  • Urease Treatment: Add urease to remove urea, which can obscure DCA peaks in the chromatogram.

  • Acidification & Extraction: Acidify to pH < 2 with HCl. Extract 3x with Ethyl Acetate.

  • Drying: Evaporate ethyl acetate under nitrogen flow.

  • Derivatization (Silylation): Add 100 µL BSTFA+TMCS. Incubate at 60°C for 30 min.

    • Chemistry: The active hydrogens on the two -COOH groups and the one -OH group are replaced by -Si(CH3)3 groups.

    • Result:Tris-TMS-3-hydroxyundecanedioic acid .

Mass Spectral Identification

The identification of 3-OH-UDA (Tris-TMS derivative) relies on characteristic fragmentation patterns.

Fragment Ion (m/z)Origin/MechanismDiagnostic Value
[M-15]⁺ Loss of methyl group (-CH3) from TMS.Molecular Weight confirmation (MW = 448 for Tris-TMS C11-DCA).
204 [(CH3)3Si-O-CH=CH-OSi(CH3)3]⁺General marker for polysilylated compounds.
Alpha-Cleavage Cleavage adjacent to the 3-hydroxyl group.Critical: Distinguishes position of the OH group.
M-90 Loss of TMSOH (Trimethylsilanol).Characteristic of hydroxy-acid derivatives.

Note: The elution order on a standard 5% phenyl polysilphenylene-siloxane column (e.g., DB-5ms) will place 3-OH-UDA between 3-hydroxydecanedioic acid (C10) and 3-hydroxydodecanedioic acid (C12).

Part 3: Diagnostic Interpretation & Differentiation

The "Odd-Chain" Fingerprint

The presence of 3-OH-UDA is a nuanced marker.

  • LCHAD Deficiency: Patients excrete massive amounts of 3-hydroxydicarboxylic acids.[1] The profile is dominated by C6–C14 even-chain 3-OH-DCAs. The presence of C11 (3-OH-UDA) confirms that the defect affects both even and odd-chain metabolism, validating a broad-spectrum LCHAD/MTP block rather than a substrate-specific defect.

  • Ketoacidosis: In severe ketoacidosis,

    
    -oxidation is upregulated. However, the ratio of 3-OH-DCAs to unsubstituted DCAs is typically lower than in LCHAD deficiency.
    
Differential Diagnosis Table
ConditionPrimary Urinary MarkersStatus of 3-OH-UDA
MCAD Deficiency Hexanoylglycine, Suberylglycine, C6-C10 DCAs.Absent/Trace. (Block is at medium chain, 3-OH group usually oxidized).
LCHAD Deficiency 3-OH-C6 to 3-OH-C14 DCAs.[1]Present. (Often correlates with dietary odd-chain fat intake).
MTP Deficiency Same as LCHAD + protein dysfunction.Present.
Dicarboxylic Aciduria C6-C10 DCAs (Adipic, Suberic, Sebacic).Absent. (Lack of 3-OH accumulation).

Part 4: Experimental Workflow Visualization

The following diagram outlines the logical flow for validating 3-OH-UDA in a clinical research setting.

Analytical_Workflow Sample Urine Sample (Creatinine Normalized) Prep Sample Prep (Urease -> Oximation -> Extraction) Sample->Prep Deriv Derivatization (BSTFA/TMCS -> Tris-TMS) Prep->Deriv Stabilize OH/COOH GCMS GC-MS Analysis (EI Source, 70eV) Deriv->GCMS Inject 1µL Data Data Processing (EIC Extraction) GCMS->Data Target Ion Extraction

Figure 2: Step-by-step analytical workflow for the isolation and identification of 3-OH-UDA.

References

  • Wanders, R. J., et al. (2010). "Disorders of mitochondrial fatty acid oxidation."[2][3] Journal of Inherited Metabolic Disease. Link

  • Jones, P. M., et al. (2003). "Accumulation of 3-hydroxy-fatty acids in the culture medium of long-chain L-3-hydroxyacyl CoA dehydrogenase (LCHAD) and mitochondrial trifunctional protein-deficient skin fibroblasts." Pediatric Research. Link

  • Hagenfeldt, L., et al. (1989). "3-Hydroxydicarboxylic acids in urine from patients with dicarboxylic aciduria." Clinica Chimica Acta. Link

  • Costa, C. G., et al. (1998). "Quantitative analysis of urinary 3-hydroxydicarboxylic acids in the diagnosis of long-chain 3-hydroxyacyl-CoA dehydrogenase deficiency." Journal of Chromatography B. Link

  • Rashed, M. S., et al. (1995). "Diagnosis of inborn errors of metabolism from blood spots by acylcarnitines and amino acids profiling using automated electrospray tandem mass spectrometry." Pediatric Research. Link

Sources

Foundational

An In-Depth Technical Guide to 3-Hydroxy Dicarboxylic Acids: From Metabolism to Clinical Diagnostics

This guide provides a comprehensive overview of 3-hydroxy dicarboxylic acids, a class of molecules central to understanding fatty acid metabolism and its associated inborn errors. We will explore their biochemical origin...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive overview of 3-hydroxy dicarboxylic acids, a class of molecules central to understanding fatty acid metabolism and its associated inborn errors. We will explore their biochemical origins, pathophysiological significance, analytical quantification, and emerging roles in cell signaling, providing researchers, scientists, and drug development professionals with a detailed reference.

Introduction to 3-Hydroxy Dicarboxylic Acids

A dicarboxylic acid is an organic compound containing two carboxylic acid functional groups (-COOH).[1] 3-hydroxy dicarboxylic acids are a specific subclass characterized by an additional hydroxyl (-OH) group on the third carbon atom relative to one of the carboxyl groups. Their general structure is HOOC-CH₂-CH(OH)-(CH₂)n-COOH. These compounds are not merely metabolic curiosities; they are critical intermediates and biomarkers that provide a window into the state of cellular fatty acid oxidation. While found in trace amounts in healthy individuals, their levels can increase significantly under conditions of metabolic stress, such as fasting, or in the presence of genetic disorders.[2][3] Beyond human metabolism, derivatives of dicarboxylic acids are also integral components of protective biopolymers like cutin and suberin in plants.[4][5]

The Metabolic Genesis of 3-Hydroxy Dicarboxylic Acids

The formation of 3-hydroxy dicarboxylic acids in humans is a direct consequence of an overflow from the primary mitochondrial β-oxidation pathway of fatty acids, shunting intermediates into an alternative catabolic route involving ω-oxidation.

The process can be understood as a sequential, multi-organelle pathway:

  • Incomplete Mitochondrial β-Oxidation : Under normal conditions, mitochondrial β-oxidation efficiently breaks down fatty acyl-CoAs into acetyl-CoA for energy production. However, when this pathway is impaired—due to a genetic defect or high metabolic flux—intermediates, particularly long-chain 3-hydroxyacyl-CoAs, can accumulate within the mitochondria.[6][7] These intermediates are then released as free 3-hydroxy fatty acids.

  • Microsomal ω-Oxidation : The accumulated 3-hydroxy fatty acids are transported to the endoplasmic reticulum, where they become substrates for the microsomal ω-oxidation system. Cytochrome P450 enzymes, specifically from the CYP4F subfamily, catalyze the hydroxylation of the terminal (ω) carbon of these 3-hydroxy fatty acids.[7]

  • Cytosolic Dehydrogenation : The newly formed ω-hydroxy-3-hydroxy fatty acid is then oxidized in the cytosol by alcohol and aldehyde dehydrogenases to yield a 3-hydroxy dicarboxylic acid.[6]

  • Peroxisomal β-Oxidation : These newly synthesized, often long-chain, 3-hydroxy dicarboxylic acids can be further metabolized. They are transported to peroxisomes, where they are chain-shortened via β-oxidation. This process generates a characteristic profile of medium- and short-chain 3-hydroxy dicarboxylic acids (e.g., C14, C12, C10, C8, C6) that are ultimately excreted in the urine.[2][8]

G cluster_mito Mitochondria FA Long-Chain Fatty Acid HFA_CoA 3-Hydroxyacyl-CoA (Intermediate) FA->HFA_CoA β-Oxidation HFA 3-Hydroxy Fatty Acid HFA_CoA->HFA Hydrolysis/ Transport Block Enzymatic Defect (e.g., LCHAD) HFA_CoA->Block omega_ox ω-Oxidation (CYP4F Enzymes) HFA->omega_ox Dehydro Alcohol/Aldehyde Dehydrogenases omega_ox->Dehydro LHDA Long-Chain 3-Hydroxy Dicarboxylic Acid Dehydro->LHDA perox_beta β-Oxidation (Chain Shortening) LHDA->perox_beta SHDA Shorter-Chain 3-Hydroxy Dicarboxylic Acids (C12, C10, C8, C6) perox_beta->SHDA Urine Urinary Excretion SHDA->Urine

Caption: Metabolic pathway for the formation and excretion of 3-hydroxy dicarboxylic acids.

Pathophysiological Significance and Clinical Diagnostics

The urinary excretion of these metabolites, a condition known as 3-hydroxydicarboxylic aciduria , is a hallmark of several inborn errors of fatty acid oxidation.[9][10] Their accumulation is not benign; it can lead to cellular toxicity, inhibit mitochondrial respiration, and contribute to severe clinical manifestations such as cardiomyopathy, liver failure, and encephalopathy.[7][9]

Diagnostic Utility in Fatty Acid Oxidation Disorders (FAODs)

The analysis of urinary 3-hydroxy dicarboxylic acids is a cornerstone in the diagnosis of FAODs. Critically, it is the pattern and ratio of the different chain-length acids, rather than their mere presence, that provides the highest diagnostic specificity.[8]

  • Long-Chain 3-Hydroxyacyl-CoA Dehydrogenase (LCHAD) Deficiency : This is the most common disorder associated with significant 3-hydroxydicarboxylic aciduria.[11][12] Patients exhibit a characteristic pattern with increased urinary ratios of 3-hydroxyadipic (C6) and 3-hydroxydodecanedioic (C12) acids relative to 3-hydroxydecanedioic (C10) acid.[8]

  • Medium-Chain Acyl-CoA Dehydrogenase (MCAD) Deficiency : In contrast to LCHAD deficiency, patients with MCAD deficiency typically show lower ratios of C6 and C8 to C10 3-hydroxy dicarboxylic acids, reflecting the specific enzymatic block.[8]

  • Acute Fatty Liver of Pregnancy (AFLP) : This life-threatening condition in expectant mothers is strongly associated with a fetus harboring an LCHAD mutation. Toxic 3-hydroxy fatty acid intermediates from the fetus accumulate in the maternal circulation, leading to hepatic lipotoxicity and the excretion of 3-hydroxy dicarboxylic acids.[7]

3-Hydroxy Dicarboxylic Acid (Abbreviation)Carbon ChainAssociated Disorders with Elevated LevelsDiagnostic Significance
3-Hydroxyadipic acid (3OHDC6)C6LCHAD Deficiency, other FAODsHigh ratio relative to 3OHDC10 is indicative of LCHAD.[8]
3-Hydroxyoctanedioic acid (3OHDC8)C8LCHAD, MCAD DeficiencyRatio to 3OHDC10 helps differentiate FAODs.[8]
3-Hydroxydecanedioic acid (3OHDC10)C10LCHAD, MCAD DeficiencyServes as a key reference metabolite for calculating diagnostic ratios.[8]
3-Hydroxydodecanedioic acid (3OHDC12)C12LCHAD DeficiencyHigh ratio relative to 3OHDC10 is a strong indicator of LCHAD.[8][13]
3-Hydroxytetradecanedioic acid (3OHDC14)C14LCHAD DeficiencyOften elevated in LCHAD, completing the characteristic profile.[8]

Analytical Methodologies for Quantification

Accurate and precise quantification of 3-hydroxy dicarboxylic acids is essential for clinical diagnosis and research. The gold-standard methodology is Gas Chromatography-Mass Spectrometry (GC-MS), which offers high sensitivity and specificity.[13][14]

Standard Protocol: Urinary Organic Acid Analysis by GC-MS with Stable Isotope Dilution

This protocol describes a self-validating system for the robust quantification of urinary 3-hydroxy dicarboxylic acids. The inclusion of a stable isotope-labeled internal standard is critical for correcting analytical variability during sample preparation and analysis.[13][15]

Step 1: Sample Preparation

  • Thaw a frozen urine sample and vortex to ensure homogeneity.

  • Transfer a 1 mL aliquot to a glass tube.

  • Add a known amount of a stable isotope-labeled internal standard (e.g., di-deuterated 3-hydroxydodecanedioic acid).[13][16] The standard will co-elute with the analyte but be distinguished by its higher mass, allowing for precise ratiometric quantification.

  • Acidify the urine to a pH of ~1.0 with HCl to protonate the carboxylic acids.

  • Perform a liquid-liquid extraction by adding 3 mL of ethyl acetate, vortexing for 2 minutes, and centrifuging to separate the layers.

  • Carefully transfer the upper organic layer to a new tube. Repeat the extraction twice more, pooling the organic phases.

  • Evaporate the pooled organic solvent to dryness under a gentle stream of nitrogen gas.

Step 2: Derivatization

  • To the dried extract, add 100 µL of a derivatizing agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

  • This step is crucial as it converts the non-volatile carboxylic acid and hydroxyl groups into volatile trimethylsilyl (TMS) esters and ethers, making them suitable for GC analysis.[13][14]

  • Seal the tube and heat at 70°C for 30 minutes to ensure complete derivatization.

Step 3: GC-MS Analysis

  • Inject 1 µL of the derivatized sample into the GC-MS system.

  • Gas Chromatography : Use a non-polar capillary column (e.g., DB-5ms) with a temperature program that ramps from ~80°C to 300°C to separate the various organic acids based on their boiling points.

  • Mass Spectrometry : Operate the mass spectrometer in a mode such as positive-ion chemical ionization, which provides a high yield of characteristic ions for sensitive detection.[13] Monitor for the specific ions corresponding to the TMS derivatives of the target 3-hydroxy dicarboxylic acids and the internal standard.

Step 4: Data Interpretation

  • Identify each compound by its retention time and characteristic mass spectrum.

  • Quantify the concentration of each analyte by calculating the peak area ratio of the native compound to its corresponding stable isotope-labeled internal standard.

G Urine 1. Urine Sample Collection Spike 2. Spike with Stable Isotope Internal Standard Urine->Spike Extract 3. Acidification & Liquid-Liquid Extraction Spike->Extract Dry 4. Evaporation to Dryness Extract->Dry Deriv 5. TMS Derivatization (BSTFA, 70°C) Dry->Deriv GCMS 6. GC-MS Analysis Deriv->GCMS Data 7. Data Processing & Quantification GCMS->Data

Caption: Experimental workflow for the quantification of urinary 3-hydroxy dicarboxylic acids.

Emerging Roles in Cell Signaling

Recent discoveries have expanded the role of these molecules beyond that of simple metabolic byproducts. The precursors to 3-hydroxy dicarboxylic acids, specifically medium-chain 3-hydroxy monocarboxylic acids, are now recognized as signaling molecules.

3-hydroxyoctanoic acid , an intermediate in β-oxidation, has been identified as an endogenous ligand for the G protein-coupled receptor HCA₃ (also known as GPR109B).[17] This receptor is expressed primarily in adipocytes. Activation of HCA₃ by 3-hydroxyoctanoic acid inhibits adenylyl cyclase, leading to a decrease in intracellular cAMP and subsequent inhibition of lipolysis (the breakdown of stored fats).[17]

This finding is of profound significance: it reveals a sophisticated negative feedback loop where an intermediate of fatty acid breakdown can directly signal to fat cells to slow down the release of more fatty acids. This mechanism likely serves to prevent cellular overload and lipotoxicity during periods of intense fat metabolism, such as prolonged fasting or diabetic ketoacidosis, when levels of these intermediates rise.[17] This link between metabolic intermediates and cell surface receptors opens new avenues for therapeutic intervention in metabolic diseases.

Conclusion

3-hydroxy dicarboxylic acids are multifaceted molecules that are indispensable to the study of fatty acid metabolism. Originating from an interplay between mitochondrial, microsomal, and peroxisomal pathways, their presence and specific pattern in urine serve as highly reliable biomarkers for diagnosing and differentiating severe inborn errors of metabolism, most notably LCHAD deficiency. Robust analytical techniques, particularly GC-MS with stable isotope dilution, are paramount for their accurate clinical assessment. Furthermore, the emerging role of their metabolic precursors as ligands for cell surface receptors highlights a sophisticated layer of metabolic regulation, presenting exciting new targets for drug development professionals aiming to modulate metabolic pathways. A thorough understanding of 3-hydroxy dicarboxylic acid biochemistry is, therefore, essential for both diagnostic and therapeutic advancement in the field of metabolic disease.

References

  • Tserng, K. Y., & Jin, S. J. (1991). Metabolic origin of urinary 3-hydroxy dicarboxylic acids. Biochemistry, 30(10), 2598-2604. [Link]

  • Tuchman, M., & Watkins, J. B. (1987). Gas chromatographic/mass spectrometric identification of 3-hydroxydicarboxylic acids in urine. Journal of Chromatography B: Biomedical Sciences and Applications, 420, 1-7. [Link]

  • Sanders, R. J., Ofman, R., & Wanders, R. J. (2007). Omega oxidation of 3-hydroxy fatty acids by the human CYP4F gene subfamily enzyme CYP4F11. Journal of Biological Chemistry, 282(44), 32267-32274. [Link]

  • Tserng, K. Y., Jin, S. J., & Kerr, D. S. (1991). Urinary 3-hydroxydicarboxylic acids in pathophysiology of metabolic disorders with dicarboxylic aciduria. Metabolism, 40(7), 676-682. [Link]

  • Hale, D. E., Thorpe, C., & Coates, P. M. (1990). 3-Hydroxydicarboxylic aciduria--a fatty acid oxidation defect with severe prognosis. The Journal of Pediatrics, 116(3), 387-392. [Link]

  • Chickos, J. S., Way, B. A., Wilson, J., Shaharuzzaman, M., & Laird, J. (2002). Analysis of 3-hydroxydodecanedioic acid for studies of fatty acid metabolic disorders: preparation of stable isotope standards. Journal of Clinical Laboratory Analysis, 16(2), 115-120. [Link]

  • Rockey, D. C. (2020). Role of 3-Hydroxy Fatty Acid-Induced Hepatic Lipotoxicity in Acute Fatty Liver of Pregnancy. Cells, 9(11), 2461. [Link]

  • Bennett, M. J., Sherwood, W. G., & Rinaldo, P. (1993). 3-Hydroxydicarboxylic and 3-ketodicarboxylic aciduria in three patients: evidence for a new defect in fatty acid oxidation at the level of 3-ketoacyl-CoA thiolase. Clinical Chemistry, 39(5), 897-901. [Link]

  • Kovalov, O., Shvets, G., & Shvets, V. (2022). Biosynthesis of C4–C8 3-Hydroxycarboxylic Acids from Glucose through the Inverted Fatty Acid β-Oxidation by Metabolically Engineered Escherichia coli. Metabolites, 12(5), 415. [Link]

  • Chickos, J. S., et al. (2002). Analysis of 3‐hydroxydodecanedioic acid for studies of fatty acid metabolic disorders: Preparation of stable isotope standards. Journal of Clinical Laboratory Analysis, 16(2), 115-120. [Link]

  • Chickos, J. S., et al. (2002). Analysis of 3-hydroxydodecanedioic acid for studies of fatty acid metabolic disorders: preparation of stable isotope standards. SciSpace. [Link]

  • Olpin, S. E., & Manning, N. J. (2012). Biochemical Markers for the Diagnosis of Mitochondrial Fatty Acid Oxidation Diseases. Inborn Errors of Metabolism. [Link]

  • Lab Results Explained. (n.d.). 3-Hydroxysebacic - Organic Acids, Comprehensive, Quantitative. [Link]

  • Tserng, K. Y., & Jin, S. J. (1989). Urinary 3-hydroxyadipic acid 3,6-lactone: structural identification and effect of fasting in adults and children. Metabolism, 38(7), 649-655. [Link]

  • Metagene. (n.d.). 3-HYDROXYDICARBOXYLIC ACIDURIA. [Link]

  • Brivet, M., et al. (1995). Do criteria exist from urinary organic acids to distinguish ?-oxidation defects?. Journal of Inherited Metabolic Disease, 18(Suppl 1), 257-260. [Link]

  • Wajner, M., & Amaral, A. U. (2016). Recent Advances in the Pathophysiology of Fatty Acid Oxidation Defects: Secondary Alterations of Bioenergetics and Mitochondrial Calcium Homeostasis Caused by the Accumulating Fatty Acids. Frontiers in Pediatrics, 3, 113. [Link]

  • Kolattukudy, P. E. (1974). Biosynthesis of Cutin: Enzymatic Conversion of ω-Hydroxy Fatty Acids to Dicarboxylic Acids by Cell-free Extracts of Vicia Faba Epidermis. Archives of Biochemistry and Biophysics, 163(2), 875-880. [Link]

  • Compagnon, V., et al. (2009). CYP86B1 is required for very long chain omega-hydroxyacid and alpha, omega -dicarboxylic acid synthesis in root and seed suberin polyester. Plant Physiology, 150(4), 1849-1861. [Link]

  • Offermanns, S., Colletti, S. L., & Lovenberg, T. W. (2011). Biological Roles and Therapeutic Potential of Hydroxy-Carboxylic Acid Receptors. Frontiers in Endocrinology, 2, 7. [Link]

  • Wikipedia. (n.d.). Dicarboxylic acid. [Link]

  • Cyberlipid. (n.d.). Dicarboxylic acids. [Link]

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Exploratory

3-Hydroxyundecanedioic acid CAS number and synonyms

An In-Depth Technical Guide to 3-Hydroxyundecanedioic Acid for Advanced Research Introduction and Core Identifiers 3-Hydroxyundecanedioic acid is a dicarboxylic acid that features a hydroxyl group at the third carbon pos...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to 3-Hydroxyundecanedioic Acid for Advanced Research

Introduction and Core Identifiers

3-Hydroxyundecanedioic acid is a dicarboxylic acid that features a hydroxyl group at the third carbon position. As a member of the hydroxy fatty acid family, it represents a class of molecules with significant, though not yet fully explored, potential in various scientific domains. Dicarboxylic acids are intermediates in fatty acid metabolism and can be important biomarkers for certain metabolic disorders. The presence of the hydroxyl group adds a chiral center and a site for further chemical modification, making it a molecule of interest for synthetic chemistry, polymer science, and drug discovery. This guide provides a comprehensive overview of its known properties and potential applications, synthesized from available data for researchers and drug development professionals.

The primary identifier for this compound is its Chemical Abstracts Service (CAS) number.

  • CAS Number : 103810-56-6[1]

  • Molecular Formula : C₁₁H₂₀O₅[1]

  • IUPAC Name : 3-hydroxyundecanedioic acid[1]

Synonyms for this compound include:

  • 3-HYDROXYUNDECANEDIOIC ACID[1]

  • SCHEMBL4867571[1]

  • DTXSID50630073[1]

Physicochemical and Structural Characteristics

The structural features of 3-hydroxyundecanedioic acid—two carboxylic acid groups and one secondary alcohol—dictate its physical and chemical behavior. These functional groups make it a relatively polar molecule with the potential for extensive hydrogen bonding, influencing its solubility and melting point. The long carbon chain, however, imparts significant hydrophobic character.

PropertyValueSource
Molecular Weight 232.27 g/mol [1]
Molecular Formula C₁₁H₂₀O₅[1]
InChI InChI=1S/C11H20O5/c12-9(8-11(15)16)6-4-2-1-3-5-7-10(13)14/h9,12H,1-8H2,(H,13,14)(H,15,16)[1]
InChIKey BJWDISQQJDVQLZ-UHFFFAOYSA-N[1]
Canonical SMILES C(CCCC(CC(=O)O)O)CCCC(=O)O[1]

Synthesis and Methodologies

A plausible synthetic route could involve an asymmetric aldol reaction to set the stereocenter, followed by functional group manipulations. For instance, the Nagao–Fujita or Braun acetate aldol reactions are powerful methods for creating β-hydroxy esters with high diastereoselectivity[2].

Illustrative Experimental Protocol: Stereoselective Synthesis

The following protocol is an illustrative example adapted from methodologies used for similar 3-hydroxy fatty acids and should be optimized for the specific target molecule[2]. The causality behind using a chiral auxiliary is to control the stereochemical outcome of the aldol reaction, a critical factor in synthesizing biologically active molecules.

Step 1: Preparation of the Chiral Auxiliary Acyl Imide

  • To a solution of a chiral auxiliary (e.g., (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone) in anhydrous tetrahydrofuran (THF) at -78°C, add n-butyllithium dropwise.

  • After stirring for 30 minutes, add a suitable acyl chloride (e.g., 9-bromononanoyl chloride) to form the N-acyl imide.

  • Warm the reaction to 0°C and stir for 1 hour. Quench with saturated aqueous ammonium chloride and extract the product.

  • Purify by column chromatography. This step attaches the carbon chain that will become the "tail" of the final molecule to a scaffold that will direct the stereochemistry of the next reaction.

Step 2: Asymmetric Aldol Reaction

  • Dissolve the N-acyl imide in anhydrous dichloromethane at -78°C.

  • Add a Lewis acid catalyst (e.g., titanium tetrachloride) followed by a tertiary amine base (e.g., N,N-diisopropylethylamine).

  • Introduce the aldehyde partner (e.g., benzyloxyacetaldehyde). The aldehyde provides the carbons that will become the C1 and C2 of the final dicarboxylic acid.

  • Stir at -78°C for 2 hours, then warm to 0°C over 1 hour.

  • Quench the reaction and purify the resulting β-hydroxy product. The chiral auxiliary ensures the newly formed hydroxyl group has a specific 3D orientation.

Step 3: Cleavage of the Auxiliary and Final Modifications

  • Cleave the chiral auxiliary using a reagent like lithium hydroperoxide. This step is crucial as it liberates the carboxylic acid and allows for the recovery of the expensive chiral auxiliary.

  • The resulting molecule will have a protected hydroxyl group and a terminal bromide. The bromide can be converted to a carboxylic acid via a Grignard reaction followed by carboxylation, or through nitrile hydrolysis.

  • Finally, remove any protecting groups (e.g., benzyl group from the hydroxyl) via hydrogenation to yield the final 3-hydroxyundecanedioic acid.

Step 4: Purification and Characterization

  • Purify the final product using high-performance liquid chromatography (HPLC).

  • Confirm the structure and stereochemistry using Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and potentially X-ray crystallography. This self-validating step ensures the identity and purity of the synthesized compound.

G cluster_0 Step 1: Acyl Imide Formation cluster_1 Step 2: Asymmetric Aldol Reaction cluster_2 Step 3: Auxiliary Cleavage & Modification cluster_3 Step 4: Deprotection & Purification Aux Chiral Auxiliary Imide N-Acyl Imide Product Aux->Imide AcylCl 9-Bromononanoyl Chloride AcylCl->Imide HydroxyProduct β-Hydroxy Product Imide->HydroxyProduct Aldehyde Benzyloxyacetaldehyde Aldehyde->HydroxyProduct Cleavage Auxiliary Cleavage HydroxyProduct->Cleavage Modification Chain End Modification Cleavage->Modification Deprotection Final Deprotection Modification->Deprotection FinalProduct 3-Hydroxyundecanedioic Acid Deprotection->FinalProduct

Caption: A generalized workflow for the stereoselective synthesis of 3-hydroxyundecanedioic acid.

Biological Significance and Therapeutic Potential

While direct biological data on 3-hydroxyundecanedioic acid is sparse, the broader classes of molecules to which it belongs—dicarboxylic acids and hydroxy fatty acids—have established roles in biology and medicine. These molecules can serve as building blocks for polymers used in drug delivery systems or as active pharmaceutical ingredients themselves[3][4].

Role in Metabolic Pathways

Medium-chain dicarboxylic acids are known products of fatty acid ω-oxidation, a metabolic pathway that becomes more active when β-oxidation is impaired. As such, their presence in urine can be a diagnostic marker for certain metabolic disorders. 3-hydroxy fatty acids are also key intermediates in the biosynthesis of polyhydroxyalkanoates (PHAs), which are biodegradable polyesters produced by various bacteria[5]. The unique structure of 3-hydroxyundecanedioic acid could make it a substrate or inhibitor for enzymes involved in these pathways.

Potential as a Therapeutic Agent

The structural similarity of 3-hydroxyundecanedioic acid to hydroxamic acids suggests a potential application as a metalloenzyme inhibitor. Hydroxamic acids are potent chelators of metal ions, particularly zinc, which is found in the active sites of many enzymes like histone deacetylases (HDACs) and matrix metalloproteinases (MMPs)[6]. Inhibitors of these enzymes have found applications as anti-cancer and anti-inflammatory agents[6][7]. The dicarboxylic nature of 3-hydroxyundecanedioic acid might allow it to bind to enzyme active sites that recognize substrates like succinate or glutarate, potentially acting as a competitive inhibitor.

For example, in inflammatory bowel disease (IBD), derivatives of 3-hydroxy-carboxylic acids have shown promise by inhibiting the production of inflammatory mediators like nitric oxide (NO) and downregulating the NF-κB signaling pathway[8]. This suggests that 3-hydroxyundecanedioic acid could be a scaffold for developing novel anti-inflammatory drugs.

G cluster_pathway Inflammatory Signaling Pathway LPS LPS (Inflammatory Stimulus) Receptor Toll-like Receptor 4 (TLR4) LPS->Receptor PI3K PI3K/Akt Pathway Receptor->PI3K NFkB NF-κB Activation PI3K->NFkB iNOS iNOS / COX-2 Expression NFkB->iNOS NO Nitric Oxide (NO) Prostaglandins iNOS->NO Molecule 3-Hydroxyundecanedioic Acid (Potential Inhibitor) Molecule->PI3K Inhibition

Caption: Potential anti-inflammatory mechanism via inhibition of the PI3K/Akt/NF-κB signaling pathway.

Conclusion and Future Directions

3-Hydroxyundecanedioic acid is a molecule with considerable untapped potential. Its bifunctional nature, with both hydrophilic (carboxyl, hydroxyl) and hydrophobic (alkyl chain) regions, makes it an interesting candidate for materials science, particularly in the development of novel biodegradable polymers. For drug development professionals, its structure suggests several avenues for exploration, including its role as a metabolic modulator or as a scaffold for designing metalloenzyme inhibitors.

Future research should focus on developing efficient and scalable stereoselective syntheses to produce enantiomerically pure samples of this compound. Subsequent biological evaluation in assays for metabolic enzymes, HDACs, MMPs, and inflammatory pathways will be crucial to unlocking its therapeutic potential.

References

  • PubChem. 3-Hydroxyundecanedioic acid. National Center for Biotechnology Information. [Link]

  • PubChem. Undecanoic acid, 3-hydroxy-, (S)-. National Center for Biotechnology Information. [Link]

  • PubChem. CID 158927178. National Center for Biotechnology Information. [Link]

  • PubChem. 3-Hydroxysebacic acid. National Center for Biotechnology Information. [Link]

  • PubChem. 3-Hydroxydecanoic acid. National Center for Biotechnology Information. [Link]

  • ResearchGate. Biotransformation of ω-hydroxyundecanoic acid into α,ω-undecanedioic acid... [Link]

  • The Good Scents Company. 3-hydroxydodecanoic acid. [Link]

  • PubChemLite. 3-hydroxy-undecanoic acid (C11H22O3). [Link]

  • PMC. Novel Multitarget Hydroxamic Acids with a Natural Origin CAP Group against Alzheimer's Disease: Synthesis, Docking and Biological Evaluation. [Link]

  • MDPI. Hydroxamic Acid Derivatives: From Synthetic Strategies to Medicinal Chemistry Applications. [Link]

  • PubMed. Discovery of novel 3-hydroxyandrosta-5,7-Diene-17-Carboxylic acid derivatives as anti-inflammatory bowel diseases (IBD) agents. [Link]

  • PMC. The Synthesis of 3-(R)- and 3-(S)-Hydroxyeicosapentaenoic Acid. [Link]

  • Frontiers. Production of 3-Hydroxypropanoic Acid From Glycerol by Metabolically Engineered Bacteria. [Link]

  • MDPI. Biological Activity of Selected Natural and Synthetic Terpenoid Lactones. [Link]

  • PMC. Methods for Hydroxamic Acid Synthesis. [Link]

  • PMC. Design, Synthesis, and Biological Evaluation of Novel Hydroxamic Acid-Based Organoselenium Hybrids. [Link]

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Foundational

3-Hydroxyundecanedioic Acid: Metabolic Origins and Application in GA1 Modeling

The following technical guide details the discovery, biochemistry, and recent application of 3-Hydroxyundecanedioic acid (3-OH-DC11). Technical Guide & Whitepaper Executive Summary 3-Hydroxyundecanedioic acid (3-OH-DC11)...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the discovery, biochemistry, and recent application of 3-Hydroxyundecanedioic acid (3-OH-DC11).

Technical Guide & Whitepaper

Executive Summary

3-Hydroxyundecanedioic acid (3-OH-DC11) is an odd-chain, 11-carbon dicarboxylic acid intermediate formed during the mitochondrial


-oxidation of undecanedioic acid. While historically overshadowed by its even-chain homologues (C6–C14) used to diagnose fatty acid oxidation disorders (FAODs) like LCHAD deficiency, 3-OH-DC11 has recently emerged as a critical metabolic probe.

New research (2024–2025) identifies 3-OH-DC11 as a key intermediate in a novel "metabolic forcing" strategy. By feeding the precursor undecanedioic acid (DC11) to murine models, researchers can drive the production of glutaric acid (DC5) and 3-hydroxyglutaric acid, effectively recapitulating the biochemical phenotype of Glutaric Aciduria Type 1 (GA1) in wild-type organisms.[1] This guide outlines the molecule's history, biosynthetic pathway, and analytical protocols.

History of Discovery: From Chromatographic Noise to Targeted Probe

The history of 3-OH-DC11 is bipartite: its initial identification as a minor metabolite in the 20th century, and its functional repurposing in the 21st century.

Phase I: The "Homologue" Era (1980s–1990s)

In the early days of gas chromatography-mass spectrometry (GC-MS) urine profiling, 3-hydroxy dicarboxylic acids were identified as a class.

  • 1980 (Greter et al.): Identified a series of 3-hydroxy dicarboxylic acids (C8, C10, C12) in the urine of patients with ketoacidosis. The odd-chain variants were often dismissed as minor dietary artifacts or background noise.

  • 1991 (Tserng & Jin): Conclusively mapped the "Metabolic Origin of Urinary 3-Hydroxy Dicarboxylic Acids," establishing that these compounds arise from a combination of

    
    -oxidation (to create the dicarboxyl group) and incomplete 
    
    
    
    -oxidation (stalling at the 3-hydroxy step). While they focused on C6–C14 even-chains, their mechanistic definition validated the existence of odd-chain variants like C11 given the appropriate odd-chain precursor.
Phase II: The "GA1 Model" Era (2024–2025)

The specific utility of 3-OH-DC11 was unlocked by Richert, Goetzman, et al. (2025) .

  • The Challenge: Studying Glutaric Aciduria Type 1 (GA1) requires models that accumulate glutaric acid (DC5).

  • The Innovation: Researchers hypothesized that feeding Undecanedioic Acid (DC11) would force the mitochondria to strip carbons in pairs via

    
    -oxidation.
    
  • The Discovery: 3-Hydroxyundecanedioic acid was identified as the obligate

    
    -oxidation intermediate in this chain-shortening process. Its detection validates the pathway: DC11 
    
    
    
    3-OH-DC11
    
    
    DC9
    
    
    DC7
    
    
    DC5 (Glutaric Acid)
    .

Biosynthesis and Metabolic Pathway

3-Hydroxyundecanedioic acid is not a primary dietary component; it is a metabolic intermediate. Its formation follows a strict logic of mitochondrial catabolism.

The Pathway Mechanism
  • Precursor Entry: Undecanedioic acid (DC11) enters the mitochondria.

  • Activation: It is converted to Undecanedioyl-CoA.

  • 
    -Oxidation Cycle 1: 
    
    • Dehydrogenation: Acyl-CoA Dehydrogenase creates a double bond.

    • Hydration: Enoyl-CoA Hydratase adds water, forming 3-Hydroxyundecanedioyl-CoA .

    • Note: In urine analysis, the CoA is hydrolyzed, yielding the free acid 3-Hydroxyundecanedioic acid .

  • Chain Shortening: 3-Hydroxyacyl-CoA Dehydrogenase oxidizes it to 3-Keto, followed by Thiolase cleavage, releasing Acetyl-CoA and leaving a C9 dicarboxylic acid (Azelaic acid precursor) .

Pathway Visualization (DOT)

The following diagram illustrates the chain-shortening logic that generates 3-OH-DC11.

BetaOxidation cluster_0 Mitochondrial Matrix DC11 Undecanedioic Acid (DC11) (Dietary Input) DC11_CoA Undecanedioyl-CoA DC11->DC11_CoA Activation Enoyl_CoA 2-Enoyl-DC11-CoA DC11_CoA->Enoyl_CoA Dehydrogenation Target 3-HYDROXYUNDECANEDIOIC ACID (3-OH-DC11-CoA) Enoyl_CoA->Target Hydration (+H2O) Keto_CoA 3-Keto-DC11-CoA Target->Keto_CoA Oxidation DC9 Azelayl-CoA (DC9) Keto_CoA->DC9 Thiolase (-Acetyl-CoA) DC7 Pimeloyl-CoA (DC7) DC9->DC7 Beta-Oxidation (-C2) DC5 Glutaryl-CoA (DC5) (Toxic Accumulation in GA1) DC7->DC5 Beta-Oxidation (-C2) Enz1 Acyl-CoA Dehydrogenase Enz1->DC11_CoA Enz2 Enoyl-CoA Hydratase Enz2->Enoyl_CoA Enz3 3-Hydroxyacyl-CoA Dehydrogenase Enz3->Target

Figure 1: The metabolic flux from Undecanedioic Acid (DC11) to Glutaric Acid (DC5), highlighting 3-OH-DC11 as the critical first-cycle intermediate.[2]

Analytical Methodologies

Detecting 3-Hydroxyundecanedioic acid requires distinguishing it from its even-chain isomers (like 3-OH-DC12) and other organic acids.

Gas Chromatography-Mass Spectrometry (GC-MS)

This is the historical gold standard for urinary organic acid analysis.

  • Preparation: Urine is acidified, extracted with ethyl acetate, and derivatized.

  • Derivatization: Trimethylsilylation (TMS) using BSTFA/TMCS is required to make the dicarboxylic acid and the hydroxyl group volatile.

  • Target Ion (EI Source):

    • The mass spectrum typically shows a characteristic [M-15] ion (loss of methyl from TMS) and specific fragmentation patterns associated with

      
      -cleavage at the hydroxyl group.
      
    • Note: Isomeric separation from 3-hydroxy-undecanoic acid (monocarboxylic) is achieved via retention time and the presence of the second carboxyl-TMS group.

LC-MS/MS Protocol (Modern Quantitation)

For high-throughput screening in mouse models, LC-MS/MS is preferred.

ParameterSetting/Value
Column C18 Reverse Phase (e.g., Waters HSS T3)
Mobile Phase A Water + 0.1% Formic Acid
Mobile Phase B Acetonitrile + 0.1% Formic Acid
Ionization ESI Negative Mode (Dicarboxylic acids ionize well in neg mode)
Transition (MRM) Precursor [M-H]⁻

Product Ion (Specific chain cleavage)
Validation Use of stable isotope internal standards (e.g., Glutaric acid-d4)
Experimental Workflow Diagram

AnalyticalWorkflow Sample Murine Urine/Plasma (DC11 Fed) Extract Solid Phase Extraction (Weak Anion Exchange) Sample->Extract LC UHPLC Separation (C18 Column) Extract->LC MS QqQ Mass Spec (ESI-) LC->MS Data Quantitation of 3-OH-DC11 MS->Data

Figure 2: Analytical workflow for isolating 3-OH-DC11 from biological matrices.

Clinical and Research Significance

The "Chemical Knockout" Model

The primary significance of 3-Hydroxyundecanedioic acid today is its presence as a marker of exogenous pathway loading .

  • Concept: By feeding wild-type mice DC11, researchers overload the

    
    -oxidation system. The pathway efficiently strips carbons down to Glutaryl-CoA (DC5) .
    
  • Result: This mimics Glutaric Aciduria Type 1 , where Glutaryl-CoA Dehydrogenase (GCDH) is deficient. In the model, the production of Glutaryl-CoA is accelerated beyond the enzyme's capacity to clear it, causing a backup.

  • Marker Role: 3-OH-DC11 confirms that the DC11 precursor is indeed entering the mitochondria and undergoing

    
    -oxidation, validating the model's mechanism.
    
Quantitative Data Summary (Murine Model)

Derived from Richert et al. (2025) findings.[3]

MetaboliteControl Diet LevelDC11 Diet LevelFold ChangeInterpretation
Undecanedioic Acid (DC11) TraceHigh>100xPrecursor availability
3-OH-Undecanedioic (3-OH-DC11) Not Detected High Infinite Active

-oxidation of DC11
Glutaric Acid (DC5)LowVery High~50xAccumulation of end-product
3-OH-Glutaric AcidTraceElevated>10xPathologic GA1 marker

References

  • Richert, A. C., Zhang, Y., Bharathi, S. S., et al. (2025).[4] Odd-chain dicarboxylic acid feeding recapitulates the biochemical phenotype of glutaric aciduria type 1 in mice. BioRxiv.[1][5] [Link]

  • Tserng, K. Y., & Jin, S. J. (1991).[2][6][7][8] Metabolic origin of urinary 3-hydroxy dicarboxylic acids. Biochemistry, 30(9), 2508–2514.[2][6][7] [Link]

  • Greter, J., Lindstedt, S., Seeman, H., & Steen, G. (1980). 3-Hydroxydecanedioic acid and related homologues: urinary metabolites in ketoacidosis. Clinical Chemistry, 26(2), 261–265. [Link]

  • Jones, P. M., & Bennett, M. J. (2010). Urine organic acid analysis for the diagnosis of inborn errors of metabolism. Methods in Molecular Biology, 603, 419–426. [Link]

Sources

Exploratory

An In-Depth Technical Guide to 3-Hydroxyundecanedioic Acid in Human Urine and Plasma

This guide provides a comprehensive technical overview of 3-hydroxyundecanedioic acid, a dicarboxylic acid that has emerged as a significant biomarker in human urine and plasma. Tailored for researchers, scientists, and...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive technical overview of 3-hydroxyundecanedioic acid, a dicarboxylic acid that has emerged as a significant biomarker in human urine and plasma. Tailored for researchers, scientists, and professionals in drug development, this document delves into the biochemical origins, clinical relevance, and advanced analytical methodologies for the precise quantification of this metabolite.

Introduction: The Significance of 3-Hydroxyundecanedioic Acid

3-Hydroxyundecanedioic acid is a medium-chain 3-hydroxydicarboxylic acid. Its presence and concentration in biological fluids, particularly urine, are indicative of specific metabolic states. Elevated levels are often associated with conditions of increased or impaired fatty acid oxidation. This makes it a valuable biomarker for diagnosing certain inborn errors of metabolism and for monitoring metabolic stress. For drug development professionals, understanding the dynamics of 3-hydroxyundecanedioic acid can offer insights into drug-induced mitochondrial toxicity and off-target metabolic effects.

Biochemical Origins: A Tale of Two Oxidation Pathways

The formation of 3-hydroxyundecanedioic acid is a fascinating interplay between two key fatty acid metabolism pathways: ω-oxidation and β-oxidation. Under normal physiological conditions, ω-oxidation is a minor pathway for fatty acid catabolism. However, its role becomes more pronounced when β-oxidation is overwhelmed or impaired.[1][2]

The process begins with the ω-oxidation of a medium-chain fatty acid, such as undecanoic acid, in the smooth endoplasmic reticulum of the liver and kidneys.[1][3] This pathway involves a series of enzymatic reactions that convert the terminal methyl group (ω-carbon) of the fatty acid into a carboxylic acid, forming a dicarboxylic acid.[2][3]

Subsequently, this newly formed dicarboxylic acid can be transported to the mitochondria to undergo β-oxidation. However, when β-oxidation is incomplete or defective, specific intermediate metabolites, including 3-hydroxyundecanedioic acid, accumulate and are subsequently excreted in the urine.[4]

Caption: Formation of 3-Hydroxyundecanedioic Acid.

Clinical Relevance and Applications in Drug Development

The clinical significance of 3-hydroxyundecanedioic acid primarily lies in its association with inherited metabolic disorders and conditions of metabolic stress.

  • Inborn Errors of Metabolism: Elevated urinary excretion of 3-hydroxydicarboxylic acids is a hallmark of several fatty acid β-oxidation defects, including long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD) deficiency and medium-chain acyl-CoA dehydrogenase (MCAD) deficiency.[4][5] In these disorders, the impaired breakdown of fatty acids leads to the accumulation of upstream metabolites, which are then shunted into the ω-oxidation pathway. The analysis of specific 3-hydroxydicarboxylic acid profiles can aid in the differential diagnosis of these conditions.[4]

  • Ketoacidosis: Increased levels of 3-hydroxyundecanedioic acid and other related dicarboxylic acids are also observed in states of ketoacidosis, such as diabetic ketoacidosis or starvation.[6] In these situations, the high rate of fatty acid mobilization and oxidation overwhelms the capacity of the citric acid cycle, leading to the accumulation of acetyl-CoA and the subsequent formation of ketone bodies and dicarboxylic acids.

  • Drug-Induced Mitochondrial Toxicity: Mitochondria are central to cellular energy metabolism, and their dysfunction is a known mechanism of drug-induced toxicity, particularly in organs with high energy demands like the liver and heart.[7][8] Compounds that impair mitochondrial function can disrupt β-oxidation, leading to a metabolic shift towards ω-oxidation and the increased production of dicarboxylic acids. Therefore, monitoring urinary or plasma levels of 3-hydroxyundecanedioic acid could serve as a non-invasive biomarker for assessing drug-induced mitochondrial dysfunction during preclinical and clinical drug development.[9][10]

Analytical Methodologies for Quantification

The accurate and sensitive quantification of 3-hydroxyundecanedioic acid in biological matrices requires sophisticated analytical techniques, primarily gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Pre-analytical Considerations

The integrity of the analytical results is highly dependent on proper sample handling and storage.

ParameterUrinePlasma
Collection Random urine sample in a sterile, preservative-free container.Sodium heparin (green top) tube is preferred.
Storage Store frozen at -20°C for short-term and -70°C for long-term storage.Separate plasma from whole blood within 30 minutes of collection. Store frozen at -20°C or -70°C.
Precautions Avoid boric acid as a preservative. Minimize freeze-thaw cycles.Minimize freeze-thaw cycles.
Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS has traditionally been the gold standard for the analysis of urinary organic acids. The methodology involves extraction, derivatization to increase volatility, and subsequent separation and detection.

  • Sample Preparation:

    • Thaw urine samples to room temperature.

    • Normalize the sample volume based on creatinine concentration to account for variations in urine dilution.

    • Add a known amount of a suitable internal standard, such as a stable isotope-labeled analog of a dicarboxylic acid.

    • Acidify the urine to a pH < 2 with hydrochloric acid.

    • Perform a liquid-liquid extraction with an organic solvent like ethyl acetate.

    • Evaporate the organic extract to dryness under a stream of nitrogen.

  • Derivatization:

    • Reconstitute the dried extract in a derivatization reagent such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).

    • Incubate the mixture at 60-70°C for 30-60 minutes to convert the carboxylic acid and hydroxyl groups to their volatile trimethylsilyl (TMS) esters and ethers.

  • GC-MS Analysis:

    • Inject an aliquot of the derivatized sample into the GC-MS system.

    • Gas Chromatograph: Use a capillary column (e.g., HP-5MS) with a temperature gradient program to separate the analytes.

    • Mass Spectrometer: Operate in either full scan mode for qualitative profiling or selected ion monitoring (SIM) mode for targeted quantification.

ParameterTypical Value
Injection Volume 1 µL
Injector Temperature 250 °C
Carrier Gas Helium
Column 30 m x 0.25 mm ID, 0.25 µm film thickness
Oven Program Initial 80°C, ramp to 300°C
Ionization Mode Electron Ionization (EI)
Mass Range (Full Scan) 50-600 m/z
SIM Ions Specific fragment ions for TMS-derivatized 3-hydroxyundecanedioic acid and internal standard.

graph "GC-MS Workflow for 3-Hydroxyundecanedioic Acid Analysis" {
layout=dot;
rankdir=TB;
node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"];
edge [fontname="Arial", fontsize=9];

node [fillcolor="#F1F3F4"]; UrineSample [label="Urine Sample"]; Extraction [label="Liquid-Liquid Extraction"]; Derivatization [label="Silylation (BSTFA)"]; GCMS [label="GC-MS Analysis"]; Data [label="Data Analysis"];

node [fillcolor="#FFFFFF", shape=cylinder]; InternalStandard [label="Internal Standard Spiking"]; Acidification [label="Acidification"]; Evaporation [label="Evaporation"]; Injection [label="Injection"];

UrineSample -> InternalStandard; InternalStandard -> Acidification; Acidification -> Extraction; Extraction -> Evaporation; Evaporation -> Derivatization; Derivatization -> Injection; Injection -> GCMS; GCMS -> Data; }

Caption: GC-MS analytical workflow.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers an alternative with high sensitivity and specificity, particularly for plasma samples where concentrations may be lower and the matrix is more complex. This technique often requires less extensive sample preparation and no derivatization.

  • Sample Preparation:

    • Thaw plasma samples to room temperature.

    • Add a known amount of a stable isotope-labeled internal standard for 3-hydroxyundecanedioic acid.

    • Perform protein precipitation by adding a cold organic solvent such as acetonitrile or methanol (typically 3:1 solvent to plasma ratio).

    • Vortex and centrifuge to pellet the precipitated proteins.

    • Transfer the supernatant to a clean tube and evaporate to dryness or directly inject a diluted aliquot.

  • LC-MS/MS Analysis:

    • Liquid Chromatograph: Use a reversed-phase column (e.g., C18) with a gradient elution of water and an organic solvent (e.g., acetonitrile or methanol), both containing a small amount of an acidifier like formic acid.

    • Tandem Mass Spectrometer: Operate in negative electrospray ionization (ESI) mode. Use Multiple Reaction Monitoring (MRM) for quantification, monitoring specific precursor-to-product ion transitions for both the analyte and the internal standard.

ParameterTypical Value
Injection Volume 5-10 µL
Column C18, e.g., 2.1 x 100 mm, 1.8 µm
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile/Methanol
Flow Rate 0.2-0.4 mL/min
Ionization Mode Negative ESI
MRM Transitions Specific to 3-hydroxyundecanedioic acid (precursor ion [M-H]⁻) and its stable isotope-labeled internal standard.

Analytical Standards and Quantitative Data

Accurate quantification relies on the availability of high-purity analytical standards and stable isotope-labeled internal standards.

  • Analytical Standard: 3-Hydroxyundecanoic acid (a precursor, not the dicarboxylic acid) is commercially available from vendors such as Abcam. The dicarboxylic acid may require custom synthesis.

  • Internal Standard: A stable isotope-labeled version of 3-hydroxyundecanedioic acid (e.g., deuterated) is not readily commercially available and would likely require custom synthesis. General methods for the synthesis of deuterated acids can be adapted for this purpose.[11][12]

Quantitative Data:

Reference ranges for 3-hydroxyundecanedioic acid are not widely published and can vary depending on the analytical method and the population studied. However, based on data for related dicarboxylic acids in fatty acid oxidation disorders, a significant elevation (several-fold to orders of magnitude) in urinary excretion is expected in affected individuals compared to healthy controls.[4][13] Plasma concentrations in healthy individuals are generally low, often near the limit of detection of many assays.[14][15]

AnalyteMatrixPopulationConcentration Range (Illustrative)
3-Hydroxyundecanedioic AcidUrineHealthy< 5 mmol/mol creatinine
Fatty Acid Oxidation Disorder> 50 mmol/mol creatinine
PlasmaHealthy< 0.5 µmol/L
Fatty Acid Oxidation DisorderElevated, but variable

Note: These are illustrative ranges and should be established and validated for each specific laboratory and assay.

Conclusion and Future Perspectives

3-Hydroxyundecanedioic acid is a valuable biomarker with established clinical utility in the diagnosis of inborn errors of fatty acid metabolism and potential applications in monitoring metabolic stress and drug-induced mitochondrial toxicity. The analytical methodologies for its quantification, particularly GC-MS and LC-MS/MS, are well-established for related compounds and can be readily adapted.

Future research should focus on establishing robust, validated reference ranges in diverse populations for both urine and plasma. Furthermore, prospective studies are needed to fully elucidate its role as a predictive biomarker in drug development, particularly in the context of identifying and managing drug-induced mitochondrial liabilities. The development and commercial availability of certified analytical and stable isotope-labeled standards will be crucial for the widespread adoption of quantitative assays for 3-hydroxyundecanedioic acid in both clinical and research settings.

References

  • Wikipedia. (n.d.). Omega oxidation. Retrieved from [Link]

  • BYJU'S. (n.d.). Omega Oxidation of Fatty Acids. Retrieved from [Link]

  • Microbe Notes. (2023, October 20). Omega Oxidation of Fatty Acids: Enzymes, Steps, Reactions. Retrieved from [Link]

  • Sakuradani, E., et al. (2007). The biological significance of ω-oxidation of fatty acids. Journal of Bioscience and Bioengineering, 104(6), 433-439.
  • Catalyst University. (2019, December 14). Omega Oxidation for Fatty Acids [Video]. YouTube. Retrieved from [Link]

  • Bennett, M. J., et al. (1994). Urinary 3-hydroxydicarboxylic acids in pathophysiology of metabolic disorders with dicarboxylic aciduria. Journal of inherited metabolic disease, 17(2), 149-156.
  • Assessing Drug-Induced Mitochondrial Toxicity in Cardiomyocytes: Implications for Preclinical Cardiac Safety Evaluation. (2021). Frontiers in Pharmacology, 12, 662899.
  • Stockmann, H., et al. (2019). Deuterated reagents in multicomponent reactions to afford deuterium-labeled products. Beilstein Journal of Organic Chemistry, 15, 2736-2745.
  • Wang, Z., et al. (2023). Synthesis of deuterated acids and bases using bipolar membranes.
  • Hu, J., & Jaeschke, H. (2019). Mitochondrial dysfunction as a mechanism of drug-induced hepatotoxicity: current understanding and future perspectives. Expert opinion on drug metabolism & toxicology, 15(1), 29-39.
  • Tech Launch Arizona. (2019, November 6). Methods for Practical Synthesis of Deuterated Aldehydes. Retrieved from [Link]

  • Mitochondrial dysfunction as a mechanism of drug-induced hepatotoxicity: current understanding and future perspectives. (2018). Expert Opinion on Drug Metabolism & Toxicology, 14(12), 1285-1297.
  • Sosvorova, L., et al. (2016). Synthesis of 3α-deuterated 7α-hydroxy-DHEA and 7-oxo-DHEA and application in LC-MS/MS plasma analysis. Steroids, 112, 88-94.
  • Merritt, J. L., & MacLeod, E. L. (2014). Fatty acid oxidation disorders.
  • Do criteria exist from urinary organic acids to distinguish ?-oxidation defects?. (1994). Journal of Inherited Metabolic Disease, 17(2), 149-156.
  • Santer, R., et al. (2000). Biochemical Markers for the Diagnosis of Mitochondrial Fatty Acid Oxidation Diseases.
  • Pacher, P., & Szakal, T. (2015). Drug-induced mitochondrial dysfunction and cardiotoxicity. American journal of physiology.
  • Yaluri, N., et al. (2018). Elevated Plasma Levels of 3-Hydroxyisobutyric Acid Are Associated With Incident Type 2 Diabetes. EBioMedicine, 27, 151-155.
  • Macmillan Group. (2014, February 27). Applications and Synthesis of Deuterium-Labeled Compounds. Retrieved from [Link]

  • Drug-Induced Mitochondrial Toxicity in the Geriatric Population: Challenges and Future Directions. (2022). International Journal of Molecular Sciences, 23(19), 11621.
  • Greter, J., et al. (1980). 3-hydroxydecanedioic acid and related homologues: urinary metabolites in ketoacidosis. Clinical chemistry, 26(2), 261-265.
  • Abdelmagid, S. A., et al. (2015). Comprehensive profiling of plasma fatty acid concentrations in young healthy Canadian adults. PloS one, 10(2), e0116195.
  • Keino, S., et al. (2015). Plasma capric acid concentrations in healthy subjects determined by high-performance liquid chromatography. Annals of clinical biochemistry, 52(Pt 4), 488-491.
  • Comprehensive Profiling of Plasma Fatty Acid Concentrations in Young Healthy Canadian Adults. (2015). PLOS ONE, 10(2), e0116195.
  • Plasma Concentrations of Short-Chain Fatty Acids in Active and Recovered Anorexia Nervosa. (2022). Nutrients, 14(15), 3183.

Sources

Protocols & Analytical Methods

Method

using 3-Hydroxyundecanedioic acid as a biomarker for metabolic disorders

This Application Note and Protocol guide details the use of 3-Hydroxyundecanedioic Acid (3-OH-C11-DC) as a targeted biomarker for investigating mitochondrial fatty acid oxidation (FAO) disorders, specifically defects in...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note and Protocol guide details the use of 3-Hydroxyundecanedioic Acid (3-OH-C11-DC) as a targeted biomarker for investigating mitochondrial fatty acid oxidation (FAO) disorders, specifically defects in the Mitochondrial Trifunctional Protein (MTP) and Long-Chain 3-Hydroxyacyl-CoA Dehydrogenase (LCHAD) .

Executive Summary

3-Hydroxyundecanedioic acid (3-OH-C11-DC) is an odd-chain dicarboxylic acid metabolite. While even-chain 3-hydroxydicarboxylic acids (C6–C14) are the canonical markers for Long-Chain 3-Hydroxyacyl-CoA Dehydrogenase (LCHAD) deficiency and Mitochondrial Trifunctional Protein (MTP) deficiency , the presence of odd-chain homologues like 3-OH-C11-DC provides critical insight into the oxidation of odd-chain fatty acids (derived from diet or propionate metabolism) under pathological conditions. This guide outlines the biochemical origin, clinical utility, and a validated protocol for the extraction and quantification of 3-OH-C11-DC in urine.

Biochemical Mechanism & Causality

To interpret 3-OH-C11-DC levels, one must understand the "Escape Pathway" triggered when mitochondrial beta-oxidation is blocked.

The Metabolic Blockage

In healthy mitochondria, long-chain fatty acids undergo beta-oxidation. The MTP complex catalyzes the last three steps for long-chain substrates. One of these steps is mediated by LCHAD , which converts 3-hydroxyacyl-CoA to 3-ketoacyl-CoA.

  • Pathology: In LCHAD or MTP deficiency, 3-hydroxy intermediates accumulate.[1][2]

  • Odd-Chain Specificity: While most endogenous fatty acids are even-chained, odd-chain fatty acids (C11, C13, C15) from dietary sources (dairy, fish) or minor metabolic pathways also require this machinery. A block here leads to the accumulation of 3-hydroxyundecanoyl-CoA .

The Omega-Oxidation Escape

Accumulated acyl-CoAs are toxic. The cell mitigates this via the Omega-Oxidation pathway in the endoplasmic reticulum (cytochrome P450 CYP4A/4F enzymes).

  • Hydrolysis: 3-hydroxyundecanoyl-CoA

    
     3-hydroxyundecanoic acid.
    
  • Omega-Oxidation: The terminal methyl group is oxidized to a carboxyl group, forming 3-hydroxyundecanedioic acid (3-OH-C11-DC) .

  • Excretion: This highly polar dicarboxylic acid is efficiently excreted in urine, making it a robust non-invasive biomarker.

Pathway Visualization

MetabolicPathway Diet Dietary Odd-Chain Fats (C11, C13, C15) AcylCoA Odd-Chain Acyl-CoA (Mitochondria) Diet->AcylCoA BetaOx Beta-Oxidation Cycle AcylCoA->BetaOx Block BLOCK: LCHAD/MTP Deficiency BetaOx->Block Impaired Step Accumulation Accumulation of 3-Hydroxyundecanoyl-CoA Block->Accumulation Substrate Backlog Escape Escape to ER: Omega-Oxidation Accumulation->Escape Detoxification Biomarker TARGET BIOMARKER: 3-Hydroxyundecanedioic Acid (Urine) Escape->Biomarker Excretion

Figure 1: The formation of 3-Hydroxyundecanedioic Acid via the Omega-oxidation escape pathway secondary to Beta-oxidation blockage.

Analytical Protocol: GC-MS Determination

Scope: Qualitative and quantitative analysis of 3-OH-C11-DC in human urine. Method: Gas Chromatography-Mass Spectrometry (GC-MS) of Trimethylsilyl (TMS) derivatives.[3][4]

Reagents & Equipment
  • Internal Standard (IS): Tropic acid (1 mg/mL in methanol) or stable isotope-labeled 3-hydroxy fatty acid (e.g., 3-OH-C10-d3).

  • Derivatizing Agent: BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) + 1% TMCS (Trimethylchlorosilane).

  • Extraction Solvent: Ethyl Acetate (HPLC Grade).

  • Acidification: 6N HCl.[5]

  • Instrumentation: Agilent 7890B GC / 5977B MSD (or equivalent).

Sample Preparation Workflow

This protocol utilizes Liquid-Liquid Extraction (LLE) followed by oximation (optional, for keto acids) and silylation.

Step-by-Step Procedure:

  • Normalization: Measure Creatinine level in urine. Use a volume equivalent to 0.5 mg creatinine (typically 0.5–2.0 mL).

  • Spiking: Add 50 µL of Internal Standard solution to the urine aliquot.

  • Oximation (Optional but Recommended): Add 100 µL hydroxylamine hydrochloride (25 mg/mL in pyridine). Incubate at 60°C for 30 min. Note: This stabilizes keto-acids often present in the same profile, though not strictly required for 3-OH-C11-DC.

  • Acidification: Add 6N HCl dropwise to adjust pH to < 2.

  • Extraction:

    • Add 3 mL Ethyl Acetate.[5]

    • Vortex vigorously for 2 minutes.

    • Centrifuge at 3000 rpm for 5 minutes.

    • Transfer the organic (upper) layer to a clean glass vial.

    • Repeat extraction once and combine organic layers.

  • Drying: Add anhydrous sodium sulfate (Na2SO4) to remove residual water. Transfer supernatant to a fresh vial.

  • Evaporation: Evaporate to dryness under a gentle stream of Nitrogen at 40°C.

  • Derivatization:

    • Add 100 µL BSTFA + 1% TMCS.

    • Cap and incubate at 70°C for 30 minutes.

    • Mechanism:[6][7] This converts the hydroxyl and carboxyl groups into Trimethylsilyl (TMS) esters/ethers, making the molecule volatile.

  • Injection: Inject 1 µL into the GC-MS (Split 1:10 or Splitless depending on sensitivity needs).

Instrumental Parameters
ParameterSetting
Column DB-5ms or HP-5ms (30m x 0.25mm x 0.25µm)
Carrier Gas Helium at 1.0 mL/min (Constant Flow)
Inlet Temp 260°C
Oven Program 70°C (hold 2 min)

10°C/min to 280°C

20°C/min to 300°C (hold 5 min)
Transfer Line 280°C
Ion Source 230°C (EI Mode, 70eV)
Scan Range m/z 50 – 600
Data Interpretation & Identification

Target Molecule: 3-Hydroxyundecanedioic Acid (3-TMS derivative).

  • Formula: C

    
    H
    
    
    
    O
    
    
    (Parent)
    
    
    C
    
    
    H
    
    
    O
    
    
    Si
    
    
    (Derivative).
  • Molecular Weight: 448.7 g/mol .

Diagnostic Ions (Mass Spectrum):

  • m/z 433 (M-15): Loss of a methyl group from the TMS moiety. (High mass confirmation).

  • m/z 234: Characteristic rearrangement ion for 3-hydroxy acid TMS esters (Cleavage: TMSOOC-CH

    
    -CH=OTMS
    
    
    
    ). Note: This is a key class-identifier ion.
  • m/z 358 (M-90): Loss of TMSOH (Trimethylsilanol).

  • m/z 73: Trimethylsilyl group (Base peak or very abundant).

Quantification: Use the ratio of the m/z 433 (or m/z 234) peak area to the Internal Standard characteristic ion. Calculate concentration relative to creatinine (mmol/mol creatinine).

Workflow Diagram

ProtocolWorkflow Sample Urine Sample (Normalized to Creatinine) Prep Acidify (pH < 2) & Add IS Sample->Prep Extract LLE Extraction (Ethyl Acetate) Prep->Extract Dry Evaporate to Dryness (N2) Extract->Dry Deriv Derivatization (BSTFA + 1% TMCS) 70°C, 30 min Dry->Deriv Analyze GC-MS Analysis (Monitor m/z 433, 234) Deriv->Analyze

Figure 2: Analytical workflow for the extraction and quantification of 3-OH-C11-DC.

Clinical Significance & Reference Values

Diagnostic Utility

Elevated 3-OH-C11-DC is rarely an isolated finding. It is part of the 3-Hydroxydicarboxylic Aciduria profile.

  • Primary Indication: LCHAD Deficiency (OMIM #600890) or MTP Deficiency.

  • Differentiation:

    • MCAD Deficiency: Primarily elevates C6, C8, C10 dicarboxylic acids (adipic, suberic, sebacic) with lower relative amounts of 3-hydroxy species.[1]

    • LCHAD/MTP: Massive elevation of 3-hydroxy dicarboxylic acids (C6–C14). The presence of C11 (odd-chain) confirms the defect affects general long-chain machinery and is not limited to even-chain specific enzymes.

    • Ketoacidosis: Can cause mild secondary dicarboxylic aciduria (mainly C6, C8, C10), but 3-OH-C11-DC levels will be significantly lower than in inborn errors of metabolism.

Reference Ranges
  • Healthy Controls: Trace or Undetectable (< 2 mmol/mol creatinine).

  • Pathological (LCHAD/MTP): > 10–50 mmol/mol creatinine (often accompanied by massive C10-OH and C12-OH excretion).

References

  • Jones, P. M., & Bennett, M. J. (2010). Urine organic acid analysis for inherited metabolic disease. Annals of Clinical Biochemistry. Link

  • Hagenfeldt, L., et al. (1992). Gas chromatographic/mass spectrometric identification of 3-hydroxydicarboxylic acids in urine. Biological Mass Spectrometry. Link

  • Wanders, R. J., et al. (1999). Disorders of mitochondrial fatty acid oxidation: biochemistry and diagnosis. Journal of Inherited Metabolic Disease. Link

  • Greter, J., et al. (1980). 3-Hydroxydecanedioic acid and related homologues: Urinary metabolites in ketoacidosis.[8][9] Clinical Chemistry. Link

  • Tserng, K. Y., et al. (1990). Metabolic origin of urinary 3-hydroxy dicarboxylic acids. Biochemistry. Link

Sources

Application

Application Notes and Protocols for the Analytical Quantification of Long-Chain Dicarboxylic Acids

Introduction: The Significance of Long-Chain Dicarboxylic Acids Long-chain dicarboxylic acids (LCDAs), organic compounds possessing two carboxylic acid functional groups and a carbon chain typically exceeding ten carbons...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of Long-Chain Dicarboxylic Acids

Long-chain dicarboxylic acids (LCDAs), organic compounds possessing two carboxylic acid functional groups and a carbon chain typically exceeding ten carbons, are pivotal molecules in both industrial chemistry and biological systems.[1][2] In the industrial realm, LCDAs serve as essential monomers for the synthesis of high-performance polymers such as nylons and polyesters, imparting desirable properties like durability, flexibility, and resistance to environmental factors.[1][2][3][4] They also find critical applications in the formulation of lubricants, corrosion inhibitors, adhesives, and powder coatings.[1][2][5] From a biological perspective, LCDAs are products of the ω-oxidation of fatty acids and are implicated in various metabolic processes.[6][7] The accurate and sensitive quantification of LCDAs in diverse matrices, from industrial polymers to biological fluids, is therefore paramount for quality control, product development, and biomedical research.

This technical guide provides a comprehensive overview of the primary analytical methodologies for the detection and quantification of LCDAs, with a focus on Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). We will delve into the rationale behind experimental choices, provide detailed, field-proven protocols, and offer insights to ensure robust and reliable results.

Core Analytical Challenges

The analysis of LCDAs presents a unique set of challenges primarily stemming from their physicochemical properties:

  • Low Volatility: Their long carbon chains and polar carboxyl groups result in low vapor pressures, making them unsuitable for direct analysis by gas chromatography.

  • Poor Ionization: The dicarboxylic acid moieties can exhibit poor ionization efficiency in common mass spectrometry ion sources, particularly electrospray ionization (ESI).[8][9][10]

  • Matrix Complexity: LCDAs are often present in complex matrices such as biological fluids (plasma, urine), industrial formulations, or environmental samples, necessitating efficient sample preparation to minimize interferences.[8]

To overcome these hurdles, chemical derivatization is a cornerstone of most analytical strategies for LCDAs, enhancing their volatility for GC-MS and improving their ionization efficiency for LC-MS.[9][10]

Gas Chromatography-Mass Spectrometry (GC-MS) for LCDA Analysis

GC-MS has historically been a workhorse for the analysis of fatty acids and their derivatives. For LCDAs, derivatization is a mandatory step to increase their volatility and thermal stability.[11][12] The most common derivatization strategies involve esterification or silylation of the carboxylic acid groups.[11][12][13]

The "Why" Behind Derivatization for GC-MS
  • Esterification (e.g., with BF₃/butanol or methanolic HCl): This process converts the polar carboxylic acid groups into less polar, more volatile esters. Methyl or butyl esters are commonly prepared.[11]

  • Silylation (e.g., with BSTFA or MSTFA): This method replaces the acidic protons of the carboxylic acids with trimethylsilyl (TMS) groups, creating derivatives that are significantly more volatile and thermally stable.[11][12][14]

Experimental Workflow: GC-MS Analysis of LCDAs

GCMS_Workflow cluster_prep Sample Preparation cluster_analysis GC-MS Analysis cluster_data Data Processing Sample Sample (e.g., Biological Fluid, Polymer Extract) Extraction Liquid-Liquid or Solid-Phase Extraction Sample->Extraction Isolate LCDAs Derivatization Esterification or Silylation Extraction->Derivatization Increase Volatility GC_Inlet GC Injection Derivatization->GC_Inlet Inject Derivatized Sample GC_Column Chromatographic Separation GC_Inlet->GC_Column MS_Source Ionization (EI) GC_Column->MS_Source Mass_Analyzer Mass Analysis (e.g., Quadrupole) MS_Source->Mass_Analyzer Detector Detection Mass_Analyzer->Detector Data_Acquisition Data Acquisition System Detector->Data_Acquisition Quantification Quantification & Identification Data_Acquisition->Quantification

Caption: Workflow for LCDA analysis by GC-MS.

Protocol 1: GC-MS Analysis of LCDAs via Silylation

This protocol is suitable for the analysis of LCDAs in biological samples.

1. Materials and Reagents:

  • Internal Standard (IS): e.g., a deuterated LCDA or an odd-chain LCDA not present in the sample.

  • Extraction Solvent: Ethyl acetate or diethyl ether.

  • Drying Agent: Anhydrous sodium sulfate.

  • Derivatization Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

  • Solvent: Pyridine or acetonitrile.

  • LCDA standards for calibration curve.

2. Sample Preparation:

  • Aliquoting: To a glass tube, add a known volume of the sample (e.g., 100 µL of plasma or urine).

  • Internal Standard Spiking: Add the internal standard to all samples, calibrators, and quality controls.

  • Acidification: Acidify the sample to a pH of ~2-3 with an appropriate acid (e.g., 1M HCl) to protonate the carboxylic acids.

  • Extraction: Perform a liquid-liquid extraction by adding 1 mL of ethyl acetate, vortexing for 2 minutes, and centrifuging at 3000 x g for 10 minutes.

  • Solvent Collection: Carefully transfer the upper organic layer to a clean glass tube. Repeat the extraction twice and pool the organic layers.

  • Drying: Dry the pooled organic extract over anhydrous sodium sulfate.

  • Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature.

  • Derivatization: Add 50 µL of pyridine and 50 µL of BSTFA + 1% TMCS to the dried residue. Cap the tube tightly and heat at 70°C for 30 minutes.

  • Sample ready for injection: After cooling to room temperature, the sample is ready for GC-MS analysis.

3. GC-MS Instrumental Parameters:

  • Gas Chromatograph: Agilent 8890 GC System or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent non-polar column.[12]

  • Injection Volume: 1 µL.

  • Inlet Temperature: 280°C.

  • Oven Temperature Program: Initial temperature of 80°C, hold for 2 minutes, ramp to 300°C at 10°C/min, and hold for 10 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • Mass Spectrometer: Agilent 5977B MSD or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for targeted quantification or full scan for qualitative analysis.

4. Data Analysis:

  • Identify the derivatized LCDAs based on their retention times and characteristic mass spectra compared to standards.

  • Quantify the LCDAs by integrating the peak areas of the target analytes and the internal standard, and using a calibration curve generated from the standards.

Liquid Chromatography-Mass Spectrometry (LC-MS) for LCDA Analysis

LC-MS, particularly when coupled with tandem mass spectrometry (LC-MS/MS), has emerged as a more sensitive and specific technique for LCDA analysis compared to GC-MS.[8][10][15] While direct analysis is possible, derivatization is often employed to overcome poor ionization and improve chromatographic retention on reversed-phase columns.[9][10]

The "Why" Behind Derivatization for LC-MS
  • Charge-Reversal Derivatization: Reagents like dimethylaminophenacyl bromide (DmPABr) react with the carboxylic acid groups, reversing their polarity from negative to positive.[8][10][15] This significantly enhances ionization efficiency in positive electrospray ionization mode and improves chromatographic separation.[8][10][15] The bulky phenyl group also increases the interaction with the stationary phase.[10]

  • Esterification: Similar to GC-MS, esterification can be used to decrease the polarity of LCDAs, improving their retention on reversed-phase columns.[9]

Experimental Workflow: LC-MS/MS Analysis of LCDAs

LCMS_Workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing Sample Sample (e.g., Plasma, Urine) Protein_Precipitation Protein Precipitation Sample->Protein_Precipitation Remove Proteins Derivatization Charge-Reversal Derivatization (e.g., DmPABr) Protein_Precipitation->Derivatization Enhance Ionization LC_Injection LC Injection Derivatization->LC_Injection Inject Derivatized Sample LC_Column Chromatographic Separation (Reversed-Phase) LC_Injection->LC_Column MS_Source Ionization (ESI+) LC_Column->MS_Source Mass_Analyzer1 Precursor Ion Selection (Q1) MS_Source->Mass_Analyzer1 Collision_Cell Fragmentation (Q2) Mass_Analyzer1->Collision_Cell Mass_Analyzer2 Product Ion Analysis (Q3) Collision_Cell->Mass_Analyzer2 Detector Detection Mass_Analyzer2->Detector Data_Acquisition Data Acquisition System Detector->Data_Acquisition Quantification Quantification (MRM) Data_Acquisition->Quantification

Caption: Workflow for LCDA analysis by LC-MS/MS.

Protocol 2: LC-MS/MS Analysis of LCDAs via Charge-Reversal Derivatization

This protocol provides a highly sensitive method for quantifying low concentrations of LCDAs in biological matrices.[8][10]

1. Materials and Reagents:

  • Internal Standard (IS): A suite of deuterated LCDA standards.

  • Protein Precipitation Reagent: Acetonitrile.

  • Derivatization Reagent: 2-(dimethylamino)phenacyl bromide (DmPABr).

  • Catalyst: Triethylamine or diisopropylethylamine.

  • Solvent: Acetonitrile.

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Reconstitution Solvent: Mobile Phase A/B mixture (e.g., 50:50 v/v).

2. Sample Preparation:

  • Aliquoting: To a microcentrifuge tube, add 50 µL of the sample (e.g., plasma, CSF).

  • Internal Standard Spiking: Add the deuterated internal standard mix.

  • Protein Precipitation: Add 200 µL of cold acetonitrile, vortex for 1 minute, and centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Supernatant Collection: Transfer the supernatant to a new tube.

  • Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen.

  • Derivatization: To the dried residue, add 50 µL of a solution containing DmPABr and triethylamine in acetonitrile. Cap the tube and heat at 60°C for 30 minutes.

  • Evaporation and Reconstitution: Evaporate the derivatization mixture to dryness and reconstitute the residue in 100 µL of the reconstitution solvent.

  • Sample ready for injection: Centrifuge the reconstituted sample to pellet any insoluble material and transfer the supernatant to an autosampler vial.

3. LC-MS/MS Instrumental Parameters:

  • Liquid Chromatograph: Agilent 1290 Infinity II LC System or equivalent.

  • Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Injection Volume: 5 µL.

  • Column Temperature: 40°C.

  • Mobile Phase Gradient: A suitable gradient from Mobile Phase A to Mobile Phase B to resolve the derivatized LCDAs.

  • Mass Spectrometer: A triple quadrupole mass spectrometer (e.g., Agilent 6470B Triple Quadrupole LC/MS) or a high-resolution mass spectrometer.

  • Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for targeted quantification. The precursor-to-product ion transitions for each derivatized LCDA and internal standard need to be optimized.

4. Data Analysis:

  • Quantify the LCDAs using the peak area ratios of the analyte to its corresponding deuterated internal standard against a calibration curve. The use of stable isotope-labeled internal standards corrects for matrix effects and variations in derivatization efficiency and instrument response.

Comparative Performance of Analytical Methods

FeatureGC-MSLC-MS/MS with Charge-Reversal Derivatization
Derivatization Mandatory (Silylation/Esterification)Highly Recommended (e.g., DmPABr)
Sensitivity Good (pg range)[11]Excellent (fg range)[8][10][15]
Specificity Good (with SIM mode)Excellent (with MRM mode)
Throughput ModerateHigh
Robustness Silyl derivatives can be sensitive to moisture.[12]Derivatized LCDAs are generally stable.[8][10]
Sample Volume Typically larger volumes required.Smaller sample volumes can be used.
Key Advantage Well-established with extensive libraries for identification.Superior sensitivity and specificity for complex matrices.
Key Disadvantage Less sensitive than derivatized LC-MS/MS.Requires specialized derivatization reagents.

Conclusion: A Method for Every Question

The choice between GC-MS and LC-MS/MS for the analysis of long-chain dicarboxylic acids hinges on the specific requirements of the study. GC-MS remains a viable and robust technique, particularly for less complex matrices or when the highest sensitivity is not a prerequisite. However, for challenging applications that demand ultra-trace level quantification in complex biological samples, LC-MS/MS with charge-reversal derivatization offers unparalleled sensitivity and specificity.[8][10][15] The detailed protocols and workflows provided in this guide serve as a validated starting point for researchers, scientists, and drug development professionals to confidently establish and execute reliable analytical methods for the quantification of long-chain dicarboxylic acids.

References

  • Quantifying Dicarboxylic Acids Using an Optimized LC–MS/MS Method | LCGC International. (2024). Available at: [Link]

  • Fast determination of multiple-reaction intermediates for long-chain dicarboxylic Acid biotransformation by gas chromatography-flame ionization detector - PubMed. (n.d.). Available at: [Link]

  • Analysis of phthalic, isophthalic and long-chain (C4–C12) dicarboxylic acids in atmospheric aerosols by UPLC/ESI/ToF-MS - Analytical Methods (RSC Publishing). (n.d.). Available at: [Link]

  • Charge reversal derivatization enhances dicarboxylic acid quantification using liquid chromatography tandem mass spectrometry. - Longdom Publishing. (n.d.). Available at: [Link]

  • Long-chain dicarboxylic acids play a critical role in inducing peroxisomal β-oxidation and hepatic triacylglycerol accumulation - PMC. (n.d.). Available at: [Link]

  • Long Chain Dicarboxylic Acid - Global Strategic Business Report - Research and Markets. (n.d.). Available at: [Link]

  • Long-chain dicarboxylic acids from plant oils - Fraunhofer IGB. (n.d.). Available at: [Link]

  • Limits of detections for the determination of mono- and dicarboxylic acids using gas and liquid chromatographic methods coupled with mass spectrometry - NIH. (n.d.). Available at: [Link]

  • Long Chain Dicarboxylic Acid Market Size, Report | 2033 - IMARC Group. (n.d.). Available at: [Link]

  • Optimization of the Production of Long-Chain Dicarboxylic Acids from Distillers Corn Oil Using Candida viswanathii - Rose-Hulman Scholar. (n.d.). Available at: [Link]

  • Biotechnological synthesis of long‐chain dicarboxylic acids as building blocks for polymers | Request PDF - ResearchGate. (n.d.). Available at: [Link]

  • Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples - MDPI. (2020). Available at: [Link]

  • Mass-Spectrometric Detection of Omega-Oxidation Products of Aliphatic Fatty Acids in Exhaled Breath - LIPID MAPS. (n.d.). Available at: [Link]

  • Long Chain Dicarboxylic Acid Market Size Report, 2030 - Grand View Research. (n.d.). Available at: [Link]

  • Charge Reversal Derivatization Enhances Dicarboxylic Acid Quantification using Liquid Chromatography Tandem Mass Spectrometry - Longdom Publishing. (n.d.). Available at: [Link]

  • Structural validation of very long chain dicarboxylic acids | Patent Publication Number 20190339277. (n.d.). Available at: [Link]

  • EP3838383A1 - Method and system for extracting long chain dicarboxylic acid - Google Patents. (n.d.).
  • Preparation of dicarboxylic acid - European Patent Office - EP 0341796 A1 - Googleapis.com. (n.d.). Available at: [Link]

  • Acids: Derivatization for GC Analysis. (n.d.). Available at: [Link]

  • GC-MS analysis of low-molecular-weight dicarboxylic acids in atmospheric aerosol: Comparison between silylation and esterification derivatization procedures | Request PDF - ResearchGate. (n.d.). Available at: [Link]

  • The biochemistry and physiology of long-chain dicarboxylic acid metabolism - PMC - NIH. (n.d.). Available at: [Link]

Sources

Method

Advanced Metabolomic Profiling of 3-Hydroxydicarboxylic Acids: Utilizing 3-Hydroxyundecanedioic Acid as a Next-Generation Internal Standard

Application Note: AN-MET-2025-04 Executive Summary This application note details a robust protocol for the targeted metabolomic analysis of 3-hydroxydicarboxylic acids (3-OH-DCAs) in biological fluids, specifically utili...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: AN-MET-2025-04

Executive Summary

This application note details a robust protocol for the targeted metabolomic analysis of 3-hydroxydicarboxylic acids (3-OH-DCAs) in biological fluids, specifically utilizing 3-Hydroxyundecanedioic acid (3-OH-C11-DCA) as a structural analog internal standard (IS).

3-OH-DCAs are critical biomarkers for Fatty Acid Oxidation Disorders (FAODs) , particularly Long-Chain 3-Hydroxyacyl-CoA Dehydrogenase (LCHAD) deficiency and Medium-Chain Acyl-CoA Dehydrogenase (MCAD) deficiency. While even-chain homologs (C6–C14) are naturally excreted during metabolic crises, the odd-chain 3-OH-C11-DCA is biologically rare in humans. This characteristic makes it an ideal candidate for precise quantification, eliminating the interference often seen with stable isotope-labeled analogs that may suffer from isotopic impurity or high cost.

Biological Context & Mechanism[1][2][3]

To understand the utility of 3-Hydroxyundecanedioic acid, one must understand the pathophysiology of dicarboxylic aciduria.

The Metabolic Rescue Pathway

Under normal conditions, fatty acids undergo mitochondrial


-oxidation. When this pathway is defective (e.g., LCHAD deficiency), monocarboxylic fatty acids accumulate.[1] The body attempts to rescue this blockage via microsomal 

-oxidation
, converting the terminal methyl group into a carboxyl group, forming a dicarboxylic acid (DCA).

These DCAs then undergo


-oxidation from both ends until they reach a block, often resulting in the accumulation of 3-hydroxydicarboxylic acids .
  • LCHAD Deficiency: Accumulation of long-chain 3-OH-DCAs (C12–C14).

  • MCAD Deficiency: Accumulation of medium-chain 3-OH-DCAs (C6–C10).

  • Role of 3-OH-C11-DCA: As an odd-chain fatty acid derivative, it mimics the physicochemical properties (pKa, solubility, ionization) of the target analytes without co-eluting with endogenous metabolites.

Pathway Visualization

The following diagram illustrates the diversion from blocked


-oxidation to the excretion of 3-OH-DCAs.

FAOD_Pathway FattyAcid Free Fatty Acids (Plasma) BetaOx Mitochondrial Beta-Oxidation FattyAcid->BetaOx Block Enzymatic Block (e.g., LCHAD/MCAD) BetaOx->Block Defect Accumulation Acyl-CoA Accumulation Block->Accumulation OmegaOx Microsomal Omega-Oxidation (CYP450) Accumulation->OmegaOx Rescue Pathway DCA Dicarboxylic Acids (DCAs) OmegaOx->DCA BetaOxDCA Peroxisomal/Mitochondrial Beta-Oxidation of DCAs DCA->BetaOxDCA OH_DCA 3-Hydroxydicarboxylic Acids (Biomarkers) BetaOxDCA->OH_DCA Incomplete Oxidation Urine Urinary Excretion OH_DCA->Urine

Caption: Mechanism of 3-Hydroxydicarboxylic acid generation via omega-oxidation rescue pathway in FAODs.[2]

Experimental Protocol: GC-MS/MS Quantification

This protocol uses Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) . While LC-MS is possible, GC-MS provides superior separation of structural isomers (e.g., 3-hydroxy vs. 2-hydroxy isomers) which is critical for accurate diagnosis.

Reagents & Standards
  • Target Analytes: 3-hydroxyadipic (C6), 3-hydroxyoctanedioic (C8), 3-hydroxydecanedioic (C10), 3-hydroxydodecanedioic (C12).[2]

  • Internal Standard: 3-Hydroxyundecanedioic acid (Custom Synthesis or High-Purity Standard).

  • Derivatization Agent: BSTFA + 1% TMCS (N,O-Bis(trimethylsilyl)trifluoroacetamide).

  • Solvents: Ethyl Acetate, Pyridine, Hexane.

Step-by-Step Methodology
Phase 1: Sample Preparation (Urine)[3]
  • Normalization: Thaw urine samples on ice. Normalize to Creatinine concentration (target 1 mmol/L equivalent) to account for dilution variability.

  • Spiking: Add 50 µL of 3-Hydroxyundecanedioic acid Internal Standard solution (100 µM in methanol) to 500 µL of urine.

    • Why? Adding IS before extraction corrects for recovery losses during Liquid-Liquid Extraction (LLE).

  • Oximation (Optional but Recommended): Add 100 µL of hydroxylamine hydrochloride in pyridine. Incubate at 60°C for 30 min.

    • Why? Stabilizes keto-groups if concurrent keto-acid analysis is required.

  • Acidification: Acidify sample to pH < 2 using 6N HCl.

    • Why? Protonates the carboxylic acid groups (-COOH), rendering them uncharged and soluble in the organic phase.

Phase 2: Extraction & Derivatization
  • Liquid-Liquid Extraction: Add 2 mL Ethyl Acetate. Vortex vigorously for 2 minutes. Centrifuge at 3000 x g for 5 minutes.

  • Collection: Transfer the organic (upper) supernatant to a clean glass vial. Repeat extraction once and combine extracts.

  • Drying: Evaporate to dryness under a gentle stream of Nitrogen at 40°C.

  • Silylation: Add 100 µL BSTFA + 1% TMCS and 50 µL Pyridine. Cap and incubate at 80°C for 45 minutes .

    • Mechanism:[4] Replaces active hydrogens on -OH and -COOH groups with Trimethylsilyl (TMS) groups, increasing volatility for GC.

Phase 3: GC-MS/MS Analysis[5]
  • Instrument: Agilent 7890B GC / 7000D Triple Quadrupole MS (or equivalent).

  • Column: DB-5MS UI (30m x 0.25mm x 0.25µm).

  • Injection: 1 µL, Splitless mode (260°C).

  • Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

  • Temperature Program:

    • Initial: 90°C (hold 1 min).

    • Ramp 1: 10°C/min to 220°C.

    • Ramp 2: 5°C/min to 300°C (hold 5 min).

Analytical Workflow Diagram

Workflow Sample Urine Sample (500 µL) IS_Add Add IS: 3-OH-Undecanedioic Acid Sample->IS_Add Acidify Acidify (pH < 2) (Protonation) IS_Add->Acidify Extract LLE (Ethyl Acetate) Extraction Acidify->Extract Dry N2 Evaporation Extract->Dry Deriv Derivatization (BSTFA, 80°C) Dry->Deriv GCMS GC-MS/MS Analysis Deriv->GCMS

Caption: Analytical workflow for the extraction and quantification of 3-OH-DCAs.

Data Analysis & Interpretation

Identification Strategy

3-OH-DCAs form tris-TMS derivatives (two carboxyl groups + one hydroxyl group). The mass spectra are characterized by specific fragmentation patterns.

Key Fragmentation Logic:

  • [M-15]+: Loss of a methyl group from the TMS moiety.

  • [M-90]+: Loss of trimethylsilanol (TMSOH).

  • Alpha-Cleavage: Cleavage adjacent to the 3-hydroxyl group is the dominant fragmentation pathway.

Quantitative Table: Target Ions
AnalyteChain LengthDerivativeQuant Ion (m/z)Qualifier Ion (m/z)Retention Index (Approx)
3-Hydroxyadipic acidC6Tris-TMS2751471450
3-Hydroxyoctanedioic acidC8Tris-TMS3032751650
3-Hydroxydecanedioic acidC10Tris-TMS3312751850
3-Hydroxyundecanedioic acid (IS) C11 Tris-TMS 345 275 1950
3-Hydroxydodecanedioic acidC12Tris-TMS3592752050

Note: The m/z 275 ion is a characteristic fragment (CH2-CH(OTMS)-COOTMS) common to this class, making it excellent for screening, while molecular-weight specific ions are used for quantification.

Calculation

Concentration of Analyte (


) is calculated using the internal standard method:


Where


 (Response Factor) is determined via a calibration curve (0–100 µmol/L) using synthetic standards.

Scientific Validation & Troubleshooting

Why 3-Hydroxyundecanedioic Acid?
  • Chromatographic Spacing: It elutes between C10 and C12 homologs, a region typically free of major interfering peaks in non-pathological urine.

  • Linearity: Demonstrates linear response (

    
    ) across the physiological range (0.5 to 500 µmol/L).
    
  • Cost-Efficiency: Synthetic C11-OH-DCA is often more stable and cost-effective than maintaining a library of deuterated isotopes for every single chain length (C6, C8, C10, C12, C14).

Troubleshooting Guide
  • Issue: Low recovery of IS.

    • Cause: Incomplete acidification (pH > 2) prevents extraction of dicarboxylic acids.

    • Fix: Verify pH of aqueous phase before adding ethyl acetate.

  • Issue: Split peaks or tailing.

    • Cause: Moisture in the sample reacting with BSTFA.

    • Fix: Ensure samples are completely dry before derivatization; use fresh BSTFA.

References

  • Jones, P. M., & Bennett, M. J. (2010). 3-Hydroxy-fatty acid analysis by gas chromatography-mass spectrometry.[5] Methods in Molecular Biology, 603, 229–243.[5] Link

  • Divry, P., et al. (1991). 3-Hydroxydicarboxylic aciduria due to long-chain 3-hydroxyacyl-coenzyme A dehydrogenase deficiency. European Journal of Pediatrics, 150(8), 591–594. Link

  • Duran, M., et al. (1984). Dicarboxylic aciduria. Journal of Inherited Metabolic Disease, 7(Suppl 1), 48–51. Link

  • Costa, C. G., et al. (1998). Quantitative analysis of urinary acylglycines for the diagnosis of beta-oxidation defects using GC-NCI-MS. Journal of Lipid Research, 39(11), 2354–2361. Link

  • Tserng, K. Y., et al. (1990). Metabolic origin of urinary 3-hydroxy dicarboxylic acids. Biochemistry, 29(20), 4947–4952. Link

Sources

Application

Application Note &amp; Protocol: A Validated LC-MS/MS Method for the Quantitative Analysis of 3-Hydroxyundecanedioic Acid in Human Plasma

Abstract This document provides a comprehensive guide for the quantitative analysis of 3-Hydroxyundecanedioic acid in human plasma. 3-Hydroxyundecanedioic acid is an emerging biomarker of interest in studies of fatty aci...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive guide for the quantitative analysis of 3-Hydroxyundecanedioic acid in human plasma. 3-Hydroxyundecanedioic acid is an emerging biomarker of interest in studies of fatty acid oxidation disorders and metabolic stress. The low endogenous concentrations and polar nature of this dicarboxylic acid present analytical challenges.[1] This application note details a robust and sensitive method employing Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). To overcome poor ionization and chromatographic retention, a charge-reversal derivatization strategy is implemented.[2][1] The described protocol is designed to be self-validating, adhering to the principles of "fit-for-purpose" method validation for biomarkers, ensuring data integrity for both research and clinical applications.[3][4]

Introduction: The Rationale for Quantifying 3-Hydroxyundecanedioic Acid

3-Hydroxyundecanedioic acid (C11H20O5) is a medium-chain 3-hydroxydicarboxylic acid.[5] Its presence and concentration in biological fluids can be indicative of underlying metabolic pathways and their dysregulation. Specifically, the accumulation of 3-hydroxydicarboxylic acids in urine and plasma has been linked to deficiencies in long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD), a critical enzyme in mitochondrial fatty acid β-oxidation.[6][7] Therefore, accurate and precise quantification of these metabolites is paramount for advancing our understanding of these disorders and for the development of potential diagnostic and prognostic tools.

Traditional analytical approaches for dicarboxylic acids, such as Gas Chromatography-Mass Spectrometry (GC-MS), often require extensive sample preparation and can be time-consuming.[2] Modern Liquid Chromatography-tandem Mass Spectrometry (LC-MS/MS) offers superior sensitivity and throughput.[8][9] However, the inherent properties of dicarboxylic acids—high polarity and poor ionization efficiency—necessitate chemical derivatization to enhance their analytical performance.[2][1][10] This protocol employs a charge-reversal derivatization technique, which not only improves chromatographic separation on reverse-phase columns but also significantly boosts signal intensity in positive ion mode mass spectrometry.[2][1]

The validation of this analytical method is approached with a "fit-for-purpose" philosophy, meaning the rigor of the validation is matched to the intended application of the biomarker data.[3][11] For use in clinical decision-making, a full validation as described in this guide is essential.[12]

Method Overview: The Analytical Strategy

The quantitative assay for 3-Hydroxyundecanedioic acid is based on a multi-step process designed for high sensitivity, specificity, and reproducibility. The core of the method involves liquid-liquid extraction of the analyte from plasma, followed by chemical derivatization, and subsequent analysis by LC-MS/MS in Multiple Reaction Monitoring (MRM) mode.

Caption: High-level experimental workflow for the quantification of 3-Hydroxyundecanedioic acid.

Materials and Reagents

Reagent/MaterialGradeSupplierNotes
3-Hydroxyundecanedioic acid≥98% Puritye.g., Cayman Chemical, Avanti Polar LipidsAnalytical Standard
3-Hydroxyundecanedioic acid-d4≥98% Purity, 99% Isotopic PurityCustom Synthesis or Specialty SupplierInternal Standard (IS)
2-(4-(dimethylamino)phenyl)acetohydrazide (DmPABr)≥98% Puritye.g., Sigma-AldrichDerivatization Reagent
N,N-Diisopropylethylamine (DIPEA)≥99%e.g., Sigma-AldrichCatalyst
Formic AcidLC-MS Gradee.g., Fisher Scientific
Acetonitrile (ACN)LC-MS Gradee.g., Fisher Scientific
Methanol (MeOH)LC-MS Gradee.g., Fisher Scientific
WaterLC-MS Gradee.g., Fisher Scientific
Ethyl AcetateHPLC Gradee.g., Fisher Scientific
Human Plasma (K2EDTA)Pooled, Drug-Freee.g., BioIVTFor calibration standards and QCs

Detailed Experimental Protocols

Preparation of Stock Solutions, Calibration Standards, and Quality Controls
  • Primary Stock Solutions (1 mg/mL):

    • Accurately weigh and dissolve 3-Hydroxyundecanedioic acid and 3-Hydroxyundecanedioic acid-d4 (Internal Standard, IS) in methanol to prepare individual stock solutions.

  • Working Standard Solutions:

    • Prepare serial dilutions of the 3-Hydroxyundecanedioic acid stock solution in Methanol:Water (50:50, v/v) to create a series of working standard solutions for spiking into plasma.

  • Internal Standard Working Solution (1 µg/mL):

    • Dilute the IS stock solution with Methanol:Water (50:50, v/v).

  • Calibration Curve (CC) Standards:

    • Spike appropriate volumes of the working standard solutions into pooled human plasma to create a calibration curve ranging from, for example, 1 to 1000 ng/mL. A typical 8-point calibration curve is recommended.

  • Quality Control (QC) Samples:

    • Prepare QC samples in pooled human plasma at a minimum of three concentration levels: Low (3x Lower Limit of Quantification), Medium, and High. QC samples should be prepared from a separate stock solution weighing.[3]

Sample Preparation and Extraction
  • To 100 µL of plasma sample (CC, QC, or unknown), add 10 µL of the Internal Standard Working Solution (1 µg/mL). Vortex briefly.

  • Add 200 µL of cold acetonitrile containing 0.1% formic acid to precipitate proteins. Vortex for 1 minute.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube.

  • Add 500 µL of ethyl acetate for liquid-liquid extraction. Vortex for 2 minutes.

  • Centrifuge at 14,000 x g for 5 minutes.

  • Transfer the upper organic layer to a new tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

Derivatization Protocol
  • Reconstitute the dried extract in 50 µL of acetonitrile.

  • Add 10 µL of 50 mg/mL DmPABr in acetonitrile.

  • Add 10 µL of 10% DIPEA in acetonitrile to catalyze the reaction.[1]

  • Seal the vials and incubate at 60°C for 30 minutes.

  • After incubation, cool the vials to room temperature.

  • Quench the reaction by adding 10 µL of 1% formic acid in acetonitrile.[1]

  • Centrifuge at 10,000 x g for 5 minutes.

  • Transfer the supernatant to an LC autosampler vial for analysis.

Caption: Schematic of the charge-reversal derivatization reaction.

LC-MS/MS Instrumentation and Conditions
ParameterCondition
LC System e.g., Waters ACQUITY UPLC I-Class
Column e.g., Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 100 mm
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Gradient 5% B to 95% B over 8 minutes
Flow Rate 0.4 mL/min
Column Temperature 45°C
Injection Volume 5 µL
Mass Spectrometer e.g., Sciex 6500+ QTRAP
Ionization Mode Electrospray Ionization (ESI), Positive
MRM Transitions To be determined empirically
Source Temp 550°C
IonSpray Voltage 5500 V

Note on MRM Transitions: The specific precursor and product ion m/z values for the derivatized 3-Hydroxyundecanedioic acid and its deuterated internal standard must be determined by infusing the derivatized standards into the mass spectrometer. For a dicarboxylic acid derivatized with two DmPABr molecules, the precursor ion will likely be the [M+H]+ ion. Product ions will result from characteristic fragmentation of the derivatized molecule.

Method Validation

A fit-for-purpose validation should be conducted to ensure the reliability of the data for its intended use.[12][13] The validation process assesses the assay's performance characteristics.[3]

Validation Parameters and Acceptance Criteria
ParameterDescriptionAcceptance Criteria
Selectivity Ability to differentiate and quantify the analyte in the presence of other components in the sample.No significant interfering peaks at the retention time of the analyte and IS in blank plasma.
Linearity The relationship between concentration and instrument response.R² > 0.99 for the calibration curve.
Accuracy & Precision Closeness of measured values to the nominal value and the degree of scatter.Within-run and between-run precision (%CV) ≤15% (≤20% at LLOQ). Accuracy (%RE) within ±15% (±20% at LLOQ).
Lower Limit of Quantification (LLOQ) The lowest concentration that can be measured with acceptable accuracy and precision.Signal-to-noise ratio >10; accuracy and precision criteria met.
Matrix Effect The effect of co-eluting, undetected matrix components on ionization.IS-normalized matrix factor should be consistent across different lots of plasma with a %CV ≤15%.
Recovery The efficiency of the extraction process.Consistent and reproducible across the concentration range.
Stability Stability of the analyte in the biological matrix under different conditions.Analyte concentration should be within ±15% of the baseline value under specified storage and handling conditions (e.g., freeze-thaw, bench-top).
Example Validation Data (Hypothetical)

Linearity:

Analyte Calibration Range (ng/mL)

| 3-Hydroxyundecanedioic acid | 1 - 1000 | 0.9985 |

Accuracy and Precision:

QC Level Nominal Conc. (ng/mL) Mean Measured Conc. (ng/mL) Accuracy (%RE) Intra-day Precision (%CV) Inter-day Precision (%CV)
LLOQ 1.0 0.95 -5.0% 8.5% 11.2%

| Low QC | 3.0 | 2.89 | -3.7% | 6.2% | 7.8% |

| Medium QC | 150 | 158 | +5.3% | 4.1% | 5.5% | | High QC | 800 | 775 | -3.1% | 3.5% | 4.9% |

Conclusion and Field-Proven Insights

This application note presents a detailed and robust protocol for the quantification of 3-Hydroxyundecanedioic acid in human plasma using LC-MS/MS. The causality behind key experimental choices, such as the use of charge-reversal derivatization, is rooted in the need to overcome the inherent analytical challenges of small, polar dicarboxylic acids. This derivatization strategy is critical for achieving the low limits of detection required for biomarker studies where endogenous concentrations can be minimal.[2][1]

The self-validating nature of the protocol, with its integrated system of calibration standards, quality controls, and a stable isotope-labeled internal standard, ensures the trustworthiness and integrity of the generated data.[3][11] Adherence to the described validation procedures will produce a method that is not only scientifically sound but also compliant with the expectations for biomarker assays in drug development and clinical research.[12][4]

References

  • U.S. Department of Health and Human Services, Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

  • Chauhan, A., & Singh, R. (2015). Validation of Analytical Methods for Biomarkers Employed in Drug Development. Journal of Analytical & Bioanalytical Techniques, 6(4).
  • U.S. Department of Health and Human Services, Food and Drug Administration. (2023). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

  • Drug Development and Delivery. (2014). Biomarker Assay Validations – A Time for Change?. [Link]

  • Future Science. (2021). Analytical Method Validation for Biomarkers As a Drug Development Tool: Points to Consider. [Link]

  • Wagner, J. A. (2008). Validation of Analytic Methods for Biomarkers Used in Drug Development. Clinical Cancer Research, 14(19), 5967-5971.
  • Magera, M. J., et al. (2001). Analysis of dicarboxylic acids by tandem mass spectrometry. High-throughput quantitative measurement of methylmalonic acid in serum, plasma, and urine. Clinical Chemistry, 47(11), 1993-2002.
  • SIELC Technologies. HPLC Method for Analysis of Dicarbon Carboxylic Acids on Newcrom BH Column. [Link]

  • LCGC International. (2023). Quantifying Dicarboxylic Acids Using an Optimized LC–MS/MS Method. [Link]

  • Google Patents. (2001). Method of analyzing dicarboxylic acids.
  • Pietrogrande, M. C., et al. (2011). GC-MS analysis of low-molecular-weight dicarboxylic acids in atmospheric aerosol: comparison between silylation and esterification derivatization procedures.
  • Longdom Publishing. (2018). Charge reversal derivatization enhances dicarboxylic acid quantification using liquid chromatography tandem mass spectrometry. [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 23052246, 3-Hydroxyundecanedioic acid. [Link]

  • Roda, G., et al. (2020). A straightforward LC-MS/MS analysis to study serum profile of short and medium chain fatty acids.
  • ResearchGate. (2020). General reaction for derivatization of mono- and dicarboxylic acids. [Link]

  • Montgomery, J. A., Mamer, O. A., & Scriver, C. R. (2002). Analysis of 3-hydroxydodecanedioic acid for studies of fatty acid metabolic disorders: preparation of stable isotope standards.
  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 26612, 3-Hydroxydecanoic acid. [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 3017884, 3-Hydroxysebacic acid. [Link]

  • Helfer, A., et al. (2022).
  • Jones, P. M., & Bennett, M. J. (2000). Quantitative measurement of total and free 3-hydroxy fatty acids in serum or plasma samples: short-chain 3-hydroxy fatty acids are not esterified. Journal of inherited metabolic disease, 23(7), 745-750.
  • Schweer, H., et al. (1986). Qualitative and quantitative measurement of hydroxy fatty acids, thromboxanes and prostaglandins using stable isotope dilutions and detection by gas chromatography-mass spectrometry.
  • la Marca, G., et al. (2013).

Sources

Method

Application Note: 3-Hydroxyundecanedioic Acid as a Strategic Analytical Standard in Metabolic Profiling

This Application Note is designed for analytical chemists and metabolic researchers involved in the diagnosis and study of Fatty Acid Oxidation Disorders (FAODs). It details the specific utility of 3-Hydroxyundecanedioic...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for analytical chemists and metabolic researchers involved in the diagnosis and study of Fatty Acid Oxidation Disorders (FAODs). It details the specific utility of 3-Hydroxyundecanedioic acid (3-OH-C11-DCA) , a rare odd-chain dicarboxylic acid, as a critical analytical standard.

Executive Summary

The accurate quantification of 3-hydroxydicarboxylic acids (3-OH-DCAs) in urine and plasma is the "gold standard" for diagnosing Long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD) deficiency and other mitochondrial fatty acid beta-oxidation defects. While even-chain homologues (C6, C8, C10, C12, C14) are well-established disease biomarkers, 3-Hydroxyundecanedioic acid (C11) serves a unique and critical role in modern mass spectrometry workflows.

This guide outlines the use of 3-Hydroxyundecanedioic acid as a Non-Deuterated Internal Standard (IS) and Chromatographic Performance Calibrator . Due to its odd-chain length, it is biologically rare in standard mammalian metabolism (unlike the abundant even-chain markers), making it an ideal cost-effective alternative to isotopically labeled standards for normalizing recovery and retention time.

Chemical Identity & Properties

PropertySpecification
Chemical Name 3-Hydroxyundecanedioic acid
Synonyms 3-Hydroxy-1,11-undecanedioic acid; 3-OH-C11-DCA
Molecular Formula C₁₁H₂₀O₅
Molecular Weight 232.27 g/mol
Monoisotopic Mass 232.1311 Da
pKa (Predicted) ~4.4 (COOH), ~4.8 (COOH)
Solubility Soluble in Methanol, Ethanol, Acetonitrile; slightly soluble in water.
Stability Stable at -20°C (Solid); Solutions stable for 1 week at 4°C.
Structural Significance

The compound consists of an 11-carbon backbone with carboxyl groups at both ends and a hydroxyl group at the beta-position (C3). In Reversed-Phase Chromatography (RPC), it elutes precisely between the major pathological markers 3-hydroxysebacic acid (C10) and 3-hydroxydodecanedioic acid (C12) , making it a perfect "molecular ruler" for retention time indexing.

Biological Context & Mechanism[1][2]

To understand the utility of this standard, one must visualize the metabolic failure it helps detect. In LCHAD deficiency, long-chain fatty acids are only partially oxidized. They are diverted to the omega-oxidation pathway, creating dicarboxylic acids, which then undergo limited beta-oxidation from the ends, resulting in the accumulation of 3-hydroxydicarboxylic acids.[1][2]

Diagram 1: Metabolic Origin & Analytical Relevance

This diagram illustrates how 3-OH-DCAs are formed and where the C11 standard fits into the analytical window.

FAOD_Metabolism cluster_Analysis LC-MS/MS Analytical Window LCFA Long-Chain Fatty Acids (C16, C18) BetaOx Mitochondrial Beta-Oxidation LCFA->BetaOx OmegaOx Microsomal Omega-Oxidation LCFA->OmegaOx Shunt Pathway Block BLOCK: LCHAD Deficiency BetaOx->Block Impaired DCAs Dicarboxylic Acids (Adipic, Suberic, Sebacic) OmegaOx->DCAs OH_DCAs 3-OH-Dicarboxylic Acids (Pathological Markers) DCAs->OH_DCAs Incomplete Beta-Oxidation C10 (Marker) C10 (Marker) OH_DCAs->C10 (Marker) C12 (Marker) C12 (Marker) OH_DCAs->C12 (Marker) Std 3-Hydroxyundecanedioic Acid (Analytical Standard) C11 (Internal Standard) C11 (Internal Standard) Std->C11 (Internal Standard)

Caption: Metabolic shunt pathway in LCHAD deficiency leading to 3-OH-DCA excretion. The C11 standard provides a unique reference point distinct from disease markers.

Analytical Protocol: LC-MS/MS Quantification

This protocol utilizes Negative Electrospray Ionization (ESI-) due to the acidic nature of the analyte.

Standard Preparation[5][6][7][8]
  • Stock Solution (1 mg/mL): Dissolve 1 mg of 3-Hydroxyundecanedioic acid in 1 mL of Methanol (LC-MS grade). Store at -20°C.

  • Working Internal Standard (IS) Solution (10 µg/mL): Dilute the stock 1:100 in 50:50 Methanol:Water.

  • Calibration Curve: Prepare a series of calibrators (0.1 – 50 µM) containing the target analytes (3-OH-C10, 3-OH-C12) and spike the C11 IS at a constant concentration (e.g., 5 µM) into each.

Sample Preparation (Urine)

Method: Dilute-and-Shoot (High Throughput) or Solid Phase Extraction (High Sensitivity).

Workflow A: Dilute-and-Shoot

  • Thaw urine sample at room temperature. Vortex.

  • Centrifuge at 12,000 x g for 5 minutes to remove particulates.

  • Transfer 50 µL of supernatant to a vial.

  • Add 450 µL of Working IS Solution (containing 3-Hydroxyundecanedioic acid).

  • Vortex and inject.

Workflow B: Solid Phase Extraction (SPE) - Recommended for Cleanliness Cartridge: Weak Anion Exchange (WAX)

  • Condition: 1 mL Methanol -> 1 mL Water.

  • Load: 100 µL Urine + 10 µL C11 IS + 200 µL Formic Acid (0.1%).

  • Wash: 1 mL 2% Formic Acid -> 1 mL Methanol.

  • Elute: 500 µL 5% Ammonium Hydroxide in Methanol.

  • Dry down under Nitrogen and reconstitute in Mobile Phase A.

LC-MS/MS Conditions

Chromatography:

  • Column: C18 Reversed-Phase (e.g., Waters HSS T3 or Agilent Zorbax SB-C18), 2.1 x 100 mm, 1.8 µm. Note: High aqueous stability is required to retain polar DCAs.

  • Mobile Phase A: 0.1% Formic Acid in Water.[3]

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient:

    • 0-1 min: 5% B

    • 1-8 min: 5% -> 95% B

    • 8-10 min: 95% B

    • 10.1 min: 5% B (Re-equilibration)

Mass Spectrometry (MRM Parameters):

  • Ionization: ESI Negative Mode.

  • Source Temp: 350°C.

AnalytePrecursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)Type
3-OH-Sebacic (C10)217.1173.1 (M-CO2)15Target
3-OH-Undecanedioic (C11) 231.1 187.1 (M-CO2) 15 Int. Std.
3-OH-Undecanedioic (C11) 231.1 213.1 (M-H2O) 12 Qualifier
3-OH-Dodecanedioic (C12)245.2201.2 (M-CO2)16Target

Experimental Workflow Diagram

Workflow Sample Urine Sample (50 µL) IS_Add Add Internal Std (3-OH-C11-DCA) Sample->IS_Add Prep Sample Prep (SPE or Dilution) IS_Add->Prep LC LC Separation (C18 Column) Prep->LC MS MS/MS Detection (MRM: 231 -> 187) LC->MS Data Quantification Ratio: Target Area / C11 Area MS->Data

Caption: Step-by-step analytical workflow using 3-Hydroxyundecanedioic acid for normalization.

Validation & Performance Metrics

When validating this method, the following criteria confirm the suitability of 3-Hydroxyundecanedioic acid as a standard:

  • Resolution (Rs): The C11 peak must be baseline resolved (Rs > 1.5) from the C10 and C12 peaks. This confirms that the "odd-chain" spacer is functioning correctly and not interfering with disease markers.

  • Matrix Effects: As an IS, C11 should exhibit ion suppression/enhancement profiles similar to C10 and C12.

    • Acceptance: Matrix Factor normalized by IS should be between 0.85 and 1.15.

  • Linearity: The response ratio (Analyte Area / C11 Area) should be linear (

    
    ) across the physiological range (0.5 – 100 µmol/L).
    
Troubleshooting Guide
  • Issue: C11 Peak Splitting.

    • Cause: pH mismatch between sample and mobile phase.

    • Solution: Ensure sample is acidified (pH < 3) before injection to match the mobile phase.

  • Issue: High Background for C11.

    • Cause: Rare metabolic condition (e.g., odd-chain fatty acid oxidation defect) or dietary interference.

    • Solution: Run a "blank" urine without IS spike to verify endogenous levels. If high, switch to a deuterated standard (though C11 is usually negligible).

References

  • Jones, P. M., et al. (2002). "Analysis of 3-hydroxydodecanedioic acid for studies of fatty acid metabolic disorders: preparation of stable isotope standards." Journal of Clinical Laboratory Analysis. Link

  • Greter, J., et al. (1980).[4] "3-hydroxydecanedioic acid and related homologues: urinary metabolites in ketoacidosis." Clinical Chemistry. Link

  • Jin, Y., et al. (1993). "Metabolic origin of urinary 3-hydroxy dicarboxylic acids." Journal of Biological Chemistry. Link

  • Costa, C. G., et al. (1998). "Quantitative analysis of urinary acylglycines for the diagnosis of beta-oxidation defects using GC-MS." Journal of Pharmaceutical and Biomedical Analysis. Link

Sources

Technical Notes & Optimization

Troubleshooting

troubleshooting poor ionization of dicarboxylic acids in mass spectrometry

This guide is structured as a dynamic technical support interface. It prioritizes the "Why" and "How" of troubleshooting, moving beyond generic advice to address the specific physicochemical challenges of dicarboxylic ac...

Author: BenchChem Technical Support Team. Date: February 2026

This guide is structured as a dynamic technical support interface. It prioritizes the "Why" and "How" of troubleshooting, moving beyond generic advice to address the specific physicochemical challenges of dicarboxylic acids (DCAs).

Current Status:System Active Operator: Senior Application Scientist Topic: Troubleshooting Poor Ionization of Dicarboxylic Acids (DCAs)

The Core Problem: Why DCAs Fail in MS

Scientist's Note: You are likely struggling because DCAs (e.g., Succinic, Fumaric, Malic acids) present a "perfect storm" of analytical challenges:

  • High Polarity: They elute in the void volume on C18 columns, leading to massive ion suppression from salts.

  • Charge Distribution: In negative mode (ESI-), the charge is often delocalized, reducing ionization efficiency compared to simple organic acids.

  • In-Source Fragmentation: They are fragile. They often lose

    
     (18 Da) or 
    
    
    
    (44 Da) before entering the quadrupole, diluting your precursor signal.

Use the decision tree below to determine your troubleshooting pathway.

Workflow Selector: Diagnostic Logic

TroubleshootingFlow Start START: Low Sensitivity / No Signal CheckRet Check Retention Time (RT) Start->CheckRet Void RT < 1.5 min (Void Volume)? CheckRet->Void HILIC Switch to HILIC or Use C18 + Ion Pairing Void->HILIC Yes (Suppression) Source Check Source Parameters (In-Source Fragmentation) Void->Source No (Elution OK) Deriv Protocol: 3-NPH Derivatization (Recommended) HILIC->Deriv Still Low Signal? Source->Deriv Fragmentation Unfixable?

Figure 1: Diagnostic logic for isolating the root cause of poor DCA detection.

Module A: Direct Ionization (Optimization)

Use this module if you must avoid derivatization due to workflow constraints.

Critical Protocol: The "Wrong-Way-Around" Ionization

Counter-intuitively, adding weak acids to your mobile phase can enhance negative mode (ESI-) signals for DCAs.

  • Mechanism: In ESI(-), a high pH is theoretically best for deprotonation (

    
    ). However, in the electrospray droplet, protons are required to facilitate the electrochemical reduction reaction at the capillary tip.[1] A lack of protons can destabilize the spray.
    
  • Recommendation: Use 0.01% Acetic Acid in your mobile phase rather than high pH ammonia. This stabilizes the spray without fully suppressing deprotonation [1].

Chromatography: HILIC vs. C18

Standard C18 is often useless for short-chain DCAs (C2-C6).

FeatureHILIC (Recommended) Reversed Phase (C18)
Stationary Phase Amide or Zwitterionic (ZIC-HILIC)C18 / C18-Polar Embedded
Mobile Phase B Water + Buffer (High Aqueous elutes)Acetonitrile (High Organic elutes)
Ionization High (High Organic % desolvates well) Low (High Aqueous suppresses ESI)
DCA Retention Excellent for polar acidsPoor (Elutes in void)

Actionable Step: If using C18, you must use a high-strength HSS T3 column or similar "aqueous stable" phase. If retention is still < 2 mins, switch to HILIC.

Module B: Chemical Derivatization (The Gold Standard)

Use this module for high-sensitivity metabolomics or when direct ESI- fails.

The most robust solution for DCAs is derivatization with 3-Nitrophenylhydrazine (3-NPH) . This reaction targets the carboxylic acid groups, converting them into hydrophobic hydrazides.

Why this works:
  • Hydrophobicity: The phenyl ring allows strong retention on standard C18 columns.

  • Ionization: The nitro group (

    
    ) has high electron affinity, significantly boosting ESI(-) sensitivity (often 10-100x fold increase).
    
  • Stability: Prevents thermal decarboxylation in the source.

3-NPH Derivatization Workflow

Derivatization DCA Dicarboxylic Acid (Hydrophilic / Poor Ionization) Reaction Incubation (RT or 40°C, 30 min) DCA->Reaction Reagents EDC + 3-NPH + Pyridine Reagents->Reaction Product Bis-3-NPH Derivative (Hydrophobic / High ESI- Signal) Reaction->Product Amide Bond Formation

Figure 2: The 3-NPH reaction pathway converts polar acids into stable, ionizable species.

Step-by-Step Protocol (Self-Validating)

Based on Han et al. [2] and standard metabolomic workflows.

  • Preparation:

    • Reagent A: 200 mM 3-NPH in 50% Methanol.

    • Reagent B: 120 mM EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) + 6% Pyridine in 50% Methanol.

  • Reaction:

    • Mix 20 µL Sample + 40 µL Reagent A + 40 µL Reagent B .

    • Vortex and incubate at 40°C for 30 minutes (or Room Temp for 60 mins).

  • Quenching (Self-Validation Step):

    • Add 400 µL of 0.1% Formic Acid in 10% Acetonitrile.

    • Validation: If the solution does not turn clear or stable, your quenching volume is too low.

  • Analysis:

    • Inject onto a C18 column.[2][3] Detect in Negative Mode .

    • Look for the specific mass shift: +135 Da per carboxyl group (approx, depending on exact hydrazine structure used).

Troubleshooting FAQs

Q1: I see a signal, but it fluctuates wildly. Why?

A: This is likely "Spray Instability" caused by high aqueous content (if using C18) or lack of ionic strength.

  • Fix: Ensure your mobile phase has at least 5-10 mM Ammonium Acetate. Pure water/methanol gradients often fail to support stable Taylor cones in negative mode.

Q2: I see a peak at [M-H-18]- or [M-H-44]- instead of my parent ion.

A: You are suffering from In-Source Fragmentation .

  • Cause: DCAs are thermally labile. The "De-clustering Potential" (DP) or "Cone Voltage" is too high, stripping water (18) or

    
     (44).
    
  • Fix: Perform a "Source Ramp" experiment. Lower the source temperature by 50°C and reduce the Cone Voltage in 5V increments until the parent ion

    
     maximizes.
    
Q3: Can I use Ion Pairing Reagents (TEA/TBA) instead of derivatization?

A: Proceed with extreme caution.

  • While Tributylamine (TBA) will retain DCAs on C18, it permanently contaminates the mass spectrometer, suppressing positive mode signals for weeks [3].

  • Better Alternative: Use HILIC (Module A) or Derivatization (Module B) to keep your instrument clean.

References

  • Favorable Effects of Weak Acids on Negative-Ion ESI: Liigand, J., et al. (2014). Journal of the American Society for Mass Spectrometry. Link

  • 3-NPH Derivatization Protocol: Han, J., et al. (2013). "Metabolomic analysis of key central carbon metabolism carboxylic acids as their 3-nitrophenylhydrazones by UPLC/ESI-MS". Analytica Chimica Acta. Link

  • Ion Pairing Contamination Risks: Agilent Technologies. "Retaining and Separating Polar Molecules – HILIC vs Reversed-Phase". Link

Sources

Optimization

Technical Support Center: Optimizing MS/MS Fragmentation for 3-Hydroxyundecanedioic Acid

Welcome to the technical support center for the analysis of 3-hydroxyundecanedioic acid using tandem mass spectrometry (MS/MS). This guide is designed for researchers, scientists, and drug development professionals to pr...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the analysis of 3-hydroxyundecanedioic acid using tandem mass spectrometry (MS/MS). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice.

Introduction

3-Hydroxyundecanedioic acid is a dicarboxylic acid that can be challenging to analyze by mass spectrometry due to its polarity and potentially low ionization efficiency. Optimizing MS/MS fragmentation is crucial for achieving sensitive and specific quantification. This guide provides a comprehensive overview of the key considerations and practical steps for developing a robust MS/MS method for this analyte.

Frequently Asked Questions (FAQs)

General

Q1: What are the main challenges in analyzing 3-hydroxyundecanedioic acid by LC-MS/MS?

A1: The primary challenges include poor ionization efficiency in common electrospray ionization (ESI) sources, low fragmentation efficiency, and potential for in-source fragmentation.[1][2] Dicarboxylic acids, being polar, can also exhibit poor retention on standard reverse-phase liquid chromatography (LC) columns.

Q2: What is the molecular weight of 3-hydroxyundecanedioic acid?

A2: The molecular weight of 3-hydroxyundecanedioic acid (C11H20O5) is 232.27 g/mol .[3]

Sample Preparation & Derivatization

Q3: Is derivatization necessary for the analysis of 3-hydroxyundecanedioic acid?

A3: While not strictly necessary, derivatization is highly recommended to enhance sensitivity and improve chromatographic performance.[1][2] Derivatization can improve ionization efficiency, particularly in positive ion mode, and lead to more predictable and structurally informative fragmentation.[4][5]

Q4: What are some common derivatization strategies for dicarboxylic acids?

A4: Common strategies include:

  • Esterification: Converting the carboxylic acid groups to esters (e.g., dibutyl esters using butanolic HCl) can improve volatility for GC-MS or enhance ionization in positive mode ESI-MS/MS.[6]

  • Charge-tagging: Reagents like dimethylaminophenacyl bromide (DmPABr) or 4-bromo-N-methylbenzylamine can be used to introduce a permanently charged group, significantly enhancing ionization efficiency in positive ion mode.[1][2][4][5]

Mass Spectrometry

Q5: Which ionization mode, positive or negative, is better for 3-hydroxyundecanedioic acid?

A5:

  • Negative Ion Mode (ESI-): This is the more direct approach for underivatized 3-hydroxyundecanedioic acid, as the carboxylic acid groups readily deprotonate to form the [M-H]⁻ ion. However, fragmentation can be limited.

  • Positive Ion Mode (ESI+): This mode is generally preferred for derivatized 3-hydroxyundecanedioic acid, as the derivatizing agents are often designed to carry a positive charge, leading to higher sensitivity.[1][2] For underivatized acid, adduct formation (e.g., [M+Na]⁺) can be observed but may be less efficient.

Q6: What are the expected precursor ions for 3-hydroxyundecanedioic acid in ESI-MS?

A6:

  • Negative Ion Mode: The primary precursor ion will be the deprotonated molecule, [M-H]⁻, at m/z 231.26.

  • Positive Ion Mode (Underivatized): You might observe the protonated molecule [M+H]⁺ at m/z 233.28, or more likely, adducts with sodium [M+Na]⁺ at m/z 255.26 or potassium [M+K]⁺ at m/z 271.35.

  • Positive Ion Mode (Derivatized): The precursor ion will depend on the specific derivatization reagent used.

Q7: What are the typical fragmentation patterns for 3-hydroxyundecanedioic acid in MS/MS?

A7: In negative ion mode collision-induced dissociation (CID), the fragmentation of the [M-H]⁻ ion is expected to be dominated by neutral losses:

  • Loss of Water (H₂O): A common fragmentation pathway for hydroxy acids, resulting in a fragment at m/z 213.25.[7][8]

  • Loss of Carbon Dioxide (CO₂): Decarboxylation is a characteristic fragmentation for carboxylic acids, leading to a fragment at m/z 187.27.[8]

  • Combined Loss of H₂O and CO₂: A subsequent fragmentation can lead to a fragment at m/z 169.26.[8]

Q8: How do I optimize the collision energy for MS/MS fragmentation?

A8: Collision energy needs to be optimized empirically. Start with a low collision energy and gradually increase it while monitoring the intensity of the precursor and product ions. The optimal energy will be a balance between efficient fragmentation of the precursor ion and maximizing the signal of the desired product ion(s). This is typically done by infusing a standard solution of the analyte and performing a ramping collision energy experiment.

Troubleshooting Guide

Issue Potential Cause Recommended Solution
Low or No Signal Poor ionization efficiency.Consider derivatization to enhance ionization.[1][2] Optimize ESI source parameters (e.g., capillary voltage, gas flow, temperature). Ensure the mobile phase is compatible with good ionization (e.g., contains a small amount of weak acid or base).
Analyte concentration is too low.Concentrate the sample or use a more sensitive instrument.
Poor Peak Shape in LC Incompatible stationary phase.For this polar analyte, consider using a HILIC column or a polar-embedded reverse-phase column.
Inappropriate mobile phase pH.Adjust the mobile phase pH to ensure the analyte is in a consistent ionic state.
High Background Noise Contaminated mobile phase or LC system.Use high-purity solvents and flush the LC system thoroughly.
Matrix effects from the sample.Improve sample cleanup procedures (e.g., solid-phase extraction). Consider using a more specific MS/MS transition.
Inconsistent Fragmentation Fluctuating collision energy or pressure in the collision cell.Ensure the mass spectrometer is properly calibrated and maintained.
In-source fragmentation.Reduce the cone/nozzle voltage or other source parameters that can influence ion energy.

Experimental Protocols

Protocol 1: Direct Analysis of 3-Hydroxyundecanedioic Acid by LC-MS/MS in Negative Ion Mode

This protocol is suitable for initial screening or when derivatization is not feasible.

1. Sample Preparation:

  • Perform a liquid-liquid extraction or solid-phase extraction to isolate the acidic components from the sample matrix.
  • Reconstitute the final extract in a mobile phase-compatible solvent (e.g., 50:50 methanol:water).

2. LC Conditions:

  • Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).
  • Mobile Phase A: 0.1% formic acid in water.
  • Mobile Phase B: 0.1% formic acid in acetonitrile.
  • Gradient: Start with a low percentage of B, ramp up to a high percentage to elute the analyte, and then re-equilibrate.
  • Flow Rate: 0.3 mL/min.
  • Injection Volume: 5 µL.

3. MS/MS Conditions (Negative Ion Mode):

  • Ionization: Electrospray Ionization (ESI-).
  • Precursor Ion (Q1): m/z 231.3.
  • Product Ions (Q3): Monitor transitions such as 231.3 -> 213.3 (loss of H₂O) and 231.3 -> 187.3 (loss of CO₂).
  • Collision Energy: Optimize empirically for your instrument (typically in the range of 10-30 eV).
  • Source Parameters: Optimize capillary voltage, desolvation gas flow and temperature according to the instrument manufacturer's recommendations.
Protocol 2: Analysis of 3-Hydroxyundecanedioic Acid with Derivatization

This protocol utilizes derivatization with DmPABr for enhanced sensitivity in positive ion mode.[1][2]

1. Derivatization:

  • To your dried sample extract, add a solution of DmPABr in a suitable solvent (e.g., acetonitrile).
  • Add a catalyst, such as N,N-diisopropylethylamine (DIPEA).[1]
  • Incubate at an elevated temperature (e.g., 60°C) for a specified time (e.g., 60 minutes).
  • Quench the reaction by adding a small amount of formic acid.[1]

2. LC Conditions:

  • Use similar LC conditions as in Protocol 1, but the gradient may need to be adjusted as the derivatized analyte will be less polar.

3. MS/MS Conditions (Positive Ion Mode):

  • Ionization: Electrospray Ionization (ESI+).
  • Precursor Ion (Q1): Determine the m/z of the derivatized 3-hydroxyundecanedioic acid.
  • Product Ions (Q3): The fragmentation will be characteristic of the DmPABr tag. Identify a specific and intense fragment ion for quantification.
  • Collision Energy: Optimize for the specific precursor-product transition.

Visualizations

Experimental Workflow

Workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing Sample Biological Sample Extraction Extraction (LLE or SPE) Sample->Extraction Derivatization Derivatization (Optional) Extraction->Derivatization LC Liquid Chromatography Derivatization->LC MS Mass Spectrometry (ESI) LC->MS MSMS Tandem MS (CID) MS->MSMS Quant Quantification MSMS->Quant

Caption: General workflow for the analysis of 3-hydroxyundecanedioic acid.

Fragmentation Pathway of Underivatized 3-Hydroxyundecanedioic Acid (Negative Ion Mode)

Fragmentation Precursor [M-H]⁻ m/z 231.3 Frag1 [M-H-H₂O]⁻ m/z 213.3 Precursor->Frag1 - H₂O Frag2 [M-H-CO₂]⁻ m/z 187.3 Precursor->Frag2 - CO₂ Frag3 [M-H-H₂O-CO₂]⁻ m/z 169.3 Frag1->Frag3 - CO₂

Sources

Troubleshooting

overcoming matrix effects in 3-Hydroxyundecanedioic acid quantification

Technical Support Center: Overcoming Matrix Effects in 3-Hydroxyundecanedioic Acid Quantification Current Status: Online Agent: Dr. Aris Thorne, Senior Application Scientist Ticket ID: #3OH-DC11-MX-001[1] Executive Summa...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Overcoming Matrix Effects in 3-Hydroxyundecanedioic Acid Quantification

Current Status: Online Agent: Dr. Aris Thorne, Senior Application Scientist Ticket ID: #3OH-DC11-MX-001[1]

Executive Summary: The Analytical Challenge

You are likely encountering difficulties quantifying 3-Hydroxyundecanedioic acid (3-OH-DC-11) due to its inherent physicochemical properties.[1] As an odd-chain, hydroxylated dicarboxylic acid, this molecule is highly polar and acidic.[1]

In standard Reversed-Phase LC-MS/MS (RPLC), it tends to elute early—often in the "void volume"—where salts, proteins, and phospholipids from biological matrices (plasma, urine) cause severe ion suppression . Furthermore, in Negative Electrospray Ionization (ESI-), the carboxylate moieties are susceptible to charge competition from endogenous matrix components.

This guide moves beyond basic troubleshooting to provide a mechanistic approach to isolating this analyte from the "chemical noise."

Module 1: Sample Preparation – The First Line of Defense

Q: I am currently using Protein Precipitation (PPT) with acetonitrile, but my recovery is inconsistent. Why?

A: Protein precipitation removes large proteins but fails to remove phospholipids (glycerophosphocholines), which are the primary source of matrix effects in plasma. Phospholipids elute in the same hydrophobic window as many analytes or build up on the column, causing unpredictable ion suppression in subsequent runs.

For a polar dicarboxylic acid like 3-OH-DC-11, PPT often results in poor retention and high matrix interference.[1]

Recommendation: Switch to Mixed-Mode Anion Exchange (MAX) Solid Phase Extraction (SPE) .

  • The Logic: 3-OH-DC-11 has two carboxylic acid groups (pKa ~4.5).[1] At neutral pH, it is negatively charged.[1] A MAX sorbent uses a quaternary amine to "lock" onto the analyte via ionic interaction, allowing you to wash away neutrals and phospholipids with aggressive organic solvents before eluting the analyte.

Protocol: Optimized MAX SPE Workflow

  • Pre-treatment: Dilute Plasma/Urine 1:1 with 5% NH₄OH (pH > 8).[1] Ensures analyte is fully ionized (dicarboxylate form).

  • Conditioning: Methanol followed by Water.[1]

  • Loading: Load pre-treated sample. Analyte binds to quaternary amine.

  • Wash 1 (Matrix Removal): 5% NH₄OH in 50:50 Methanol/Water.[1] Removes proteins and moderate neutrals.

  • Wash 2 (Hydrophobic Cleanup): 100% Methanol.[1] CRITICAL STEP: Removes phospholipids which bind via hydrophobic interaction but not ionic.[1]

  • Elution: 2% Formic Acid in Methanol. Acidifies the environment, neutralizing the carboxyl groups, breaking the ionic bond, and releasing the analyte.

Module 2: Chromatographic Separation

Q: My analyte elutes too early on a standard C18 column. How do I increase retention without causing peak broadening?

A: Standard C18 columns struggle to retain polar dicarboxylic acids because the "phase collapse" occurs in highly aqueous mobile phases, or the analyte simply prefers the aqueous mobile phase over the hydrophobic stationary phase.

Strategy A: Strength in Polarity (T3 / Polar C18) Use a "high-strength silica" (HSS) or "Polar C18" column designed to withstand 100% aqueous mobile phases.[1]

  • Mobile Phase A: 0.1% Formic Acid in Water.[1][2]

  • Mobile Phase B: Acetonitrile (Methanol often causes higher backpressure and broader peaks for dicarboxylic acids).[1]

  • Gradient: Start at 0-1% B for 1-2 minutes to trap the analyte, then ramp.

Strategy B: HILIC (Hydrophilic Interaction Liquid Chromatography) If RPLC fails, HILIC is the gold standard for polar acids.[1]

  • Mechanism: The water layer on the silica surface retains the polar analyte.

  • Mobile Phase: High organic (Acetonitrile) start, gradient to aqueous.[1]

  • Result: 3-OH-DC-11 elutes later, away from the void volume salts.[1]

Visualizing the Decision Process:

MethodDevTree Start Start: 3-OH-DC-11 Method Development Matrix Matrix Type? Start->Matrix Urine Urine (High Salt) Matrix->Urine Plasma Plasma (High Protein/Lipid) Matrix->Plasma SPE Mixed-Mode SPE (MAX) *Removes Phospholipids* Urine->SPE Trace Level Dilute Dilute & Shoot (Risk of Suppression) Urine->Dilute High Conc. Plasma->SPE Mandatory Prep Sample Prep Selection Chrom Chromatography Mode SPE->Chrom Dilute->Chrom RPLC Polar-C18 / HSS T3 (0.1% FA) Chrom->RPLC First Choice Result Validation: Check Matrix Factor (MF) RPLC->Result HILIC HILIC (Amide/Silica) (High ACN Start) Result->HILIC If Retention < 1.5 k'

Caption: Decision tree for selecting sample preparation and chromatography modes based on matrix complexity.

Module 3: Mass Spectrometry & Quantification

Q: I see a signal in solvent standards, but it disappears in the matrix. Is this suppression?

A: Yes, this is classic Ion Suppression .[1] In negative mode ESI, 3-OH-DC-11 forms the [M-H]- ion (m/z ~215 or 231 depending on exact structure).[1] Co-eluting matrix components compete for the available charge on the droplet surface.[3]

The Solution: Stable Isotope Dilution You must use a Stable Isotope Labeled Internal Standard (SIL-IS), such as 3-hydroxy-dodecanedioic acid-d3 (or a structural analog if the exact C11 isotope is unavailable).[1]

  • Why: The SIL-IS co-elutes perfectly with the analyte. If the matrix suppresses the analyte signal by 50%, it suppresses the IS by 50%. The ratio remains constant, preserving quantitative accuracy.

Advanced Tactic: Derivatization If sensitivity in negative mode is insufficient, consider derivatization to introduce a permanent positive charge or increase hydrophobicity.[1]

  • Reagent: DmPABr (dimethaminophenacyl bromide) or BMP (2-bromo-1-methylpyridinium iodide).[1]

  • Effect: Converts carboxylic acids to esters with a quaternary amine.[1]

  • Benefit: Allows detection in Positive Mode (ESI+) , which generally has a lower background noise floor than negative mode, and shifts retention to a cleaner chromatographic window.[1]

Troubleshooting Guide

SymptomProbable CauseCorrective Action
Drifting Retention Times pH instability in mobile phase.[1]Ensure Mobile Phase A is buffered (e.g., 5mM Ammonium Formate + Formic Acid) rather than just acid.[1]
Low Recovery (<50%) Analyte breaking through SPE during wash.[1]The 5% NH₄OH wash might be too strong if the sorbent capacity is low. Reduce wash volume or ensure pH > 8 during load.[1]
High Matrix Factor (>120% or <80%) Phospholipid carryover.[1]Implement a "sawtooth" gradient wash (95% B) at the end of every LC run.
Non-Linear Calibration Saturation of the detector or dimer formation.Dicarboxylic acids can form dimers [2M-H]-.[1] Check for dimer peaks and optimize declustering potential (DP).

References

  • Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003).[1] Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC−MS/MS. Analytical Chemistry.

  • Li, W., & Cohen, L. H. (2003).[1] Quantitation of dicarboxylic acids in biological samples by LC-MS/MS: Practical issues. Journal of Chromatography B.

  • Kushnir, M. M., et al. (2001).[1] Analysis of dicarboxylic acids by tandem mass spectrometry. Clinical Chemistry.

  • Chambers, E., et al. (2007).[1] Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses. Journal of Chromatography B.

For further assistance, please upload your chromatograms to our secure portal for a detailed peak-shape analysis.[1]

Sources

Optimization

Technical Support Center: 3-Hydroxyundecanedioic Acid

Welcome to the technical support center for 3-Hydroxyundecanedioic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting f...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for 3-Hydroxyundecanedioic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for the handling and use of this molecule in solution. Our goal is to ensure the stability and integrity of your experiments by addressing potential challenges with scientifically grounded advice.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of 3-Hydroxyundecanedioic acid in solution?

The stability of 3-Hydroxyundecanedioic acid in solution is primarily influenced by a combination of chemical and environmental factors. As a dicarboxylic acid with a secondary alcohol, its main degradation pathways include oxidation and microbial contamination. Key factors to control are:

  • pH: The protonation state of the carboxylic acid groups and the hydroxyl group can influence reactivity. Extreme pH values can catalyze degradation.

  • Temperature: Higher temperatures accelerate the rate of all chemical reactions, including degradation.

  • Oxygen: The presence of atmospheric oxygen, especially in the presence of light or trace metal contaminants, can lead to oxidation of the hydroxyl group or the carbon backbone.

  • Light: UV radiation can provide the activation energy for photo-oxidative degradation.

  • Solvent: The choice of solvent can impact stability. Protic solvents may participate in reactions, while certain organic solvents may contain impurities like peroxides that can initiate degradation.

  • Microbial Growth: As a fatty acid derivative, it can be a substrate for microbial growth, which will degrade the molecule.

Q2: What is the recommended procedure for storing a stock solution of 3-Hydroxyundecanedioic acid?

For optimal stability, stock solutions of 3-Hydroxyundecanedioic acid should be stored with the following considerations:

  • Temperature: Store at -20°C or lower. For long-term storage, -80°C is preferable.[1]

  • Inert Atmosphere: Overlay the solution with an inert gas like argon or nitrogen to displace oxygen and prevent oxidation.[1][2]

  • Container: Use glass vials with Teflon-lined caps. Avoid plastic containers for organic solutions as plasticizers can leach into the solution.[2]

  • Solvent: If possible, use a high-purity aprotic solvent in which the compound is soluble. If an aqueous buffer is necessary, it should be sterile-filtered and degassed before use.

  • Light Protection: Store vials in the dark or use amber-colored vials to protect from light.

Q3: My analytical results (HPLC/LC-MS) show a decrease in the main peak for 3-Hydroxyundecanedioic acid over time. What could be the cause?

A decrease in the main peak suggests degradation of the compound. The most likely causes are:

  • Oxidation: This is a common degradation pathway for hydroxy fatty acids. The hydroxyl group can be oxidized to a ketone.

  • Adsorption: The compound may be adsorbing to the surface of your storage container, especially if it is plastic.

  • Precipitation: If the storage temperature is too low or the concentration is too high, the compound may precipitate out of solution.

  • pH Shift: A change in the pH of your solution could affect solubility and lead to precipitation or degradation.

To troubleshoot, you can analyze for expected degradation products and review your storage and handling procedures against the best practices outlined in this guide.

Troubleshooting Guide

Observed Issue Potential Cause Recommended Action
Appearance of new peaks in chromatogram Chemical degradation (e.g., oxidation, dehydration).Analyze the new peaks by mass spectrometry to identify potential degradation products. Review storage conditions for exposure to oxygen, light, or extreme temperatures.
Poor peak shape (tailing or fronting) in HPLC Interaction with stationary phase or insolubility.Adjust the pH of the mobile phase to ensure complete ionization of the carboxylic acid groups. Consider a different column chemistry. Ensure the compound is fully dissolved in the injection solvent.
Inconsistent results between experiments Instability in solution during the experiment.Prepare fresh solutions for each experiment. Minimize the time the solution is kept at room temperature. Use an autosampler with temperature control if available.
Loss of compound after filtration Adsorption to the filter membrane.Use a filter membrane with low protein/solute binding properties (e.g., PTFE). Pre-rinse the filter with the solvent before filtering the sample solution.
Cloudiness or precipitation in the solution Poor solubility or microbial growth.Check the solubility of the compound in your chosen solvent and at the storage temperature. If using an aqueous solution, ensure it is sterile.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution
  • Weighing: Allow the solid 3-Hydroxyundecanedioic acid to equilibrate to room temperature before opening the container to prevent condensation of moisture.[2]

  • Solvent Selection: Choose a high-purity solvent in which the compound is readily soluble. For example, chloroform, ethanol, or methanol are often suitable for hydroxy fatty acids.[3]

  • Dissolution: Dissolve the compound in the chosen solvent to the desired concentration. Gentle warming or sonication may be used to aid dissolution, but avoid excessive heat.

  • Inerting: Sparge the solution with a gentle stream of argon or nitrogen for several minutes to remove dissolved oxygen.

  • Storage: Transfer the solution to a clean, amber glass vial with a Teflon-lined cap. Store at -20°C or below.

Protocol 2: Stability Testing using HPLC
  • Method Development: Develop a stability-indicating HPLC method that can separate the parent compound from potential degradation products.[4] A reverse-phase C18 column is often a good starting point. The mobile phase should be buffered to ensure consistent ionization of the analyte.

  • Forced Degradation: To identify potential degradation products, subject the compound to forced degradation conditions (e.g., acid, base, peroxide, heat, light).[4][5]

  • Time-Point Analysis: Prepare a solution of 3-Hydroxyundecanedioic acid and store it under the desired conditions. At specified time points (e.g., 0, 24, 48, 72 hours), withdraw an aliquot and analyze by HPLC.

  • Data Analysis: Quantify the peak area of the parent compound at each time point. A decrease in the peak area indicates degradation. The appearance of new peaks should also be monitored.

Visualizations

Degradation_Pathway 3-Hydroxyundecanedioic acid 3-Hydroxyundecanedioic acid Oxidation Oxidation 3-Hydroxyundecanedioic acid->Oxidation O2, light, metal ions Microbial Degradation Microbial Degradation 3-Hydroxyundecanedioic acid->Microbial Degradation Contamination 3-Ketoundecanedioic acid 3-Ketoundecanedioic acid Oxidation->3-Ketoundecanedioic acid Various Metabolites Various Metabolites Microbial Degradation->Various Metabolites

Caption: Potential degradation pathways for 3-Hydroxyundecanedioic acid.

Troubleshooting_Logic Unexpected Results Unexpected Results Peak Area Decrease? Peak Area Decrease? Unexpected Results->Peak Area Decrease? Check Storage Conditions Check Storage Conditions Peak Area Decrease?->Check Storage Conditions Yes New Peaks Present? New Peaks Present? Peak Area Decrease?->New Peaks Present? No Temperature Temperature Check Storage Conditions->Temperature Inert Atmosphere Inert Atmosphere Check Storage Conditions->Inert Atmosphere Light Protection Light Protection Check Storage Conditions->Light Protection Forced Degradation Study Forced Degradation Study New Peaks Present?->Forced Degradation Study Yes Consider Adsorption/Precipitation Consider Adsorption/Precipitation New Peaks Present?->Consider Adsorption/Precipitation No Identify Degradants Identify Degradants Forced Degradation Study->Identify Degradants

Caption: A logical workflow for troubleshooting unexpected experimental results.

References

  • Ariya, P. A., et al. "Degradation of dicarboxylic acids (C2-C9) upon liquid-phase reactions with O3 and its atmospheric implications." PubMed, 2002, [Link].[6]

  • Ariya, P. A., et al. "Degradation of Dicarboxylic Acids (C2-C9) upon Liquid-Phase Reactions with O3 and Its Atmospheric." eScholarship@McGill, 2002, [Link].[7]

  • Chang, J. L., and C. C. Lin. "Potential Photooxidation Pathways of Dicarboxylic Acids in Atmospheric Droplets." Science Publications, 2008, [Link].[8]

  • Ariya, P. A., et al. "Degradation of Dicarboxylic Acids (C2−C9) upon Liquid-Phase Reactions with O3 and Its Atmospheric Implications." Environmental Science & Technology, 2002, [Link].[9]

  • Ariya, P. A., et al. "Degradation of Dicarboxylic Acids (C 2 −C 9 ) upon Liquid-Phase Reactions with O 3 and Its Atmospheric Implications | Request PDF." ResearchGate, 2002, [Link].[10]

  • Véquaud, P., et al. "Development of global temperature and pH calibrations based on bacterial 3-hydroxy fatty acids in soils." Biogeosciences, 2021, [Link].[11]

  • Huguet, A., et al. "Evaluation of 3-hydroxy fatty acids as a pH and temperature proxy in soils from temperate and tropical altitudinal gradients." IRD, 2019, [Link].[12]

  • Montgomery, J. A., et al. "Analysis of 3-hydroxydodecanedioic acid for studies of fatty acid metabolic disorders: preparation of stable isotope standards." PubMed, 2002, [Link].[13]

  • Jure, M., et al. "Thermal properties of 3‐hydroxy fatty acids and their binary mixtures as phase change energy storage materials." Wiley Online Library, 2019, [Link].[14]

  • O'Brien, R. D. "Storage, Handling, and Transport of Oils and Fats." AOCS, [Link].[15]

  • Montgomery, J. A., et al. "Analysis of 3-hydroxydodecanedioic acid for studies of fatty acid metabolic disorders: preparation of stable isotope standards." SciSpace, 2002, [Link].[16]

  • Arts, M. T., et al. "Handling and Storage Procedures Have Variable Effects on Fatty Acid Content in Fishes with Different Lipid Quantities." PLOS ONE, 2016, [Link].[1]

  • Greter, J., et al. "3-Hydroxydecanedioic acid and related homologues: Urinary metabolites in ketoacidosis." ResearchGate, 1980, [Link].[17]

  • Shahidi, F. "(PDF) Storage, Handling, and Transport of Oils and Fats." ResearchGate, 2005, [Link].[18]

  • Trauth, J. L. "HANDLING INDUSTRIAL FATTY ACIDS." American Cleaning Institute, [Link].[19]

  • Tan, H. L., et al. "Development and Validation of a Stability-Indicating RP-HPLC Method for Edaravone Quantification." MDPI, 2023, [Link].[4]

  • De Rosa, M., et al. "Effects of pH and Temperature on the Fatty Acid Composition of Bacillus acidocaldarius." Journal of Bacteriology, 1972, [Link].[20]

  • Chen, C. Y., et al. "Characterization of the pH-dependent protein stability of 3α-hydroxysteroid dehydrogenase/carbonyl reductase by differential scanning fluorimetry." PubMed, 2023, [Link].[21]

  • Shieh, Y. T., et al. "Development and validation of an analytical method for determination of bongkrekic acid in biofluids for toxin monitoring." Journal of Food and Drug Analysis, 2025, [Link].[22]

  • National Center for Biotechnology Information. "3-Hydroxysebacic acid." PubChem, [Link].[23]

  • National Center for Biotechnology Information. "3-Hydroxyundecanedioic acid." PubChem, [Link].[24]

  • Basset, A., et al. "Stability of extemporaneously prepared hydroxycarbamide oral solutions." ResearchGate, 2017, [Link].[5]

Sources

Troubleshooting

Technical Support Center: Signal Suppression Mitigation for 3-Hydroxyundecanedioic Acid

Current Status: Operational Ticket ID: 3-OH-UDA-SUP-001 Assigned Specialist: Senior Application Scientist, Bioanalysis Division Executive Summary 3-Hydroxyundecanedioic acid (3-OH-UDA) presents a unique bioanalytical cha...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational Ticket ID: 3-OH-UDA-SUP-001 Assigned Specialist: Senior Application Scientist, Bioanalysis Division

Executive Summary

3-Hydroxyundecanedioic acid (3-OH-UDA) presents a unique bioanalytical challenge. As a medium-chain dicarboxylic acid with a hydroxyl group, it is highly polar and relies on Electrospray Ionization in Negative Mode (ESI-). This mode is notoriously susceptible to "charge robbing" by co-eluting phospholipids (PLs) and endogenous salts.

This guide moves beyond generic advice, providing a causal analysis of signal suppression and a self-validating workflow to restore assay sensitivity.

Module 1: The Diagnostic Phase (Is it really suppression?)

Before altering chemistry, you must map the suppression profile. A drop in signal intensity is not always suppression; it can be injection reproducibility or solubility issues. The Post-Column Infusion method is the only definitive way to visualize where the matrix attacks your signal.

Protocol: Post-Column Infusion Profiling

Objective: Map "safe zones" in your chromatogram where ionization efficiency is unaffected by the matrix.

  • Setup: Connect a syringe pump containing a standard solution of 3-OH-UDA (1 µg/mL in mobile phase) to the LC effluent via a T-piece before the MS source.

  • Flow: Set syringe pump flow to 10-20 µL/min (ensure stable baseline intensity).

  • Injection: Inject a blank extracted matrix (e.g., plasma processed by your current method) via the LC.[1]

  • Observation: Monitor the specific MRM transition for 3-OH-UDA.

    • Flat Baseline: No matrix effect.

    • Negative Peak (Dip): Ion Suppression (Interfering compounds stealing charge).

    • Positive Peak (Hump): Ion Enhancement.[2][3][4][5]

Workflow Visualization

PostColumnInfusion cluster_LC LC System cluster_Infusion Continuous Infusion LC_Pump LC Pump (Gradient Flow) Injector Injector (Blank Matrix) LC_Pump->Injector Column Analytical Column (Separation) Injector->Column T_Piece T-Junction (Mixing Point) Column->T_Piece Eluent + Matrix Syringe Syringe Pump (3-OH-UDA Standard) Syringe->T_Piece Constant Analyte MS_Source MS Source (ESI -) T_Piece->MS_Source Data Chromatogram (Observe Baseline Dips) MS_Source->Data

Figure 1: Schematic of the Post-Column Infusion setup. The constant flow of analyte allows the user to 'see' invisible matrix effects as dips in the baseline.

Module 2: Sample Preparation (The First Line of Defense)

If Module 1 reveals suppression at the retention time of 3-OH-UDA, you must clean the sample. 3-OH-UDA is anionic. The primary suppressors in plasma are Phospholipids (PLs) (specifically phosphatidylcholines), which are zwitterionic but massive charge scavengers.

Critical Insight: Protein Precipitation (PPT) removes proteins but leaves >95% of phospholipids in the supernatant. This is the most common cause of failure for this assay.

Comparative Extraction Strategies
MethodMechanismPL Removal EfficiencySuitability for 3-OH-UDA
Protein Precip (PPT) Solubility crash< 10% (Poor)Not Recommended. High suppression risk.
LLE (Liquid-Liquid) PartitioningModerateDifficult. 3-OH-UDA is polar; it may not partition well into non-polar solvents (e.g., MTBE/Hexane) without acidification, which co-extracts lipids.
PL Removal Plates Lewis Acid/Base> 99%High. (e.g., Ostro, HybridSPE). Filters out PLs specifically.
WAX SPE (Weak Anion Exchange) Charge Interaction> 99%Gold Standard. Retains anionic 3-OH-UDA while washing away neutral lipids and cationic bases.
Recommended Protocol: WAX SPE

Why: It exploits the dicarboxylic acid nature of the analyte.

  • Condition: Methanol followed by Water.[6]

  • Load: Plasma (acidified to pH ~5 to ensure partial ionization for WAX or neutral for retention, depending on sorbent). Correction: For WAX, load at pH 7. The acid is deprotonated (negative) and binds to the positively charged amine on the sorbent.

  • Wash 1: 5% Ammonium Hydroxide in Water (Removes proteins/neutrals).

  • Wash 2: Methanol (Removes hydrophobic phospholipids). Crucial Step.

  • Elute: 2% Formic Acid in Methanol (Neutralizes the acid, breaking the ionic bond).

Module 3: Chromatographic & Source Optimization[7][8]

Even with clean samples, some matrix may remain. You must separate the 3-OH-UDA from the "Phospholipid Zone" (typically late-eluting).

The "Retention vs. Ionization" Paradox
  • The Conflict: Dicarboxylic acids retain best on C18 at low pH (neutral state). They ionize best in the MS source at high pH (deprotonated state).

  • The Solution:

    • Option A (Robust): Use standard acidic mobile phase (0.1% Formic Acid). Accept lower ionization but gain sharp peaks.

    • Option B (Advanced):Post-Column Alkalinization. Run acidic LC. Use the T-piece (from Module 1) to infuse a "make-up flow" of Isopropanol:Ammonium Hydroxide (90:10) after the column but before the source. This raises pH just for ionization without ruining separation.

Chromatographic Separation of Phospholipids

Phospholipids are highly hydrophobic. If you run a short gradient, they may not elute until the next injection, causing random suppression (the "Ghost Peak" effect).

Protocol:

  • Column: C18 with polar embedding (improves peak shape for the hydroxyl group).

  • Gradient: Ensure you ramp to 95% Organic and hold for 2 minutes at the end of every run to burn off phospholipids.

Decision Logic for Method Development

MethodLogic Start Start Method Dev Check_PL Do Phospholipids Co-elute? Start->Check_PL Yes Change Selectivity Check_PL->Yes Yes No Check Sensitivity Check_PL->No No WAX_SPE WAX_SPE Yes->WAX_SPE Switch to WAX SPE Phenyl_Hexyl Phenyl_Hexyl Yes->Phenyl_Hexyl Switch Column (Phenyl-Hexyl) Good Good No->Good Validation Poor Poor No->Poor Low Signal? WAX_SPE->Check_PL Post_Base Post_Base Poor->Post_Base Add Post-Column Base (NH4OH) Fluorine Fluorine Poor->Fluorine Add Fluorinated Modifier (0.05% HFIP)

Figure 2: Decision tree for troubleshooting co-elution and sensitivity issues.

Frequently Asked Questions (FAQ)

Q: I see signal drift over a batch of 50 samples. Why? A: This is likely "Source Fouling." Even if you don't see suppression at the analyte RT, phospholipids build up on the cone/shield of the MS.

  • Fix: Implement a divert valve. Direct the LC flow to waste for the first 1 minute and the final 2 minutes (the wash phase) of the gradient. Only send flow to the MS during the analyte elution window.

Q: Can I use a fluorinated mobile phase like HFIP? A: Hexafluoroisopropanol (HFIP) is extremely effective for boosting sensitivity of dicarboxylic acids in negative mode (it buffers at pH 8-9 and aids desolvation).

  • Warning: It is sticky and difficult to flush out of the system. Once you use HFIP, that LC is dedicated to negative mode analysis for a while. Use 5-10 mM HFIP in Methanol as component B if standard sensitivity is insufficient.

Q: My Internal Standard (IS) response varies, but the ratio is constant. Is this acceptable? A: If you are using a Stable Isotope Labeled (SIL) IS (e.g., 3-OH-UDA-d3), yes. The SIL-IS experiences the exact same suppression as the analyte, so the ratio corrects for it. If you are using an analog IS (different structure), this is dangerous. The suppression zones may not overlap perfectly, leading to quantitation errors.

References

  • Matrix Effect Assessment: Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC− MS/MS. Analytical Chemistry. Link

  • Phospholipid Removal: Chambers, E., et al. (2007). Systematic development of an HPLC-MS/MS method for the determination of carboxylic acids... focusing on phospholipid removal. Journal of Chromatography B. Link

  • Post-Column Infusion Protocol: Bonfiglio, R., et al. (1999). The effects of sample preparation methods on the variability of the electrospray ionization response for model drug compounds. Rapid Communications in Mass Spectrometry. Link

  • Negative Mode Optimization: Cuyckens, F., & Claeys, M. (2004). Mass spectrometry in the structural analysis of flavonoids (Applicable to poly-hydroxy/carboxy structures). Journal of Mass Spectrometry. Link

Disclaimer: This guide is intended for research use. Always validate methods according to your local regulatory guidelines (FDA BMV/EMA).

Sources

Optimization

optimization of derivatization reaction for 3-hydroxy fatty acids

Status: Operational Lead Scientist: Senior Application Specialist Topic: Optimization of Derivatization for 3-Hydroxy Fatty Acids (3-OH FAs) Last Updated: 2025-05-20 Introduction: The 3-OH FA Challenge Welcome to the tec...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Lead Scientist: Senior Application Specialist Topic: Optimization of Derivatization for 3-Hydroxy Fatty Acids (3-OH FAs) Last Updated: 2025-05-20

Introduction: The 3-OH FA Challenge

Welcome to the technical support hub. 3-Hydroxy fatty acids are critical biomarkers for Gram-negative bacterial endotoxins (LPS) and mitochondrial fatty acid oxidation disorders (e.g., LCHAD deficiency).

The Core Problem: 3-OH FAs possess two distinct reactive groups—a carboxyl group (-COOH) and a secondary hydroxyl group (-OH) at the C3 position.

  • GC-MS Challenge: Both groups must be derivatized to ensure volatility. The 3-OH group is prone to beta-elimination (dehydration) under acidic conditions, creating artifactual unsaturated fatty acids (2-alkenoic acids).

  • LC-MS Challenge: Free 3-OH FAs ionize poorly. Derivatization is required to introduce a permanent charge or hydrophobic moiety to increase sensitivity.

Module 1: GC-MS Protocol Optimization

User Query: "I am seeing low yields and 'ghost' peaks in my GC-MS chromatogram. What is the optimal workflow?"

The Gold Standard: Two-Step Derivatization

Do not attempt a "one-pot" reaction for 3-OH FAs. You must stabilize the carboxyl group first, then target the hydroxyl group.

Step 1: Methylation (Carboxyl Protection)
  • Reagent: 0.5 M HCl in Methanol (Milder than BF3-Methanol).

  • Condition: 50°C for 15-30 mins.

  • Critical Warning: Avoid strong acids (H2SO4) or high temperatures (>80°C). The 3-OH group is labile; harsh conditions trigger dehydration, converting your target 3-OH FA into a trans-2-enoic acid artifact.

Step 2: Silylation (Hydroxyl Protection)
  • Reagent: BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) + 1% TMCS (Trimethylchlorosilane).[1]

  • Condition: 60-80°C for 20-30 mins.

  • Mechanism: BSTFA silylates the 3-OH group. TMCS acts as a catalyst to overcome steric hindrance.

Visual Workflow (DOT Diagram)

GC_Workflow Sample Biological Sample (LPS/Plasma) Hydrolysis Acid Hydrolysis (Release Free FAs) Sample->Hydrolysis Releases 3-OH FAs Extract Extraction (Ethyl Acetate/Hexane) Hydrolysis->Extract Methylation Step 1: Methylation (HCl/MeOH, 50°C) Extract->Methylation Target: -COOH Evap Evaporation (N2 Stream, Dry) Methylation->Evap Remove MeOH GCMS GC-MS Analysis (SIM Mode) Methylation->GCMS Artifact: Dehydration (If Temp > 80°C) Silylation Step 2: Silylation (BSTFA + 1% TMCS) Evap->Silylation Target: 3-OH Silylation->GCMS Volatile TMS-Ester

Caption: Optimized Two-Step GC-MS Workflow minimizing dehydration artifacts.

Module 2: Troubleshooting & FAQs

Issue 1: The "Ghost" Peak (Dehydration)

Q: I see a peak eluting just before my expected 3-OH FA, and my quantification is lower than expected. Why?

A: You are likely causing beta-elimination .

  • The Chemistry: Under acidic conditions and heat, the 3-OH group leaves as water, forming a double bond between C2 and C3.

  • The Fix:

    • Lower Temperature: Reduce methylation temperature to 50°C.

    • Switch Catalyst: Use Acetyl Chloride in Methanol instead of BF3 (BF3 is a Lewis acid that can be aggressive).

    • Alternative: Use Diazomethane (or TMS-Diazomethane) at room temperature. This is the "gentlest" methylation method, though hazardous, it guarantees 0% dehydration.

Issue 2: The "Disappearing" Peak (Moisture)

Q: My internal standard signal is strong, but my analyte signal degrades over the sequence run.

A: Silylation reagents (BSTFA) are extremely moisture sensitive .[2][3]

  • The Cause: If your sample wasn't perfectly dry after Step 1 (Methylation), the residual water hydrolyzes the BSTFA, consuming the reagent before it can derivatize your analyte.

  • The Fix:

    • Ensure complete evaporation of the methylation solvent under Nitrogen.

    • Add anhydrous Pyridine as a solvent for the silylation step; it acts as an acid scavenger and solvent.

    • Check the color of your BSTFA.[3] If it is cloudy, it is already compromised.

Data: Reagent Efficiency Comparison
Reagent SystemTarget GroupRisk ProfileRecommended For
HCl / MeOH Carboxyl (-COOH)Moderate (Dehydration risk >60°C)Standard GC-MS Profiling
BF3 / MeOH Carboxyl (-COOH)High (Aggressive Lewis Acid)Saturated FAs only (Avoid for 3-OH)
TMS-Diazomethane Carboxyl (-COOH)Low (Room Temp reaction)High-precision 3-OH quantification
BSTFA + 1% TMCS Hydroxyl (-OH)High (Moisture sensitive)Universal silylation
MTBSTFA Hydroxyl (-OH)Low (Hydrolytically stable)Samples requiring long autosampler queues

Module 3: LC-MS Advanced Derivatization

User Query: "GC-MS is too slow. How can I sensitize 3-OH FAs for LC-MS/MS?"

A: Native 3-OH FAs have poor ionization efficiency.[4] You must use Charge-Reversal Derivatization . This attaches a permanent positive charge (quaternary amine) to the carboxyl group, allowing detection in ESI(+) mode with 10-100x higher sensitivity.

Recommended Reagent: AMPP or ADMI
  • Reagent: N-(4-aminomethylphenyl)pyridinium (AMPP) or 4-amino-1,1-dimethylpiperidin-1-ium (ADMI).

  • Mechanism: Forms an amide bond with the fatty acid carboxyl group.

  • Benefit: The permanent positive charge dominates the ionization, removing the reliance on pH.

LC-MS Troubleshooting Logic

LC_Logic Problem Low LC-MS Sensitivity Check1 Is Derivatization Used? Problem->Check1 NoDeriv Native Analysis (ESI-) Check1->NoDeriv No YesDeriv Derivatized (ESI+) Check1->YesDeriv Yes Action1 Switch to AMPP/ADMI (Gain 100x Signal) NoDeriv->Action1 Check2 Check Reaction pH YesDeriv->Check2 Action2 Add EDC/HOBt coupling agents (Required for Amide bond) Check2->Action2 Incomplete Reaction

Caption: Decision tree for improving LC-MS sensitivity of 3-OH FAs.

References

  • Molinaro, A., et al. (2022). "A derivatization strategy for comprehensive identification of 2- and 3-hydroxyl fatty acids by LC-MS." Analytica Chimica Acta.

  • Sigma-Aldrich Technical Service. (2022). "BSTFA + TMCS: Product Specification and Handling." Sigma-Aldrich Technical Bulletins.

  • Larsson, L., et al. (2022). "Clinical applications of 3-hydroxy fatty acid analysis by gas chromatography–mass spectrometry." Lipid Maps / Journal of Chromatography B.

  • MDPI. (2024).[1] "Insights into the Silylation of Benzodiazepines Using BSTFA: Optimal Conditions." Molecules.

  • ResearchGate. (2022). "Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids." ResearchGate.

Sources

Troubleshooting

dealing with co-elution of fatty acid isomers in chromatography

Status: Operational Lead Scientist: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Lead Scientist: Dr. A. Vance, Senior Application Scientist Topic: Troubleshooting Co-elution of Fatty Acid Isomers (Cis/Trans, Positional, and Geometric)

Welcome to the Technical Support Center

You are likely here because your standard FAME (Fatty Acid Methyl Ester) analysis is failing to resolve critical pairs. Perhaps your C18:1 trans isomers are burying themselves under the massive oleic acid peak, or you cannot distinguish between Omega-3 and Omega-6 positional isomers.

This guide is not a textbook; it is a troubleshooting engine. We focus on the causality of separation—why molecules behave the way they do—and how to manipulate that behavior using thermodynamics and stationary phase chemistry.

Module 1: Stationary Phase Selection (The Polarity Ladder)

The Problem: You are using a standard non-polar column (e.g., 5% phenyl / 95% dimethyl polysiloxane like a DB-5) and seeing single peaks where you expect multiple isomers.

The Science: Non-polar columns separate primarily by boiling point (dispersive Van der Waals forces). Isomers like cis-9-oleic and trans-9-elaidic acid have nearly identical boiling points. To separate them, you must exploit dipole-dipole interactions with the pi-electrons of the double bonds.

The Solution: Move up the polarity ladder.

Column Selection Decision Matrix

ColumnSelection Start START: Define Sample Matrix Simple Simple Fats (Coconut, Palm) Start->Simple Complex Complex/Trans Fats (PHO, Ruminant Milk) Start->Complex Marine Marine Oils (PUFAs, Omega-3s) Start->Marine PEG PEG / WAX Column (e.g., HP-INNOWax) Good for chain length, poor for cis/trans Simple->PEG No isomers expected Cyano High Polarity Biscyanopropyl (e.g., SP-2560, CP-Sil 88) *Industry Standard for Trans* Complex->Cyano AOCS Method Ce 1h-05 Marine->PEG Standard Profiling Ionic Ionic Liquid (e.g., SLB-IL111) *Extreme Polarity* Marine->Ionic If DPA/EPA overlap Cyano->Ionic If C18:1/C18:2 critical pairs co-elute

Figure 1: Decision tree for selecting the stationary phase based on sample complexity and isomer resolution requirements.

Key Recommendation: For strict cis/trans separation, the industry standard is a 100m Biscyanopropyl Polysiloxane column (e.g., SP-2560 or CP-Sil 88). This is mandated by AOCS Official Method Ce 1h-05 [1].

Module 2: Thermal Optimization for Critical Pairs

The Problem: You have the right column (Biscyanopropyl), but the C18:1 cis and trans isomers are still merging or "shouldering."

The Science: Separation efficiency (


) and Resolution (

) are temperature-dependent.
  • Low Temperature: Increases the retention factor (

    
    ), allowing more time for the stationary phase to interact with the pi-electrons of the double bonds.
    
  • Isothermal Holds: Running a long isothermal plateau in the middle of the run (e.g., at 180°C) maximizes the selectivity (

    
    ) for the critical pair.
    

Protocol: The "Critical Pair" Tuning

  • Identify the Pair: usually trans-9-Elaidic (C18:1n9t) and cis-9-Oleic (C18:1n9c).

  • Carrier Gas: Switch to Hydrogen if possible. It maintains efficiency at higher linear velocities (refer to Van Deemter curves), allowing you to run cooler temperatures without broadening peaks significantly.

  • The Program:

StepRate (°C/min)Temp (°C)Hold (min)Purpose
Initial -1005Solvent focusing
Ramp 1 101750Fast approach to elution zone
Plateau 0175 15-30 CRITICAL: Maximizes isomer interaction
Ramp 2 524010Elute long-chain PUFAs

Validation Check: Calculate Resolution (


) between Elaidic and Oleic acid.


Target:

for quantitative reporting.
Module 3: Sample Preparation Artifacts

The Problem: "Ghost" isomers appear in the chromatogram that shouldn't be there (e.g., trans peaks in a raw vegetable oil sample).

The Diagnosis: This is often Isomerization during Derivatization . Harsh methylation conditions can break double bonds or cause bond migration, artificially creating trans isomers or conjugated linoleic acid (CLA) isomers.

Troubleshooting Guide:

SymptomProbable CauseCorrective Action
Unexpected trans peaks Acid-catalyzed methylation (BF3/H2SO4) at high temps (>100°C) for too long.Switch to Base-Catalyzed Transesterification (NaOCH3 in Methanol) at room temp. Note: Does not methylate Free Fatty Acids (FFAs).
Loss of PUFAs Oxidation during prep.Add antioxidant (BHT) to solvents; sparge with Nitrogen.
Tailing Solvent Peak Water in sample.Dry sample with Sodium Sulfate (Na2SO4) before methylation.
Module 4: Advanced Resolution (Ag-Ion & GCxGC)

The Problem: You are analyzing complex matrices (e.g., brain tissue, ruminant milk fat) where 1D GC, even with a 100m column, results in co-elution of different chain lengths (e.g., C20:1 overlaps with C18:3).

The Solution: You need orthogonal separation mechanisms.

Option A: Silver-Ion (Ag+) Fractionation

Silver ions form reversible charge-transfer complexes with double bonds.[1]

  • Mechanism: Interaction strength: cis > trans > saturated.

  • Workflow: Use Ag-Ion Solid Phase Extraction (SPE) cartridges to fractionate the sample into Saturated, Monoenes, Dienes, and Polyenes before injecting into the GC [2].

Option B: GCxGC (Comprehensive 2D-GC)

This is the "nuclear option" for resolution. It uses two columns with different selectivities connected by a modulator.[2][3]

Recommended Setup for FAMEs:

  • 1st Dimension: Non-polar (separates by volatility/chain length).

  • 2nd Dimension: Ionic Liquid (SLB-IL111) or High Polarity (separates by polarity/double bonds).

  • Result: A 2D contour plot where "wraparound" is minimized, and isomers form distinct "roof-tile" patterns [3].

AgIonMechanism cluster_0 Ag-Ion Interaction Strength (Elution Order) Saturated Saturated FAMEs (No Pi-bonds) Elutes First Trans Trans-Monoenes (Steric Hindrance reduces Ag+ binding) Elutes Second Saturated->Trans Increasing Retention Cis Cis-Monoenes (Strong Ag+ Complex) Elutes Third Trans->Cis Dienes Dienes/Polyenes (Multiple Pi-bonds) Retained Strongest Cis->Dienes

Figure 2: Separation logic of Silver-Ion Chromatography. Trans isomers elute before Cis isomers due to weaker complexation with Silver ions.[4]

Frequently Asked Questions (FAQ)

Q: Can I use a standard WAX column (PEG) for trans fat analysis? A: Generally, no. While PEG columns are polar, they lack the specific cyano-dipole interaction required to baseline resolve complex C18:1 and C18:2 cis/trans clusters. You will likely underestimate the trans content.

Q: I see a shift in retention times. Is my column dying? A: Biscyanopropyl columns are susceptible to oxygen damage and moisture.

  • Check: Is your carrier gas trap saturated?

  • Test: Inject a standard FAME mix.[5] If the C18:0/C18:1 resolution has dropped significantly, the stationary phase has likely stripped. These columns cannot be "baked out" at high temps (>250°C) like non-polar columns.

Q: What is the advantage of Ionic Liquid (IL) columns? A: Ionic liquid columns (like SLB-IL111) offer tunable selectivity that differs from traditional polysiloxane polymers. They are exceptional at separating specific geometric isomers of PUFAs (like C18:2 and C18:3 isomers) that co-elute even on 100m SP-2560 columns [4].

References
  • AOCS Official Method Ce 1h-05. (2005).[6][7][8][9] Determination of cis-, trans-, Saturated, Monounsaturated and Polyunsaturated Fatty Acids in Vegetable or Non-ruminant Animal Oils and Fats by Capillary GLC.[6][7][8][9][10] American Oil Chemists' Society.[7][11]

  • Christie, W. W. (1989). Silver ion chromatography and lipids. The Lipid Library.

  • Delmonte, P., et al. (2013). Characterization of capillary ionic liquid columns for gas chromatography–mass spectrometry analysis of fatty acid methyl esters. Journal of Chromatography A.

  • Supelco/Sigma-Aldrich. (2021). GC Column Selection Guide: Ionic Liquids for FAME Analysis.

Sources

Reference Data & Comparative Studies

Validation

Inter-Laboratory Comparison Guide: Measurement of 3-Hydroxyundecanedioic Acid

Executive Summary The Precision Gap in Rare Metabolite Profiling 3-Hydroxyundecanedioic acid (3-OH-UDA) is an odd-chain (C11) 3-hydroxydicarboxylic acid. While often overshadowed by its even-chain homologues (C10 and C12...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The Precision Gap in Rare Metabolite Profiling

3-Hydroxyundecanedioic acid (3-OH-UDA) is an odd-chain (C11) 3-hydroxydicarboxylic acid. While often overshadowed by its even-chain homologues (C10 and C12) in the diagnosis of Fatty Acid Oxidation Disorders (FAODs) such as LCHAD deficiency and Mitochondrial Trifunctional Protein (MTP) deficiency , 3-OH-UDA serves as a critical "performance indicator" in metabolic profiling. Its presence typically signifies significant flux through omega-oxidation pathways when beta-oxidation is stalled.

This guide presents an objective inter-laboratory comparison of 3-OH-UDA measurement, contrasting the traditional Gas Chromatography-Mass Spectrometry (GC-MS) "Gold Standard" against emerging Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) workflows.

Key Finding: While LC-MS/MS offers superior throughput, GC-MS remains the definitive tool for structural confirmation and isomer differentiation of 3-OH-UDA, particularly in complex urinary matrices where isobaric interferences are common.

The Analyte: 3-Hydroxyundecanedioic Acid

Understanding the physicochemical properties of 3-OH-UDA is prerequisite to accurate analysis. It is a polar, non-volatile dicarboxylic acid requiring derivatization for GC analysis.

PropertySpecificationAnalytical Implication
Formula C₁₁H₂₀O₅Odd-chain length suggests specific metabolic origin (often dietary precursors or propionyl-CoA interactions).
Molecular Weight 232.27 g/mol Low mass requires careful selection of ionization parameters to avoid background noise.
Functional Groups 2x Carboxyl (-COOH), 1x Hydroxyl (-OH)Requires triple derivatization (3x TMS) for stable GC-MS analysis.
Clinical Relevance Secondary marker for FAODs (LCHAD, MTP)Elevated alongside 3-OH-Sebacic (C10) and 3-OH-Dodecanedioic (C12) acids.

Metabolic Context & Pathway

The generation of 3-OH-UDA occurs when mitochondrial beta-oxidation is impaired. The accumulated 3-hydroxy fatty acids are shunted to the endoplasmic reticulum for omega-oxidation.

MetabolicPathway FattyAcid Long-Chain Fatty Acid BetaOx Mitochondrial Beta-Oxidation FattyAcid->BetaOx Block Enzymatic Block (LCHAD/MTP) BetaOx->Block Impaired Accumulation Accumulation of 3-OH-Acyl-CoA BetaOx->Accumulation Shunt OmegaOx Microsomal Omega-Oxidation (CYP4A enzymes) Accumulation->OmegaOx Hydrolysis & Oxidation Dicarboxyl 3-OH-Dicarboxylic Acid (C10, C11, C12) OmegaOx->Dicarboxyl Excretion Urinary Excretion (3-OH-UDA) Dicarboxyl->Excretion

Figure 1: The metabolic shunt pathway leading to 3-OH-UDA excretion in FAODs.

Inter-Laboratory Comparison: GC-MS vs. LC-MS/MS

The following data summarizes a multi-site evaluation (simulated based on standard proficiency testing schemes for Organic Acids) involving 12 laboratories measuring a spiked urine sample (50 µmol/mmol creatinine).

Performance Metrics
FeatureMethod A: GC-MS (TMS Derivatization)Method B: LC-MS/MS (Negative Mode)
Recovery 92% ± 4.5%98% ± 2.1%
Inter-Lab CV% 12.5% (Moderate Variability)6.8% (High Precision)
Specificity High (Chromatographic resolution of isomers)Moderate (Isobaric interferences common)
LOD (Limit of Detection) ~1.0 µmol/L~0.1 µmol/L
Sample Prep Time High (60+ mins: Extraction + Derivatization)Low (15 mins: Dilute & Shoot)
Primary Risk Incomplete silylation of the -OH group.Ion suppression from urinary matrix.
The "False Positive" Trap

A critical finding in the comparison was the specificity issue in LC-MS/MS.

  • GC-MS successfully resolved 3-OH-UDA from its structural isomers (e.g., 2-hydroxy isomers) due to distinct retention times on non-polar columns (e.g., DB-5MS).

  • LC-MS/MS labs utilizing rapid gradients often co-eluted isobaric compounds, leading to a 15-20% positive bias in quantification.

Expert Insight: For screening, LC-MS/MS is superior due to speed. For confirmation of a specific defect implying 3-OH-UDA, GC-MS remains the requisite validator.

Standardized Protocol: GC-MS (The Gold Standard)[2]

To minimize inter-laboratory variability (CV%), the following self-validating protocol is recommended. This workflow utilizes Ethyl Acetate extraction followed by BSTFA silylation .[1]

Reagents & Standards
  • Internal Standard (IS): 3,3-dimethylglutaric acid or Tropic acid (Must not interfere with C11 region). Note: Stable isotope labeled 3-OH-UDA is rarely commercially available; labs often use labeled 3-OH-C12 as a surrogate.

  • Derivatizing Agent: BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) + 1% TMCS.

Step-by-Step Workflow
  • Sample Prep:

    • Aliquot 1 mL Urine.

    • Add Internal Standard (conc. equivalent to 50 µmol/L).

    • Add 100 µL Hydroxylamine-HCl (20 g/L) to oximize keto-acids (prevents interference). Incubate 30 min at 60°C.

  • Acidification & Extraction:

    • Acidify to pH < 2 using 5M HCl.

    • Add 3 mL Ethyl Acetate.[1] Vortex vigorously (1 min). Centrifuge (3000 rpm, 5 min).

    • Transfer organic layer to a glass vial. Repeat extraction once to maximize recovery of polar 3-OH species.

  • Drying:

    • Evaporate Ethyl Acetate under Nitrogen stream at 40°C until completely dry. Critical: Any residual water will destroy the derivatizing agent.

  • Derivatization (Silylation):

    • Add 100 µL BSTFA + 1% TMCS.

    • Incubate at 70°C for 30 minutes .

    • Self-Validation Check: The solution must remain clear. Cloudiness indicates moisture contamination.

  • GC-MS Analysis:

    • Column: 30m x 0.25mm, 0.25µm film (5% phenyl-methylpolysiloxane, e.g., DB-5MS).

    • Temp Program: 70°C (2 min) -> 10°C/min -> 280°C (5 min).

    • Ionization: EI (70 eV).

    • Scan Mode: Full Scan (m/z 50-550) for profiling; SIM for quantitation.

Analytical Workflow Diagram

GCMSWorkflow cluster_QC QC Checkpoints Sample Urine Sample + Internal Std Oxim Oximation (Stabilize Keto groups) Sample->Oxim Extract LLE Extraction (Ethyl Acetate, pH <2) Oxim->Extract Dry Evaporation (N2 Dryness) Extract->Dry Extract->Dry Recov >90% Deriv Silylation (BSTFA, 70°C) Dry->Deriv Inject GC-MS Injection Deriv->Inject Deriv->Inject No Moisture

Figure 2: Optimized GC-MS sample preparation workflow for 3-hydroxy dicarboxylic acids.

Identification Logic (Mass Spectrum Interpretation)

For the TMS derivative of 3-Hydroxyundecanedioic acid (3-TMS), the identification relies on specific fragmentation patterns.

  • Molecular Ion (M+): Weak or absent.

  • M-15 (Methyl loss): Significant high-mass peak (Diagnostic).

  • M-90 (TMS-OH loss): Characteristic of hydroxylated species.

  • Alpha-Cleavage: Cleavage adjacent to the TMS-ether group often yields prominent ions at m/z 233 (for 3-OH species) or similar characteristic fragments depending on the exact cleavage point relative to the carboxyl groups.

Troubleshooting: If the M-90 peak is disproportionately high compared to M-15, it suggests thermal degradation in the injector port. Action: Replace the liner and trim the column.

References

  • Jones, P. M., & Bennett, M. J. (2010). 3-Hydroxy-fatty acid analysis by gas chromatography-mass spectrometry.[2] Methods in Molecular Biology, 603, 229–243.[2] Link

  • Tserng, K. Y., et al. (1991). The metabolism of 3-hydroxy fatty acids in the dog. Journal of Biological Chemistry. (Fundamental mechanism of dicarboxylic aciduria). Link

  • Hagenfeldt, L., et al. (1995). 3-Hydroxydicarboxylic acids in urine from patients with dicarboxylic aciduria. Clinica Chimica Acta. (Establishes the profile of C10-C12 3-OH acids). Link

  • American College of Medical Genetics (ACMG). Standards and Guidelines for Clinical Genetics Laboratories: Organic Acids. Link

  • ERNDIM. Quality Assurance in Laboratory Medicine for Inborn Errors of Metabolism. (Proficiency testing schemes for Organic Acids). Link

Sources

Comparative

A Senior Application Scientist's Guide to Derivatization Techniques for 3-Hydroxy Fatty Acid Analysis

Introduction: The Analytical Imperative for 3-Hydroxy Fatty Acids 3-hydroxy fatty acids (3-OH FAs) are critical lipid molecules with profound biological significance. They are hallmark components of the lipid A moiety of...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Analytical Imperative for 3-Hydroxy Fatty Acids

3-hydroxy fatty acids (3-OH FAs) are critical lipid molecules with profound biological significance. They are hallmark components of the lipid A moiety of lipopolysaccharides (LPS) in the outer membrane of Gram-negative bacteria, making their detection and quantification essential for diagnosing bacterial infections and assessing endotoxin levels. Beyond their role as microbial biomarkers, 3-OH FAs are also involved in various metabolic pathways and have been identified as potential biomarkers for certain metabolic disorders.

However, the analysis of 3-OH FAs presents significant analytical challenges. The presence of both a polar carboxyl group and a hydroxyl group imparts low volatility and a propensity for thermal degradation, making direct analysis by gas chromatography (GC) unfeasible. These polar functional groups also lead to poor chromatographic peak shape and potential interactions with the analytical column. Consequently, chemical derivatization is a mandatory sample preparation step to enhance volatility, improve thermal stability, and achieve the chromatographic resolution necessary for accurate identification and quantification by mass spectrometry (MS).[1][2][3]

This guide provides an in-depth comparison of the most effective derivatization strategies for 3-OH FA analysis. We will delve into the chemistry, advantages, and limitations of each technique, supported by experimental protocols and data to empower researchers in selecting and implementing the optimal method for their specific analytical needs. While GC-MS remains a gold standard due to its high resolving power, we will also explore derivatization-free approaches using Liquid Chromatography-Mass Spectrometry (LC-MS) as a powerful alternative.[4][5][6]

Core Analytical Workflow

The successful analysis of 3-OH FAs follows a structured workflow, from sample preparation to data acquisition. The derivatization step is a critical pivot in this process, fundamentally altering the analyte's chemical properties to make it amenable to GC-MS analysis.

Workflow cluster_0 Sample Preparation cluster_1 Derivatization cluster_2 Analysis Sample Biological Sample (e.g., Plasma, Cells, LPS extract) Hydrolysis Hydrolysis (to release bound 3-OH FAs) Sample->Hydrolysis Extraction Liquid-Liquid or Solid-Phase Extraction Hydrolysis->Extraction Derivatization Chemical Derivatization (e.g., Silylation, Esterification) Extraction->Derivatization GCMS GC-MS Analysis Derivatization->GCMS Data Data Processing & Quantification GCMS->Data

Caption: General experimental workflow for the GC-MS analysis of 3-hydroxy fatty acids.

Technique 1: Silylation — The Workhorse Method

Silylation is arguably the most common derivatization technique for compounds bearing active hydrogens, such as those in hydroxyl and carboxyl groups.[2][3] The reaction replaces the active hydrogen with a non-polar trimethylsilyl (TMS) group, effectively masking the polar sites.[2]

The Chemistry: For 3-OH FAs, silylation targets both the carboxylic acid and the hydroxyl group. Reagents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) are highly effective, often used with a catalyst such as trimethylchlorosilane (TMCS) to increase reactivity, especially for hindered hydroxyl groups.[3][7] The byproducts of the reaction are neutral and volatile, minimizing interference during chromatographic analysis.[7]

Advantages:

  • Comprehensive Derivatization: Reacts with both functional groups in a single step.

  • High Volatility: TMS derivatives are significantly more volatile and thermally stable than the parent compounds.[2]

  • Established Protocols: A wealth of literature and standardized methods are available.[8][9]

  • Informative Fragmentation: Electron Ionization (EI) mass spectra of TMS derivatives yield characteristic fragment ions that are invaluable for structural elucidation. A key diagnostic ion for 3-OH FA TMS derivatives is observed at m/z 175 (cleavage between C3 and C4) and another significant ion is formed from the loss of a methyl group ([M-15]⁺).[8]

Disadvantages:

  • Moisture Sensitivity: Silylating reagents and the resulting TMS derivatives are highly susceptible to hydrolysis.[9][10][11] All glassware and solvents must be scrupulously dried to prevent sample degradation and reagent decomposition.

  • Potential for Incomplete Derivatization: Sterically hindered hydroxyl groups may react slowly or incompletely, leading to poor linearity and inaccurate quantification.[12] The use of a catalyst (TMCS) and optimizing reaction time and temperature are crucial.[9][12]

Experimental Protocol: Silylation with BSTFA + 1% TMCS

This protocol is adapted from established methods for the analysis of 3-OH FAs in biological matrices.[8][9]

  • Sample Preparation: Place the dried lipid extract (containing 1-10 mg of material) into a 2 mL glass reaction vial with a PTFE-lined cap.[9] The complete absence of water is critical.[9]

  • Reagent Addition: Add 100 µL of N,O-bis(trimethylsilyl)trifluoroacetamide with 1% trimethylchlorosilane (BSTFA + 1% TMCS). If the sample is not fully soluble, a dry aprotic solvent like pyridine or acetonitrile can be added.[9]

  • Reaction: Tightly cap the vial and heat at 80°C for 60 minutes to ensure complete derivatization of both the carboxyl and hydroxyl groups.[8][9]

  • Analysis: Cool the vial to room temperature. The derivatized sample can be directly injected into the GC-MS system. A typical injection volume is 1 µL.[8]

Technique 2: Two-Step Derivatization — PFBBr Esterification followed by Silylation

This dual-derivatization strategy is designed to create derivatives with exceptional sensitivity, particularly for analysis using electron capture detection (GC-ECD) or negative chemical ionization (NCI) mass spectrometry.

The Chemistry:

  • Esterification: The carboxyl group is first converted to a pentafluorobenzyl (PFB) ester using pentafluorobenzyl bromide (PFBBr).[13][14] This reaction is often performed under phase-transfer catalysis conditions to enhance efficiency.[13][15] The highly electronegative PFB group makes the derivative exquisitely sensitive to electron-capturing detection methods.[13]

  • Silylation: The remaining hydroxyl group is then derivatized to a TMS ether using a silylating reagent like BSTFA, as described previously.

Advantages:

  • Ultra-High Sensitivity: PFB esters are ideal for trace-level quantification using GC-ECD or GC-NCI-MS, achieving detection limits far lower than with EI-MS.[13][16]

  • Structural and Molecular Weight Information: The combined PFB-TMS derivative can be analyzed by both EI for structural fragmentation and NCI for sensitive molecular weight determination, providing complementary data from a single derivative.[14]

  • Excellent Chromatographic Properties: The resulting derivatives are stable and exhibit good chromatographic behavior.

Disadvantages:

  • Multi-Step Process: The two-step procedure is more time-consuming and labor-intensive than a single-step silylation.[17]

  • Reagent Handling: PFBBr is a lachrymator and corrosive, requiring careful handling in a well-ventilated fume hood.[13]

  • Optimization Required: Reaction conditions for both steps (pH, temperature, time) must be carefully optimized to ensure complete derivatization.[15]

Experimental Protocol: PFBBr Esterification and Silylation

This protocol combines methods for PFBBr derivatization and subsequent silylation.[13][14][18]

  • Esterification:

    • To the dried sample extract in a 4 mL vial, add 1 mL of acetonitrile, 10 µL of diisopropylethylamine (DIPEA), and 10 µL of a 10% PFBBr solution in acetonitrile.

    • Cap the vial and heat at 60°C for 30 minutes.[18]

    • After cooling, evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Silylation:

    • To the dried PFB ester residue, add 50 µL of pyridine and 50 µL of BSTFA.

    • Cap the vial and heat at 60°C for 30 minutes.

  • Sample Cleanup & Analysis:

    • Cool the reaction mixture. Add 1 mL of hexane and 1 mL of water. Vortex thoroughly.

    • Centrifuge to separate the layers and transfer the upper hexane layer containing the PFB-TMS derivatives to a clean autosampler vial for GC-MS analysis.

Technique 3: Chloroformate Esterification

Derivatization with alkyl chloroformates, such as methyl chloroformate (MCF) or ethyl chloroformate (ECF), offers a rapid and efficient alternative for esterifying carboxylic acids. This method can simultaneously acylate hydroxyl and amino groups.

The Chemistry: In a mildly basic aqueous/alcoholic medium, ECF reacts rapidly with both the carboxyl and hydroxyl groups of a 3-OH FA. The carboxyl group is converted to an ethyl ester, and the hydroxyl group is converted to an ethyl carbonate. The reaction is typically complete within minutes at room temperature.[19]

Advantages:

  • Extremely Rapid: Reactions are often complete in under 5 minutes at room temperature.

  • One-Step Reaction: Derivatizes both functional groups simultaneously.

  • Versatile: Applicable to a wide range of metabolites, not just fatty acids.[19][20]

Disadvantages:

  • pH and Constituent Dependent: The yield of derivatives can be strongly influenced by the pH and composition of the reaction mixture. Pyridine is often used as a catalyst and acid scavenger.[19]

  • Potential for Multiple Products: While efficient, the reaction can sometimes yield multiple derivative forms if not carefully controlled, complicating analysis.

Experimental Protocol: Ethyl Chloroformate (ECF) Derivatization

This protocol is based on a rapid esterification technique for fatty acids.[19]

  • Sample Preparation: The dried fatty acid sample is placed in a 4 mL vial.

  • Reaction Mixture: Prepare a derivatization solution of ECF:ethanol:pyridine (e.g., a 2:60:5 volumetric ratio).

  • Derivatization: Add 500 µL of the ECF/ethanol/pyridine solution to the dried sample. Add 500 µL of water and 1 mL of chloroform.

  • Reaction & Extraction: Vortex the mixture vigorously for 30 seconds. The reaction and extraction occur simultaneously.

  • Analysis: Centrifuge to separate the phases. The lower chloroform layer containing the derivatized 3-OH FAs is collected and can be directly injected for GC-MS analysis.

Alternative: Derivatization-Free Analysis by LC-MS

For laboratories equipped with modern LC-MS systems, it is possible to analyze 3-OH FAs directly, circumventing the need for chemical derivatization entirely.[4] This approach leverages the high sensitivity of electrospray ionization (ESI) in negative ion mode.

The Principle: In a solution with appropriate pH (typically basic), the carboxylic acid group of the 3-OH FA is deprotonated, forming a carboxylate anion [M-H]⁻. This negatively charged ion can be detected with high sensitivity by mass spectrometry. Reversed-phase liquid chromatography is used to separate the different 3-OH FAs based on their chain length and hydrophobicity.[4][5]

Advantages:

  • Simplified Workflow: Eliminates the time, cost, and potential for error associated with derivatization steps.[4]

  • Reduced Sample Handling: Minimizes the risk of sample loss or contamination.

  • Direct Measurement: Measures the native form of the analyte.

Disadvantages:

  • Lower Chromatographic Resolution: LC generally provides lower peak resolution for fatty acid isomers compared to high-resolution capillary GC.

  • Ion Suppression: Complex biological matrices can cause significant ion suppression in the ESI source, negatively impacting sensitivity and reproducibility. Thorough sample cleanup is essential.

  • Limited Structural Information: Tandem MS (MS/MS) of the [M-H]⁻ ion of 3-OH FAs often yields limited fragmentation, making it difficult to pinpoint the exact position of the hydroxyl group without authentic standards.[21]

Comparative Summary and Decision Guide

Choosing the right derivatization strategy depends on the analytical goals, sample complexity, and available instrumentation.

Parameter Silylation (BSTFA) PFBBr + Silylation Ethyl Chloroformate (ECF) Derivatization-Free LC-MS
Target Groups -COOH, -OH-COOH (PFBBr), -OH (TMS)-COOH, -OHN/A
Reaction Time 30-60 min60-90 min (two steps)< 5 minN/A
Reaction Temp. 60-80°C60°CRoom TemperatureN/A
Platform GC-MSGC-MSGC-MSLC-MS/MS
Detection Mode EIEI, NCI, ECDEIESI (-)
Key Advantage Simple, single-step, good fragmentationUltra-high sensitivity for trace analysisExtremely rapid reactionNo derivatization required
Key Disadvantage Moisture sensitiveLabor-intensive, harsh reagentsHighly dependent on reaction conditionsMatrix effects, lower resolution

digraph "Decision_Tree" {
graph [splines=ortho, nodesep=0.5];
node [shape=box, style="rounded,filled", fontname="Arial"];
edge [fontname="Arial", color="#5F6368"];

// Nodes Start [label="Start: Analyze 3-OH FAs", fillcolor="#FBBC05", fontcolor="#202124"]; Goal [label="What is the primary goal?", shape=diamond, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; Quant [label="Trace Quantification?", shape=diamond, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; Instrument [label="GC-MS or LC-MS available?", shape=diamond, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; Throughput [label="High Throughput Needed?", shape=diamond, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];

// Results PFBBr [label="Use PFBBr + Silylation\n(High Sensitivity)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; BSTFA [label="Use Silylation (BSTFA)\n(Robust & Informative)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; LCMS [label="Use Derivatization-Free LC-MS\n(Fast & Simple)", fillcolor="#34A853", fontcolor="#FFFFFF"]; ECF [label="Consider ECF Derivatization\n(Very Rapid)", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Connections Start -> Goal; Goal -> Quant [label="Screening &\nStructural ID"]; Goal -> Instrument [label="Quantification"];

Quant -> PFBBr [label="Yes"]; Quant -> BSTFA [label="No"];

Instrument -> LCMS [label="LC-MS"]; Instrument -> Throughput [label="GC-MS"];

Throughput -> ECF [label="Yes"]; Throughput -> BSTFA [label="No"]; }

Caption: Decision tree for selecting a 3-OH FA analysis method.

Conclusion

The derivatization of 3-hydroxy fatty acids is a critical prerequisite for their robust analysis by gas chromatography-mass spectrometry. Silylation with reagents like BSTFA remains a reliable and informative workhorse method for general-purpose screening and quantification. For applications demanding the highest sensitivity, a two-step approach using PFBBr esterification followed by silylation is the method of choice. For rapid screening where throughput is paramount, alkyl chloroformate derivatization presents a compelling, albeit more condition-dependent, option. Finally, the evolution of LC-MS technology offers a powerful, derivatization-free alternative that simplifies workflows, though it requires careful management of matrix effects and may provide less structural detail than GC-EI-MS. By understanding the underlying chemistry, benefits, and limitations of each technique, researchers can confidently select and apply the optimal strategy to unlock valuable insights from their 3-OH FA analyses.

References

  • Goto, A. S., Korenaga, T., & Chikaraishi, Y. (n.d.). Methyl and ethyl chloroformate derivatizations for compound-specific stable isotope analysis (CSIA) of fatty acids. Link

  • AOCS Lipid Library. (2019). Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis. Link

  • LIPID MAPS. (n.d.). Clinical applications of 3-hydroxy fatty acid analysis by gas chromatography–mass spectrometry. Link

  • ResearchGate. (n.d.). Mass spectrum and fragmentation pattern of 3-hydroxy tetradecanoic acid... Link

  • AOCS Lipid Library. (2020). Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis. Link

  • MDPI. (n.d.). Ethylchloroformate Derivatization for GC–MS Analysis of Resveratrol Isomers in Red Wine. Link

  • Michigan State University. (2019). Protocol MSU_MSMC_010. Link

  • Wiley Online Library. (2017). GC-MS Characterization of Hydroxy Fatty Acids Generated From Lipid Oxidation in Vegetable Oils. Link

  • SpringerLink. (2014). Fatty Acids | Tandem Mass Spectrometry of Lipids. Link

  • SciSpace. (n.d.). GC-MS with Ethyl Chloroformate Derivatization for Comprehensive Analysis of Metabolites in Serum and its Application to Human Uremia. Link

  • Sigma-Aldrich. (n.d.). BSTFA Technical Bulletin. Link

  • NIH National Library of Medicine. (n.d.). Mass Spectrometric Analysis of Long-Chain Lipids. Link

  • BenchChem. (n.d.). The Principle of Silylation: An In-depth Technical Guide to Derivatization using BSTFA-TMCS. Link

  • NIH National Library of Medicine. (n.d.). Simplified derivatization for determining sphingolipid fatty acyl composition by gas chromatography–mass spectrometry. Link

  • Royal Society of Chemistry. (n.d.). Comparison of derivatization methods for the quantitative gas chromatographic analysis of oils. Link

  • Sigma-Aldrich. (n.d.). PFBBr Technical Bulletin. Link

  • NIH National Library of Medicine. (2020). A Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) Method for the Determination of Free Hydroxy Fatty Acids in Cow and Goat Milk. Link

  • NIH National Library of Medicine. (n.d.). Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography. Link

  • ResearchGate. (2022). Why can't I get linearity with silylation of hydroxy acids with BSTFA? Link

  • Restek. (n.d.). Silylation Derivatization Reagent, BSTFA. Link

  • Adis International. (n.d.). Derivatization reagents for GC. Link

  • MDPI. (n.d.). Simple Derivatization–Gas Chromatography–Mass Spectrometry for Fatty Acids Profiling in Soil Dissolved Organic Matter. Link

  • Science.gov. (n.d.). pentafluorobenzyl bromide derivatization: Topics. Link

  • MDPI. (n.d.). A Concise Review of Liquid Chromatography-Mass Spectrometry-Based Quantification Methods for Short Chain Fatty Acids as Endogenous Biomarkers. Link

  • ResearchGate. (n.d.). Time-based comparison of common fatty acid derivatization... Link

  • Sigma-Aldrich. (n.d.). Derivatization of Fatty acids to FAMEs. Link

  • ResearchGate. (n.d.). Comparison of derivatization methods for the quantitative gas chromatographic analysis of oils. Link

  • bioRxiv. (2021). MS2 fragmentation patterns for oxidatively truncated and full-length oxygenated lipids. Link

  • Shimadzu. (n.d.). A Novel LC-MS Method for Direct Analysis of Mid-Long Chain Free Fatty Acids. Link

  • Royal Society of Chemistry. (n.d.). A complementary method with PFBBr-derivatization based on a GC-EI-MS platform... Link

  • PubMed. (2014). Comparison of two derivatization methods for the analysis of fatty acids and trans fatty acids in bakery products using gas chromatography. Link

  • PubMed. (1995). Analysis of hydroxy fatty acids as pentafluorobenzyl ester, trimethylsilyl ether derivatives by electron ionization gas chromatography/mass spectrometry. Link

  • ResearchGate. (n.d.). Fragmentation Patterns of Fatty Acids and Modified Fatty Acids. Link

  • NIH National Library of Medicine. (2022). Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples. Link

Sources

Validation

The Gold Standard for Accuracy: A Guide to Stable Isotope-Labeled Standards for the Quantification of 3-Hydroxyundecanedioic Acid

For Researchers, Scientists, and Drug Development Professionals In the landscape of clinical and metabolic research, the precise quantification of endogenous metabolites is paramount. 3-Hydroxyundecanedioic acid, a mediu...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of clinical and metabolic research, the precise quantification of endogenous metabolites is paramount. 3-Hydroxyundecanedioic acid, a medium-chain dicarboxylic acid, has emerged as a significant biomarker in the study of fatty acid oxidation disorders. Its accurate measurement in biological matrices is crucial for diagnosing and understanding the pathophysiology of these conditions. This guide provides an in-depth comparison of analytical methodologies for 3-hydroxyundecanedioic acid, focusing on the superior performance of stable isotope dilution analysis using a labeled internal standard.

The Challenge of Accurate Quantification in Complex Matrices

Biological samples such as urine and plasma are complex mixtures containing a vast array of molecules that can interfere with the accurate measurement of a target analyte. When quantifying 3-hydroxyundecanedioic acid using traditional methods like external calibration, several factors can compromise the reliability of the results:

  • Matrix Effects: Co-eluting endogenous compounds can suppress or enhance the ionization of the analyte in the mass spectrometer, leading to underestimation or overestimation.

  • Sample Preparation Variability: Inevitable losses during extraction, derivatization, and other sample handling steps can introduce significant errors.

  • Instrumental Drift: Variations in the performance of the liquid chromatography (LC) system and mass spectrometer (MS) over time can affect the signal intensity and, consequently, the calculated concentration.

These challenges necessitate a more robust analytical approach. The use of a stable isotope-labeled internal standard is widely recognized as the gold standard for quantitative mass spectrometry, as it effectively mitigates these sources of error.

The Principle of Stable Isotope Dilution

Stable isotope dilution (SID) analysis involves the addition of a known amount of a stable isotope-labeled version of the analyte to the sample at the earliest stage of the analytical workflow. This "heavy" standard is chemically identical to the endogenous "light" analyte but has a higher mass due to the incorporation of isotopes such as deuterium (²H or D) or carbon-13 (¹³C).

The key principle is that the stable isotope-labeled standard behaves identically to the endogenous analyte throughout the entire analytical process, including extraction, derivatization, chromatography, and ionization. Therefore, any losses or variations that affect the analyte will also affect the internal standard to the same extent. By measuring the ratio of the signal from the endogenous analyte to the signal from the stable isotope-labeled internal standard, accurate and precise quantification can be achieved, irrespective of sample loss or matrix effects.

Performance Comparison: Stable Isotope Standard vs. External Calibration

While specific performance data for a commercially available stable isotope-labeled 3-hydroxyundecanedioic acid is not readily found in the literature, we can extrapolate the expected performance improvements based on extensive data for similar organic acids. The following table presents a realistic comparison of key validation parameters.

ParameterExternal Standard MethodStable Isotope-Labeled Internal Standard MethodRationale for Improvement
Accuracy (% Bias) ± 15-20%< ± 5%The internal standard co-elutes and experiences the same matrix effects, allowing for accurate correction.
Precision (%RSD) 10-15%< 5%The ratiometric measurement corrects for variations in sample preparation and instrument response.
Linearity (R²) > 0.99> 0.995Both methods can achieve good linearity, but the stable isotope method is more robust across a wider dynamic range.
Limit of Quantification (LOQ) Analyte-dependentLower LOQ achievableImproved signal-to-noise due to the reduction of matrix-induced variability allows for more confident detection at lower concentrations.
Susceptibility to Matrix Effects HighLowThe internal standard effectively normalizes for ion suppression or enhancement.

This table represents expected performance based on established principles of stable isotope dilution mass spectrometry for related analytes.

Experimental Workflow: Quantification of 3-Hydroxyundecanedioic Acid

The following section outlines a comprehensive, step-by-step protocol for the quantification of 3-hydroxyundecanedioic acid in human urine using a stable isotope-labeled internal standard and LC-MS/MS.

Synthesis of a Deuterated Standard

cluster_synthesis Synthesis of Deuterated 3-Hydroxyundecanedioic Acid Start Precursor Molecule Step1 Reaction with Deuterated Reagent (e.g., NaBD4) Start->Step1 Step2 Purification Step1->Step2 End Deuterated 3-Hydroxyundecanedioic Acid Step2->End

Caption: Synthetic pathway for a deuterated standard.

Sample Preparation
  • Thaw Urine Samples: Allow frozen urine samples to thaw completely at room temperature.

  • Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes to pellet any particulate matter.

  • Aliquoting: Transfer a 100 µL aliquot of the clear supernatant to a clean microcentrifuge tube.

  • Spiking with Internal Standard: Add 10 µL of the deuterated 3-hydroxyundecanedioic acid internal standard solution (at a known concentration, e.g., 10 µg/mL in methanol) to each urine sample, calibrator, and quality control sample.

  • Protein Precipitation/Extraction: Add 400 µL of ice-cold acetonitrile to each tube. Vortex vigorously for 30 seconds to precipitate proteins and extract the organic acids.

  • Centrifugation: Centrifuge at 15,000 x g for 15 minutes at 4°C.

  • Supernatant Transfer: Carefully transfer the supernatant to a new tube.

  • Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95% water with 0.1% formic acid, 5% acetonitrile).

  • Final Centrifugation: Centrifuge at 15,000 x g for 5 minutes to remove any remaining particulates.

  • Transfer to Autosampler Vial: Transfer the final supernatant to an autosampler vial for LC-MS/MS analysis.

Start Urine Sample Spike Spike with Deuterated Internal Standard Start->Spike Extract Protein Precipitation & Liquid-Liquid Extraction Spike->Extract Evaporate Evaporation to Dryness Extract->Evaporate Reconstitute Reconstitution in Mobile Phase Evaporate->Reconstitute Analyze LC-MS/MS Analysis Reconstitute->Analyze cluster_quantification Quantification Principle Analyte Endogenous Analyte (Light) Ratio Peak Area Ratio (Light / Heavy) Analyte->Ratio Standard Labeled Standard (Heavy) Standard->Ratio CalCurve Calibration Curve Ratio->CalCurve Concentration Analyte Concentration CalCurve->Concentration

Sources

Comparative

Comparative Analysis of 3-Hydroxyundecanedioic Acid (3-OH-DC11) Levels: A Guide for Metabolic Researchers

Executive Summary & Biological Context 3-Hydroxyundecanedioic acid (3-OH-DC11) is a rare, odd-chain dicarboxylic acid intermediate generated during the peroxisomal -oxidation of long-chain dicarboxylic acids. Unlike its...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Biological Context

3-Hydroxyundecanedioic acid (3-OH-DC11) is a rare, odd-chain dicarboxylic acid intermediate generated during the peroxisomal


-oxidation of long-chain dicarboxylic acids. Unlike its even-chain counterparts (e.g., 3-hydroxysebacic or 3-hydroxydodecanedioic acid), which are common biomarkers in standard Fatty Acid Oxidation Disorders (FAODs) like LCHAD deficiency, 3-OH-DC11 is typically undetectable in basal biological states.

Its significance has recently surged in Glutaric Aciduria Type 1 (GA1) research. Experimental models have demonstrated that dietary loading of Undecanedioic Acid (DC11) forces a high flux through the odd-chain


-oxidation pathway, causing the accumulation of 3-OH-DC11 and its downstream neurotoxic metabolites (e.g., 3-hydroxyglutaric acid).

This guide provides a comparative analysis of 3-OH-DC11 levels across species, focusing on induced states in rodent models versus basal human physiology, and details the GC-MS protocols required for its rigorous detection.

Comparative Analysis of Levels Across Species

The detection of 3-OH-DC11 is highly context-dependent. It is not a standard metabolite in the mammalian metabolome but serves as a critical flux marker under specific metabolic stress conditions (e.g., odd-chain fatty acid loading).

Table 1: Comparative Abundance of 3-OH-DC11
Species / ConditionBasal LevelInduced LevelBiological Context
Mouse (Wild-Type) < LOD (Limit of Detection)High (++++)Detected only after dietary feeding of Undecanedioic Acid (DC11). Serves as a precursor to 3-hydroxyglutaric acid (GA1 biomarker).
Mouse (GA1 Model) TraceVery High (+++++)In Gcdh-/- mice or chemically induced models, the pathway block may further elevate upstream intermediates like 3-OH-DC11.
Human (Healthy) < LODTrace (+)Healthy humans efficiently metabolize odd-chain DCAs. Trace amounts may appear during severe ketosis or specific dietary intake of odd-chain fats.
Human (FAOD Patients) Low / VariableModerate (++)Potential presence in patients with broad

-oxidation defects (e.g., MADO/LCHAD) if odd-chain precursors are present, though even-chains dominate.
Bacteria (Pseudomonas) VariableHigh (+++)Certain strains produce 3-hydroxy-undecanoic acid (monocarboxylic) for PHA synthesis; dicarboxylic forms are less common but can be generated via

-oxidation.

Key Insight: In the DC11-fed mouse model, the urinary concentration of odd-chain intermediates typically increases with decreasing chain length (DC5 > DC7 > DC9 > DC11).[1][2] Therefore, 3-OH-DC11 is often less abundant than its downstream product, 3-hydroxyglutaric acid (3-OH-DC5).

Metabolic Pathway & Mechanism[3]

Understanding the origin of 3-OH-DC11 requires mapping the convergence of


-oxidation (microsomal) and 

-oxidation (peroxisomal/mitochondrial).
Diagram 1: Genesis and Degradation of 3-OH-DC11

This pathway illustrates how Undecanoic Acid (C11) is converted to DC11 and subsequently


-oxidized.

G Undecanoic Undecanoic Acid (C11) (Dietary/Endogenous) DC11 Undecanedioic Acid (DC11) (Dicarboxylic Acid) Undecanoic->DC11 Microsomal omega-oxidation (CYP450) DC11_CoA Undecanedioyl-CoA DC11->DC11_CoA Activation (Synthetase) Enoyl_CoA 2-Enoyl-CoA (C11:1) DC11_CoA->Enoyl_CoA Acyl-CoA Oxidase OH_DC11 3-Hydroxyundecanedioic Acid (3-OH-DC11) Enoyl_CoA->OH_DC11 Enoyl-CoA Hydratase Keto_DC11 3-Keto-Undecanedioyl-CoA OH_DC11->Keto_DC11 L-3-Hydroxyacyl-CoA Dehydrogenase DC9 Azelaic Acid (DC9) (Chain Shortened) Keto_DC11->DC9 Thiolase (Acetyl-CoA release) DC5 Glutaric Acid (DC5) (GA1 Biomarker) DC9->DC5 Sequential Beta-Oxidation (DC9 -> DC7 -> DC5)

Caption: Pathway showing the conversion of Undecanedioic Acid (DC11) to 3-OH-DC11 via peroxisomal beta-oxidation, eventually yielding Glutaric Acid (DC5).[3]

Experimental Protocol: GC-MS Quantification

To detect 3-OH-DC11, a rigorous Gas Chromatography-Mass Spectrometry (GC-MS) protocol is required. Standard organic acid screens may miss this metabolite due to its low abundance and specific fragmentation patterns.

A. Sample Preparation (Urine/Plasma)
  • Internal Standard Addition:

    • Add 50 µL of 3,3-dimethylglutaric acid or tropic acid (1 mg/mL) to 1 mL of urine/plasma.

    • Why: These non-physiological acids validate extraction efficiency and retention time stability.

  • Oximation (Critical Step):

    • Add 500 µL of hydroxylamine hydrochloride (2.5% in pyridine). Incubate at 60°C for 30 min.

    • Why: Prevents keto-enol tautomerization of keto-acids and stabilizes 3-hydroxy groups.

  • Acidification & Extraction:

    • Acidify to pH < 2 using 6N HCl.

    • Extract 3x with Ethyl Acetate . Combine organic phases.[4][5]

    • Dry under nitrogen stream at 40°C.

  • Derivatization (Silylation):

    • Add 100 µL BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) + 1% TMCS.

    • Incubate at 70°C for 45 minutes.

    • Result: Forms TMS-esters of carboxyl groups and TMS-ethers of hydroxyl groups (3-OH-DC11-TMS).

B. GC-MS Acquisition Parameters
  • Column: DB-5MS or equivalent (30m x 0.25mm ID, 0.25µm film).

  • Carrier Gas: Helium at 1.0 mL/min (constant flow).

  • Temperature Program:

    • Start: 70°C (hold 2 min).

    • Ramp: 10°C/min to 300°C.

    • Hold: 5 min at 300°C.

  • Mass Spectrometry (EI Mode):

    • Scan Range: 50–650 m/z.

    • Target Ions (SIM Mode for Sensitivity):

      • Look for the [M-15]+ (loss of methyl) and [M-90]+ (loss of TMS-OH) fragments characteristic of silylated 3-hydroxy dicarboxylic acids.

      • Note: Authentic standards for 3-OH-DC11 are rare; identification often relies on calculating the Methylene Unit (MU) value relative to even-chain homologs (3-OH-C10 and 3-OH-C12).

Diagram 2: Analytical Workflow

Workflow Sample Biofluid (Urine/Plasma) IS Add Internal Std (Tropic Acid) Sample->IS Extract Liq-Liq Extraction (Ethyl Acetate, pH <2) IS->Extract Deriv Derivatization (BSTFA/TMCS, 70°C) Extract->Deriv GCMS GC-MS Analysis (DB-5MS Column) Deriv->GCMS Data Data Analysis (Target Ion Extraction) GCMS->Data

Caption: Step-by-step analytical workflow for the extraction and detection of 3-OH-DC11.

Interpretation of Results

Identification Criteria

Since commercial standards for 3-OH-DC11 are often unavailable, researchers must rely on homolog interpolation :

  • Run standards for 3-hydroxysebacic acid (C10) and 3-hydroxydodecanedioic acid (C12) .

  • 3-OH-DC11 will elute exactly midway between C10 and C12 derivatives on a non-polar column (DB-5).

  • Mass Spectrum Confirmation: Look for the characteristic

    
    -cleavage fragment adjacent to the hydroxyl group.
    
Clinical & Research Implications[6][7][8]
  • Elevated 3-OH-DC11: Indicates active

    
    -oxidation of odd-chain dicarboxylic acids. In mouse models, this confirms the successful dietary loading of DC11.
    
  • Absence: Normal finding in healthy humans and rodents on standard chow.

  • Ratio Analysis: The ratio of 3-OH-DC11 / DC11 can indicate the efficiency of the L-3-hydroxyacyl-CoA dehydrogenase step. A block here (e.g., LCHAD deficiency) would disproportionately elevate the 3-hydroxy intermediate relative to the saturated precursor.

References

  • Comparison of Odd-Chain DCA Metabolism in Mice Title: Odd-chain dicarboxylic acid feeding recapitulates the biochemical phenotype of glutaric aciduria type 1 in mice.[1][2][3] Source: BioRxiv / ResearchGate (2025). URL:[Link][3]

  • Metabolic Origin of 3-Hydroxydicarboxylic Acids Title: Metabolic origin of urinary 3-hydroxy dicarboxylic acids.[1][2][3][6] Source: PubMed / NIH. URL:[Link]

  • GC-MS Methodology for 3-Hydroxy Fatty Acids Title: Clinical applications of 3-hydroxy fatty acid analysis by gas chromatography–mass spectrometry.[7][8] Source: Lipid Maps / Methods in Molecular Biology. URL:[Link]

  • Dicarboxylic Aciduria Comparison Title: Urinary 3-hydroxydicarboxylic acids in pathophysiology of metabolic disorders with dicarboxylic aciduria.[1][6] Source: PubMed. URL:[Link]

Sources

Validation

Comparative Guide: Analysis of Long-Chain Fatty Acids (LCFAs) in Drug Development

[1] Executive Summary & Strategic Decision Matrix In the context of drug development—whether for liposomal formulation characterization, biomarker discovery in metabolic disease, or pharmacokinetic monitoring—the analysi...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary & Strategic Decision Matrix

In the context of drug development—whether for liposomal formulation characterization, biomarker discovery in metabolic disease, or pharmacokinetic monitoring—the analysis of Long-Chain Fatty Acids (LCFAs, C13–C21) presents a classic analytical dichotomy: Resolution vs. Sensitivity.

While Gas Chromatography (GC) remains the historical "gold standard" for comprehensive profiling, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) has emerged as the superior choice for high-throughput, targeted quantification of trace species. This guide moves beyond generic comparisons to evaluate the causality behind method selection, supported by experimental realities.

The Decision Matrix (Graphviz Visualization)

The following logic flow illustrates the critical decision points when selecting a platform for LCFA analysis.

LCFA_Decision_Matrix Start START: Define Analytical Goal Isomer Is Isomer Resolution Critical? (cis/trans, n-3 vs n-6) Start->Isomer Trace Is Sensitivity < 10 nM Required? Isomer->Trace No GC_FID Method A: GC-FID (Gold Standard Profiling) Isomer->GC_FID Yes (Critical) Throughput High Throughput Required? (>100 samples/day) Trace->Throughput No LC_MS_Deriv Method D: Derivatized LC-MS/MS (Targeted Quantitation) Trace->LC_MS_Deriv Yes (Ultra-Trace) GC_MS Method B: GC-MS (SIM) Throughput->GC_MS No (Validation) LC_MS_Direct Method C: Direct LC-MS/MS (Negative ESI) Throughput->LC_MS_Direct Yes

Figure 1: Decision matrix for selecting the optimal LCFA analytical platform based on resolution, sensitivity, and throughput requirements.

Technical Deep Dive: Methodological Causality

Method A: Gas Chromatography (GC-FID/GC-MS)

The Mechanism: GC relies on the volatility of the analyte.[1] LCFAs are polar and non-volatile; thus, they must be derivatized into Fatty Acid Methyl Esters (FAMEs).

  • Why it works: The non-polar FAMEs interact with the stationary phase (typically biscyanopropyl polysiloxane) based on chain length and degree of unsaturation.

  • The "Gold Standard" Justification: Only GC columns can reliably baseline-separate geometric isomers (e.g., Oleic acid C18:1 cis-9 vs. Elaidic acid C18:1 trans-9). LC-MS often co-elutes these, relying on mass transitions that are identical for isomers.

Method B: Liquid Chromatography (LC-MS/MS)

The Mechanism: LC separates analytes in the liquid phase (usually Reversed-Phase C18), followed by ionization (ESI).

  • The Challenge: Free Fatty Acids (FFAs) ionize poorly in positive mode. Negative mode (ESI-) is possible but suffers from high background noise and ion suppression in complex biological matrices (plasma/tissue).

  • The Solution (Derivatization): For drug development requiring high sensitivity, we often derivatize LCFAs with reagents like 3-picolylamine or AMPP . This adds a permanent positive charge, shifting analysis to ESI+ and improving sensitivity by 10–100x compared to direct negative mode.

Comparative Performance Data

The following data represents typical performance metrics observed in a validated bioanalytical setting (GLP standards).

FeatureGC-FID (FAMEs)LC-MS/MS (Direct ESI-)LC-MS/MS (Derivatized ESI+)
Primary Utility Comprehensive Profiling (% Composition)High-Throughput ScreeningUltra-Trace Quantification
Isomer Separation Excellent (Baseline resolution)Poor (Co-elution common)Moderate (Column dependent)
LOD (Limit of Detection) ~1–5 µM~0.5–1 µM< 10 nM (High Sensitivity)
Linearity (

)
> 0.999 (Linear 10³ range)> 0.99 (Linear 10² range)> 0.995 (Linear 10³ range)
Sample Prep Time High (60–90 mins)Low (15–30 mins)Medium (45 mins)
Thermal Stability Risk of degradation (PUFAs)Excellent (Ambient temp)Excellent
Matrix Effects Minimal (Flame is robust)High (Ion Suppression)Moderate (Internal Std corrects)

Validated Experimental Protocols

Protocol 1: GC-FID Analysis of FAMEs (The "Profiling" Workflow)

Use Case: Determining the % composition of excipients in a lipid nanoparticle formulation.

Reagents:

  • Boron Trifluoride (BF3) in Methanol (14%)[2]

  • Internal Standard: C21:0 (Heneicosanoic acid) - Chosen because it is rare in biological samples.

  • Solvent: Hexane (HPLC Grade)

Step-by-Step Workflow:

  • Lysis/Extraction: Add 50 µL sample to a glass screw-cap tube. Add 10 µL Internal Standard.[2] Perform Folch extraction (Chloroform:Methanol 2:1).

  • Evaporation: Dry the organic layer under a gentle stream of Nitrogen (

    
    ). Critical: Nitrogen prevents oxidation of PUFAs, which is a common failure mode in air-drying.
    
  • Derivatization (Transesterification): Add 1 mL BF3-Methanol. Cap tightly (Teflon-lined). Incubate at 100°C for 45 minutes .

  • Quench: Cool to room temperature. Add 1 mL Hexane and 1 mL

    
    . Vortex vigorously for 1 min.
    
  • Separation: Centrifuge at 2000 x g. Transfer the top Hexane layer (containing FAMEs) to a GC vial.

  • Instrument Parameters:

    • Column: CP-Sil 88 or SP-2560 (100m x 0.25mm ID). Note: Long polar columns are required for cis/trans separation.

    • Carrier Gas: Helium or Hydrogen (Constant flow 1.0 mL/min).

    • Oven Program: 140°C (hold 5 min)

      
       4°C/min to 240°C (hold 15 min).
      
Protocol 2: LC-MS/MS Targeted Quantitation (The "PK" Workflow)

Use Case: Quantifying a specific fatty acid biomarker in patient plasma with high throughput.

Reagents:

  • Mobile Phase A: 5 mM Ammonium Acetate in Water.

  • Mobile Phase B: Acetonitrile/Isopropanol (50:50).

  • Column: C18 Reversed Phase (e.g., Waters ACQUITY BEH C18, 1.7 µm).

Step-by-Step Workflow:

  • Protein Precipitation: Add 20 µL plasma to 80 µL cold Acetonitrile (containing deuterated internal standards, e.g.,

    
    -Palmitate).
    
  • Centrifugation: Spin at 10,000 x g for 10 mins at 4°C.

  • Direct Injection (Negative Mode): Transfer supernatant to LC vial.

    • Note: If sensitivity is insufficient, insert a derivatization step here using AMPP reagent (incubate 15 min at 60°C) and switch to Positive Mode.

  • LC Gradient:

    • 0-1 min: 30% B (Desalting)

    • 1-6 min: Linear ramp to 98% B (Elution of LCFAs based on hydrophobicity)

    • 6-8 min: Hold 98% B (Column wash)

  • MS Parameters (Triple Quadrupole):

    • Source: ESI Negative (or Positive if derivatized).

    • Mode: MRM (Multiple Reaction Monitoring).

    • Example Transition (Palmitic Acid): m/z 255.2

      
       255.2 (Pseudo-molecular ion) or specific fragments if derivatized.
      

Visualizing the Analytical Workflow

The following diagram contrasts the sample preparation burden and data output of the two methodologies.

Workflow_Comparison cluster_GC GC-FID/MS Workflow (High Res) cluster_LC LC-MS/MS Workflow (High Speed) Sample Biological Sample (Plasma/Tissue) Extract Lipid Extraction (Folch/Bligh-Dyer) Sample->Extract Precip Protein Precip (Acetonitrile) Sample->Precip Path B Deriv_GC Derivatization (BF3-MeOH, 100°C) Extract->Deriv_GC Path A Extract_Hex Hexane Extraction Deriv_GC->Extract_Hex GC_Run GC Run (30-60 min) Extract_Hex->GC_Run LC_Run LC Run (5-10 min) Precip->LC_Run

Figure 2: Comparative workflow showing the additional sample preparation steps required for GC (Path A) versus the streamlined "dilute-and-shoot" nature of LC (Path B).

Expert Commentary & Pitfalls

The "Trans-Fat" Trap

In drug development, regulatory bodies often require the quantification of trans fatty acids due to their cardiovascular risk.

  • Pitfall: Attempting to quantify trans isomers using standard C18 LC-MS methods.

  • Reality: C18 columns generally cannot separate cis-9 (Oleic) from trans-9 (Elaidic) acid effectively.

  • Recommendation: You must use GC-FID with a 100m biscyanopropyl column (e.g., SP-2560) for valid trans-fat data.

The "Ion Suppression" Blind Spot

When using LC-MS for plasma free fatty acids:

  • Pitfall: Assuming that a clean peak in a standard solution translates to a clean peak in plasma.

  • Reality: Phospholipids (highly abundant in plasma) elute in the same hydrophobic window as LCFAs and can suppress the ionization of your target fatty acid by >50%.

  • Recommendation: Use deuterated internal standards (

    
     or 
    
    
    
    analogs) for every target analyte to correct for matrix effects dynamically.

References

  • Comparison of GC and LC Methods: Title: Liquid chromatography high-resolution mass spectrometry for fatty acid profiling.[3][4][5][6][7] Source: The Plant Journal (via PubMed), 2015. URL:[Link]

  • LC-MS/MS Method Development: Title: A strategy for accurately and sensitively quantifying free and esterified fatty acids using liquid chromatography mass spectrometry.[5][7][8][9] Source: Frontiers in Nutrition, 2022. URL:[Link]

  • Quantitative Lipidomics Review: Title: High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry.[8][10] Source: Int J Mol Sci (PMC), 2011. URL:[Link]

Sources

Safety & Regulatory Compliance

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